Daspei

• CAS: 3785-01-1

Core Science & Biosynthesis

An In-depth Technical Guide to DASPEI: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

DASPEI, with the chemical name 2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide, is a cationic styryl fluorescent dye renowned for its application in cell biology as a specific marker for mitochondria in living cells.[1][2][3][4][5] Its utility stems from its ability to accumulate in mitochondria in a manner dependent on the mitochondrial membrane potential, making it a valuable tool for assessing mitochondrial function and cellular energetic status.[6][7][8] This technical guide provides a comprehensive overview of the chemical properties, experimental protocols, and the mechanism of action of DASPEI.

Chemical and Physical Properties

DASPEI is a red solid compound with a molecular formula of C₁₇H₂₁IN₂ and a molecular weight of approximately 380.27 g/mol .[1][2] Key chemical and physical properties are summarized in the tables below for easy reference.

General Properties

Property	Value	Reference
Chemical Name	2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide	[1][2]
Synonyms	2-(p-(Dimethylamino)styryl)-1-ethyl-pyridinium iodide, Pinaflavol	[9]
CAS Number	3785-01-1	[1][2]
Molecular Formula	C₁₇H₂₁IN₂	[1][2]
Molecular Weight	380.27 g/mol	[2]
Appearance	Red solid	[2]
Melting Point	267 °C (with decomposition)	[1][7][8][10]

Solubility

Solvent	Solubility	Reference
DMSO	Soluble	[2][7][9]
Methanol	Soluble	[7]
DMF	Soluble	[9]
Ethanol	Soluble	[9]
Acetonitrile	Soluble	[9]
Water	A stock solution of 40 mg/100 ml has been reported.	[3]

Optical Properties

Property	Value	Conditions	Reference
Excitation Maximum (λex)	~461 nm	Methanol	[1][10]
Emission Maximum (λem)	~589 nm	Methanol	[1][10]
Stokes Shift	Large	[2][9]
Molar Extinction Coefficient (ε)	36,000-41,000 M⁻¹cm⁻¹	at 457-463 nm in Methanol	[7][10]

Mechanism of Action: Mitochondrial Staining

DASPEI is a lipophilic cation that passively crosses the plasma membrane of living cells. Due to the negative charge of the mitochondrial matrix, maintained by the proton motive force, DASPEI accumulates in the mitochondria. This accumulation is dependent on the mitochondrial membrane potential (ΔΨm). Healthy, energized mitochondria with a high membrane potential will accumulate more DASPEI, resulting in a stronger fluorescent signal. Conversely, depolarized or dysfunctional mitochondria will exhibit reduced DASPEI fluorescence.[6][8]

The relationship between mitochondrial membrane potential and DASPEI fluorescence can be visualized as follows:

Caption: Mechanism of DASPEI accumulation and fluorescence in mitochondria.

Experimental Protocols

Preparation of Stock and Working Solutions

A general workflow for preparing DASPEI solutions for cell staining is as follows:

Caption: Workflow for preparing DASPEI stock and working solutions.

Staining Protocol for Adherent Cells

• Cell Culture: Culture adherent cells on sterile coverslips or in a multi-well plate to the desired confluency.

• Preparation of Staining Solution: Prepare a 5-10 µM working solution of DASPEI in pre-warmed serum-free cell culture medium or Phosphate-Buffered Saline (PBS).

• Staining: Remove the culture medium from the cells and add the DASPEI working solution.

• Incubation: Incubate the cells for 30-60 minutes at room temperature or 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells 2-3 times with fresh culture medium or PBS for 5 minutes each.

• Imaging: Observe the stained cells using a fluorescence microscope with appropriate filters for DASPEI's excitation and emission wavelengths.

Staining Protocol for Suspension Cells

• Cell Preparation: Collect suspension cells by centrifugation (e.g., 400 x g for 3-4 minutes) and wash them twice with PBS. Resuspend the cells to a density of approximately 1x10⁶ cells/mL.

• Staining: Add 1 mL of the 5-10 µM DASPEI working solution to the cell suspension.

• Incubation: Incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Centrifuge the cells to remove the staining solution and wash the cell pellet twice with PBS.

• Analysis: Resuspend the cells in serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.

Synthesis of DASPEI

Caption: A plausible synthetic workflow for DASPEI.

Safety and Handling

DASPEI should be handled with standard laboratory precautions. The hazards of this material have not been thoroughly investigated.[1] It is recommended to wear personal protective equipment, including gloves and safety glasses. Avoid inhalation of dust and contact with skin and eyes.[1] In case of contact, wash the affected area with copious amounts of water.[1] Store the compound at 4°C and protect it from light, especially when in solution.

Conclusion

DASPEI is a valuable fluorescent probe for the real-time visualization and assessment of mitochondrial function in living cells. Its accumulation and fluorescence are directly related to the mitochondrial membrane potential, providing a reliable indicator of cellular health and metabolic activity. The experimental protocols outlined in this guide offer a starting point for researchers to effectively utilize DASPEI in their studies. As with any chemical reagent, proper handling and storage are crucial for obtaining accurate and reproducible results.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. DASPEI|3785-01-1|MSDS [dcchemicals.com]
• 3. biotium.com [biotium.com]
• 4. researchgate.net [researchgate.net]
• 5. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 6. 2- 4-(Dimethylamino)styryl -1-ethylpyridinium iodide = 99 HPLC, solid 3785-01-1 [sigmaaldrich.com]
• 7. scientificlabs.com [scientificlabs.com]
• 8. Cas 3785-01-1,DASPEI | lookchem [lookchem.com]
• 9. 2- 4-(Dimethylamino)styryl -1-ethylpyridinium iodide = 99 HPLC, solid 3785-01-1 [sigmaaldrich.com]
• 10. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]

A Technical Guide to the Mechanism of Action of Daspei in Mitochondrial Staining

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core mechanism of action of Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide), a fluorescent probe used for the vital staining of mitochondria. This document provides a comprehensive overview of its physicochemical properties, the principles governing its mitochondrial accumulation, and detailed protocols for its application in cellular imaging and analysis.

Core Mechanism of Action: An Electrophoretic Journey into the Mitochondria

Daspei is a cationic, lipophilic styryl dye that selectively accumulates in mitochondria of living cells.[1][2][3][4] Its mechanism of action is fundamentally driven by the electrochemical potential across the inner mitochondrial membrane. In healthy, respiring cells, the electron transport chain actively pumps protons from the mitochondrial matrix into the intermembrane space. This process establishes a significant negative charge on the matrix side of the inner membrane, creating a substantial mitochondrial membrane potential (ΔΨm), typically ranging from -150 to -180 mV.

The positively charged Daspei molecule is electrophoretically drawn to and across the negatively charged inner mitochondrial membrane, leading to its accumulation within the mitochondrial matrix. This process is dependent on the integrity of the mitochondrial membrane potential; a decrease in ΔΨm, often associated with mitochondrial dysfunction or apoptosis, results in reduced Daspei accumulation and consequently, a weaker fluorescent signal.[5][6] This potentiometric response makes Daspei a valuable tool for assessing mitochondrial health and function.[7][8]

The fluorescence of Daspei is also sensitive to its local environment. Upon accumulation in the relatively hydrophobic environment of the inner mitochondrial membrane and matrix, its fluorescence quantum yield increases.[5] This enhancement of fluorescence upon mitochondrial sequestration contributes to the high signal-to-noise ratio observed in stained cells.

A diagram illustrating the mechanism of Daspei accumulation in mitochondria is presented below.

Caption: Mechanism of Daspei accumulation in mitochondria.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of Daspei for easy reference and comparison.

Table 1: Spectroscopic Properties

Property	Value	Reference
Excitation Wavelength (Ex)	~461-550 nm	[1][2][9]
Emission Wavelength (Em)	~573-589 nm	[1][2][9]
Stokes Shift	Large	[1][3][4][10]

Table 2: Experimental Parameters

Parameter	Value	Cell Type/Condition	Reference
Working Concentration	0.5 - 10 µM	General cell staining	[1][2]
Incubation Time	10 - 60 minutes	Adherent and suspension cells	[1][2]
Z' Value for Assay	> 0.5	High-throughput screening	[7][8]

Experimental Protocols

Detailed methodologies for staining both suspension and adherent cells with Daspei are provided below.

Staining Suspension Cells

• Cell Preparation: Centrifuge the cell suspension at 1000 x g for 3-5 minutes at 4°C. Discard the supernatant.[1]

• Washing: Resuspend the cell pellet in pre-warmed phosphate-buffered saline (PBS) and centrifuge again. Repeat this wash step twice.[1][2]

• Staining: Resuspend the washed cells in 1 mL of the Daspei working solution (typically 0.5-10 µM in serum-free medium or PBS).

• Incubation: Incubate the cells at room temperature or 37°C for 10-60 minutes, protected from light.[1][2][11]

• Final Wash: Centrifuge the stained cells at 400 x g for 3-4 minutes at 4°C and discard the supernatant.[1][2]

• Resuspension and Analysis: Resuspend the final cell pellet in serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.[1][2]

Staining Adherent Cells

• Cell Culture: Culture adherent cells on sterile coverslips or in appropriate imaging plates.

• Medium Removal: Carefully aspirate the cell culture medium.

• Staining: Add the Daspei working solution (typically 0.5-10 µM in serum-free medium or PBS) to the cells, ensuring the entire surface is covered.

• Incubation: Incubate the cells at room temperature or 37°C for 10-60 minutes, protected from light.[2]

• Washing: Remove the staining solution and wash the cells 2-3 times with pre-warmed PBS or culture medium for 5 minutes each.[2]

• Imaging: Mount the coverslips or image the plates directly using a fluorescence microscope.

A workflow diagram for a typical Daspei staining experiment is provided below.

Caption: General experimental workflow for Daspei mitochondrial staining.

Concluding Remarks

Daspei is a robust and sensitive fluorescent probe for the visualization and assessment of mitochondrial function in living cells. Its accumulation is directly linked to the mitochondrial membrane potential, providing a reliable indicator of cellular health and metabolic activity. The straightforward staining protocols and the possibility of no-wash assays make it a versatile tool for a wide range of applications, from basic research to high-throughput drug screening.[7][8] Understanding the core mechanism of its potentiometric accumulation is crucial for the accurate interpretation of experimental results and the design of robust cellular assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DASPEI | TargetMol [targetmol.com]
• 3. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aurogene.eu [aurogene.eu]
• 7. researchgate.net [researchgate.net]
• 8. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biotium.com [biotium.com]
• 10. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 11. researchgate.net [researchgate.net]

Daspei: A Technical Guide to its Fluorescence Spectrum and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daspei (2-(4-(dimethylaminostyryl)-N-ethylpyridinium iodide) is a lipophilic cationic styryl dye recognized for its utility in cellular imaging.[1][2][3][4][5] Its defining characteristic is a significant Stokes shift, the difference between the maxima of its excitation and emission spectra, which makes it a valuable tool for fluorescence microscopy and other fluorescence-based assays.[1][2][3][4][5] This technical guide provides an in-depth overview of Daspei's spectral properties, Stokes shift, and its application in experimental settings, with a focus on mitochondrial staining and the assessment of mitochondrial membrane potential.

Core Spectral and Physicochemical Properties

Daspei's fluorescence characteristics are crucial for designing and interpreting experiments. The dye's excitation and emission maxima can vary depending on the solvent environment. The key quantitative data for Daspei are summarized in the table below.

Property	Value	Source(s)
Excitation Maximum (λex)	461 nm (in Methanol)	[6]
550 nm	[2]
Emission Maximum (λem)	589 nm (in Methanol)	[6]
573 nm	[2]
Stokes Shift	128 nm (in Methanol)	Calculated from[6]
23 nm	Calculated from[2]
4736 cm⁻¹ (in Methanol)	Calculated from[6]
785 cm⁻¹	Calculated from[2]
Molar Extinction Coefficient (ε)	39,000 cm⁻¹M⁻¹
Quantum Yield (Φ)	Not readily available in the literature
Molecular Weight	~380 g/mol	[6]
Chemical Formula	C₁₇H₂₁IN₂	[6]
Cellular Localization	Mitochondria in live cells	[6]

Note on Spectral Discrepancies: The reported excitation and emission maxima for Daspei show some variation in the literature (e.g., 461/589 nm vs. 550/573 nm).[2][6] This could be attributed to differences in the solvent or the specific binding environment. Researchers should determine the optimal excitation and emission wavelengths for their particular experimental setup.

Understanding the Stokes Shift

The Stokes shift is a critical parameter in fluorescence spectroscopy. It represents the energy difference between the absorbed and emitted photons. A larger Stokes shift is generally advantageous as it minimizes the overlap between the excitation and emission spectra, leading to a better signal-to-noise ratio.

Caption: The relationship between excitation, emission, and Stokes shift.

Experimental Protocols

Preparation of Daspei Solutions

Stock Solution (10 mM):

• Dissolve the appropriate mass of Daspei powder in dimethyl sulfoxide (DMSO). For example, to make 1 mL of a 10 mM stock solution, dissolve 0.38 mg of Daspei (MW ~380 g/mol ) in 100 µL of DMSO.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.[2]

Working Solution (5-10 µM):

• Immediately before use, dilute the 10 mM stock solution in a pre-warmed, serum-free cell culture medium or phosphate-buffered saline (PBS) to the desired final concentration (typically in the range of 5-10 µM).[2]

General Staining Protocol for Live Adherent Cells

This protocol provides a general guideline for staining mitochondria in live adherent cells for fluorescence microscopy.

References

• 1. astorscientific.us [astorscientific.us]
• 2. DASPEI | TargetMol [targetmol.com]
• 3. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 4. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. biotium.com [biotium.com]

In-Depth Technical Guide to DASPEI Dye: From Discovery to Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of DASPEI (2-(4-(Dimethylamino)styryl)-N-ethylpyridinium iodide), a cationic styryl dye renowned for its utility in vital mitochondrial staining. This document delves into the historical context of its discovery, its detailed photophysical and chemical properties, and its mechanism of action. Furthermore, it presents detailed experimental protocols for its application in assessing mitochondrial membrane potential and includes diagrammatic representations of key pathways and workflows to facilitate a deeper understanding for researchers and drug development professionals.

Discovery and History

While the precise first synthesis of DASPEI is not prominently documented in readily available literature, it belongs to the class of styryl dyes, which have been a subject of scientific interest for their unique photophysical properties. Styryl dyes, characterized by a donor-pi-acceptor structure, have been explored for various applications, including as fluorescent probes for biological systems. The development of DASPEI as a mitochondrial stain likely emerged from research into cationic, lipophilic dyes that can accumulate in mitochondria driven by the negative mitochondrial membrane potential. Its use in biological research for visualizing mitochondria and assessing their function has been established in numerous publications.

Physicochemical Properties

DASPEI is a red solid with the chemical formula C₁₇H₂₁IN₂ and a molecular weight of 380.27 g/mol . Its structure consists of a dimethylamino-substituted styryl group attached to an N-ethylpyridinium iodide, rendering it a cationic molecule.

Property	Value	Source
Chemical Formula	C₁₇H₂₁IN₂	[1]
Molecular Weight	380.27 g/mol	[1]
CAS Number	3785-01-1	[1]
Appearance	Red solid	[2]
Solubility	Soluble in DMSO and methanol	[2][3]
Melting Point	267 °C (decomposes)	[2]

Photophysical Characteristics

DASPEI is characterized by a significant Stokes shift, which is the difference between the absorption and emission maxima. This property is advantageous for fluorescence microscopy as it minimizes self-absorption and improves signal-to-noise ratio. There are some discrepancies in the reported excitation and emission maxima in the literature, which may be attributed to the solvent environment and the instrumentation used.

Parameter	Value	Solvent/Condition	Source
Absorption Maximum (λabs)	457-463 nm	Methanol	[2]
461 nm	Methanol	[1]
Emission Maximum (λem)	589 nm	Methanol	[1]
Molar Extinction Coefficient (ε)	36,000-41,000 M⁻¹cm⁻¹	Methanol (at 457-463 nm)	[2]
Quantum Yield (Φf)	Not explicitly reported	-
Stokes Shift	> 70 nm	[4]

Mechanism of Mitochondrial Accumulation

The accumulation of DASPEI within mitochondria is a direct consequence of the mitochondrial membrane potential (ΔΨm). The interior of a healthy mitochondrion is negatively charged relative to the cytoplasm. As a cationic molecule, DASPEI is electrophoretically driven across the inner mitochondrial membrane into the mitochondrial matrix. This process is dependent on the integrity and magnitude of the mitochondrial membrane potential.

Figure 1: DASPEI uptake and mitochondrial accumulation pathway.

Experimental Protocols

Synthesis of DASPEI

Figure 2: General synthesis workflow for DASPEI.

Staining of Live Cells and Measurement of Mitochondrial Membrane Potential

This protocol is adapted for staining live cells to visualize mitochondria and can be used for qualitative and quantitative assessment of mitochondrial membrane potential.

Materials:

• DASPEI stock solution (1-10 mM in DMSO)

• Cell culture medium or a suitable buffer (e.g., HBSS)

• Live cells cultured on a suitable imaging dish or plate

• Fluorescence microscope with appropriate filter sets (e.g., excitation ~460 nm, emission ~590 nm)

• (Optional) Mitochondrial membrane potential disruptor for control (e.g., CCCP)

Procedure:

• Prepare DASPEI working solution: Dilute the DASPEI stock solution in pre-warmed cell culture medium or buffer to a final concentration of 1-10 µM. The optimal concentration may vary depending on the cell type and experimental conditions and should be determined empirically.

• Cell Staining:

  • Remove the culture medium from the cells.

  • Wash the cells once with pre-warmed buffer.

  • Add the DASPEI working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with pre-warmed buffer to remove excess dye.

• Imaging:

  • Add fresh pre-warmed buffer or medium to the cells.

  • Image the cells using a fluorescence microscope. Healthy cells with a high mitochondrial membrane potential will exhibit bright mitochondrial staining.

• (Optional) Control for Mitochondrial Membrane Potential:

  • Treat a parallel set of cells with a mitochondrial uncoupler like CCCP (e.g., 10 µM for 10-15 minutes) before or during DASPEI staining. A significant reduction in fluorescence intensity in the CCCP-treated cells confirms that the DASPEI staining is dependent on the mitochondrial membrane potential.

Figure 3: Experimental workflow for live-cell staining with DASPEI.

Applications in Research and Drug Development

DASPEI's primary application is in the study of mitochondrial function. Its fluorescence intensity directly correlates with the mitochondrial membrane potential, making it a valuable tool for:

• Assessing mitochondrial health: A decrease in DASPEI fluorescence can indicate mitochondrial dysfunction.

• Screening for drug toxicity: Many drugs can have off-target effects on mitochondria. DASPEI can be used in high-throughput screening assays to identify compounds that disrupt the mitochondrial membrane potential.

• Studying apoptosis: The dissipation of mitochondrial membrane potential is an early event in apoptosis. DASPEI can be used to monitor this process.

• Investigating diseases with mitochondrial involvement: Many neurodegenerative diseases, metabolic disorders, and cancers are associated with mitochondrial dysfunction. DASPEI can be used to study these pathologies in cell and animal models.

Conclusion

DASPEI is a versatile and widely used fluorescent dye for the vital staining of mitochondria. Its membrane potential-dependent accumulation provides a reliable method for assessing mitochondrial health and function. This guide has provided a comprehensive overview of its properties, mechanism, and application, offering researchers and drug development professionals a valuable resource for utilizing this powerful tool in their studies. Further research to definitively establish its quantum yield and uncover its detailed discovery history would be beneficial to the scientific community.

References

• 1. researchgate.net [researchgate.net]
• 2. 2- 4-(Dimethylamino)styryl -1-ethylpyridinium iodide = 99 HPLC, solid 3785-01-1 [sigmaaldrich.com]
• 3. 2- 4-(Dimethylamino)styryl -1-ethylpyridinium iodide = 99 HPLC, solid 3785-01-1 [sigmaaldrich.com]
• 4. Cationic styryl dyes for DNA labelling and selectivity toward cancer cells and Gram-negative bacteria - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to DASPEI (CAS Number 3785-01-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

DASPEI, with the chemical name 2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide, is a lipophilic cationic styryl fluorescent dye extensively utilized for the specific staining of mitochondria in living cells.[1][2][3][4][5][6][7][8][9][10][11][12][13][14] Its accumulation within mitochondria is driven by the negative mitochondrial membrane potential (ΔΨm), making it a sensitive probe for monitoring mitochondrial health and function.[9][10] Changes in DASPEI fluorescence intensity and other photophysical properties can be correlated with alterations in mitochondrial energization, making it a valuable tool in cellular biology, toxicology, and drug discovery, particularly in the context of diseases involving mitochondrial dysfunction such as neurodegenerative disorders.[2][15]

Physicochemical and Photophysical Properties

Table 1: Physicochemical and Photophysical Properties of DASPEI

Property	Value	Source(s)
CAS Number	3785-01-1	[1][2][3][4][5]
Molecular Formula	C₁₇H₂₁IN₂	[3][5]
Molecular Weight	380.27 g/mol	[2][5]
Appearance	Red solid	[2]
Solubility	DMSO	[2]
Excitation Maximum (λex)	~461 nm (in Methanol)	[3]
Emission Maximum (λem)	~589 nm (in Methanol)	[3]
Stokes Shift	Large	[1][7][8][12][13]

Mechanism of Action and Fluorescence Modulation

The primary mechanism of DASPEI's utility as a mitochondrial probe lies in its response to the mitochondrial membrane potential. As a cationic molecule, DASPEI is electrophoretically driven into the negatively charged mitochondrial matrix. The extent of its accumulation is directly proportional to the magnitude of the ΔΨm, a key indicator of mitochondrial respiratory chain activity and overall cellular health.

The fluorescence of DASPEI is highly sensitive to its local environment. Upon accumulation in the inner mitochondrial membrane, the dye's fluorescence is significantly enhanced. This is attributed to a phenomenon known as restricted torsional dynamics. In the less viscous environment of the cytoplasm, the molecule can undergo torsional rotations, which provides a non-radiative pathway for the excited state to decay, thus quenching fluorescence. However, when embedded within the more rigid environment of the mitochondrial membrane, these torsional motions are restricted, leading to a higher fluorescence quantum yield.

A decrease in mitochondrial membrane potential, as induced by mitochondrial toxins or cellular stress, results in the redistribution of DASPEI from the mitochondria to the cytoplasm. This translocation to a more polar and less viscous environment leads to a decrease in fluorescence intensity. This dynamic relationship between mitochondrial membrane potential and DASPEI fluorescence allows for the real-time monitoring of mitochondrial function.

The relationship between mitochondrial health, membrane potential, and DASPEI fluorescence is depicted in the following logical workflow:

Caption: Logical workflow of DASPEI's fluorescence response to mitochondrial membrane potential.

Experimental Protocols

General Protocol for Staining of Live Cells with DASPEI

This protocol provides a general guideline for staining live cells with DASPEI. Optimal concentrations and incubation times may vary depending on the cell type and experimental conditions and should be determined empirically.

Materials:

• DASPEI (CAS 3785-01-1)

• Dimethyl sulfoxide (DMSO), anhydrous

• Phosphate-buffered saline (PBS) or other appropriate balanced salt solution

• Cell culture medium (serum-free or complete, as required)

• Live cells cultured on a suitable imaging vessel (e.g., glass-bottom dish, microplate)

Procedure:

• Preparation of DASPEI Stock Solution:

  • Prepare a 1-10 mM stock solution of DASPEI in anhydrous DMSO.

  • Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C, protected from light.

• Preparation of DASPEI Working Solution:

  • On the day of the experiment, thaw an aliquot of the DASPEI stock solution.

  • Dilute the stock solution to a final working concentration of 1-10 µM in warm (37°C) serum-free cell culture medium or PBS. The optimal concentration should be determined for each cell type.

• Cell Staining:

  • Remove the culture medium from the cells.

  • Wash the cells once with warm PBS.

  • Add the DASPEI working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Imaging:

  • After incubation, the cells can be imaged directly without a wash step, or washed once with warm PBS or culture medium to reduce background fluorescence.

  • Image the cells using a fluorescence microscope with appropriate filter sets for DASPEI (Excitation: ~460 nm, Emission: ~590 nm).

High-Throughput Screening (HTS) No-Wash Assay for Mitochondrial Membrane Potential

This protocol is adapted from a published no-wash assay and is suitable for high-throughput screening of compounds affecting mitochondrial membrane potential.[15]

Materials:

• CHO (Chinese Hamster Ovary), PC12, or other suitable cell lines

• 96- or 384-well black, clear-bottom microplates

• DASPEI

• DMSO

• Culture medium

• Test compounds

• Fluorescence plate reader

Procedure:

• Cell Plating:

  • Plate cells in a 96- or 384-well microplate at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate the cells under standard culture conditions.

• Compound Treatment:

  • Prepare serial dilutions of test compounds in the appropriate vehicle (e.g., DMSO).

  • Add the test compounds to the cell plates and incubate for the desired duration. Include appropriate positive (e.g., a known mitochondrial uncoupler like CCCP) and negative (vehicle) controls.

• DASPEI Staining:

  • Prepare a DASPEI working solution in culture medium. The final concentration may need to be optimized but is typically in the range of 10-50 µM for this assay format.[15]

  • Add the DASPEI working solution directly to the wells containing the cells and compounds.

  • Incubate for 30-60 minutes at 37°C, protected from light.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a plate reader with excitation and emission wavelengths set for DASPEI (e.g., Ex: 485 nm, Em: 535 nm, noting that optimal settings may vary between instruments).

• Data Analysis:

  • Normalize the fluorescence intensity of compound-treated wells to the vehicle control wells.

  • Calculate the Z'-factor to assess the quality of the assay for HTS. A Z'-factor > 0.5 is generally considered excellent for HTS.

The workflow for the high-throughput screening assay can be visualized as follows:

Caption: High-throughput screening experimental workflow using DASPEI.

Applications in Research and Drug Development

DASPEI's ability to report on mitochondrial membrane potential makes it a versatile tool in various research and drug development areas.

Toxicology and Drug Safety

Mitochondrial toxicity is a significant cause of drug-induced toxicity. The HTS assay described above can be employed in early-stage drug discovery to screen compound libraries for potential mitochondrial liabilities, thereby reducing the risk of late-stage failures.

Neurodegenerative Diseases

Mitochondrial dysfunction is a well-established hallmark of several neurodegenerative diseases, including Alzheimer's and Parkinson's disease. DASPEI has been successfully used in cellular models of these diseases to assess changes in mitochondrial membrane potential.[15] For example, it has been used to measure the impact of amyloid-β exposure on PC12 cells, a model for Alzheimer's disease research.[15]

A critical pathway implicated in neurodegeneration is apoptosis, or programmed cell death, where the mitochondrion plays a central role. A key event in the intrinsic pathway of apoptosis is the loss of mitochondrial membrane potential, leading to the release of pro-apoptotic factors like cytochrome c. DASPEI can be used to monitor this critical step.

The signaling pathway illustrating the role of mitochondrial membrane potential in apoptosis is shown below:

Caption: Signaling pathway of apoptosis highlighting the role of mitochondrial membrane potential.

Conclusion

DASPEI is a valuable and versatile fluorescent probe for the investigation of mitochondrial function in living cells. Its straightforward mechanism of action, coupled with its suitability for high-throughput screening, makes it an important tool for researchers, scientists, and drug development professionals. The ability to monitor mitochondrial membrane potential provides critical insights into cellular health and disease, with significant applications in toxicology, neurodegenerative disease research, and the broader field of drug discovery.

References

• 1. Development of a high throughput screening assay for mitochondrial membrane potential in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. db.cngb.org [db.cngb.org]
• 5. researchgate.net [researchgate.net]
• 6. Mitochondrial Membrane Potential Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of a high throughput screening assay for mitochondrial membrane potential in living cells. | ALZFORUM [alzforum.org]
• 8. Mitochondrial Membrane Potential Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biotium.com [biotium.com]
• 11. DASPEI | TargetMol [targetmol.com]
• 12. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 13. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 14. Selective retention of the fluorescent dye DASPEI in a larval gastropod mollusc after paraformaldehyde fixation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide (DASPEI)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics, synthesis, and applications of 2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide, commonly known as DASPEI. This styryl dye is a valuable tool in cellular and mitochondrial research, offering insights into mitochondrial function and cellular health.

Molecular Structure and Properties

2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide is a cationic fluorescent dye characterized by a pyridinium ring linked to a dimethylamino-substituted styryl group, with an iodide counterion. Its chemical structure facilitates its accumulation in mitochondria, driven by the organelle's membrane potential.

Table 1: Chemical and Physical Properties of DASPEI

Property	Value	Reference
Molecular Formula	C₁₇H₂₁IN₂	[1]
Molecular Weight	380.27 g/mol
Appearance	Red solid
Melting Point	267 °C (decomposes)
CAS Number	3785-01-1	[1]
SMILES String	[I-].CC[n+]1ccccc1\C=C\c2ccc(cc2)N(C)C
Solubility	Soluble in DMSO and methanol

Table 2: Spectroscopic Properties of DASPEI

Parameter	Value	Conditions	Reference
Excitation Maximum (λex)	461 nm	In Methanol	[1]
Emission Maximum (λem)	589 nm	In Methanol	[1]
Molar Extinction Coefficient (ε)	36,000-41,000 M⁻¹cm⁻¹	at 457-463 nm in Methanol

Synthesis Protocol

The synthesis of 2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide can be achieved through a Knoevenagel condensation reaction. This method involves the reaction of an active methylene compound (N-ethyl-2-methylpyridinium iodide) with an aromatic aldehyde (4-(dimethylamino)benzaldehyde) in the presence of a basic catalyst.[2]

Experimental Protocol: Synthesis of DASPEI

Step 1: Formation of N-ethyl-2-methylpyridinium iodide

• In a round-bottom flask, dissolve 2-picoline in a suitable solvent such as acetone.

• Add an equimolar amount of ethyl iodide.

• Reflux the mixture for several hours.

• Cool the reaction mixture to room temperature, allowing the product to precipitate.

• Filter the precipitate, wash with a non-polar solvent (e.g., diethyl ether), and dry under vacuum to yield N-ethyl-2-methylpyridinium iodide.

Step 2: Knoevenagel Condensation

• Dissolve N-ethyl-2-methylpyridinium iodide and 4-(dimethylamino)benzaldehyde in a polar solvent like methanol in a round-bottom flask.

• Add a catalytic amount of a base, such as piperidine or pyrrolidine.

• Reflux the reaction mixture for 12-24 hours, monitoring the reaction progress by thin-layer chromatography.

• Upon completion, cool the mixture to room temperature. The product, 2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide, will precipitate.

• Filter the crude product and wash with cold methanol to remove unreacted starting materials.

• Recrystallize the product from a suitable solvent system (e.g., methanol/diethyl ether) to obtain the purified red solid.

Synthesis workflow for DASPEI.

Mechanism of Action and Applications

DASPEI is a lipophilic cation that accumulates in mitochondria in response to the negative mitochondrial membrane potential (ΔΨm).[3][4] Healthy, energized mitochondria maintain a high ΔΨm, leading to a higher concentration of DASPEI within the mitochondrial matrix. A decrease in ΔΨm, often an indicator of mitochondrial dysfunction and cellular stress, results in a reduced accumulation of the dye.

This potentiometric behavior makes DASPEI a valuable tool for:

• Assessing Mitochondrial Function: Quantifying changes in mitochondrial membrane potential in response to drug candidates or toxins.[5][6]

• Cell Viability and Apoptosis Studies: Monitoring early events in apoptosis, which are often associated with a collapse of the mitochondrial membrane potential.

• Fluorescence Microscopy: Visualizing mitochondrial morphology and distribution in living cells.

Mechanism of DASPEI accumulation.

Experimental Protocols for Cellular Applications

Qualitative Staining of Mitochondria for Fluorescence Microscopy

This protocol provides a general guideline for staining mitochondria in adherent mammalian cells.

Materials:

• Adherent cells cultured on glass-bottom dishes or coverslips

• DASPEI stock solution (e.g., 1-10 mM in DMSO)

• Pre-warmed cell culture medium

• Phosphate-buffered saline (PBS)

• Fluorescence microscope with appropriate filter sets (e.g., TRITC or Texas Red)

Procedure:

• Grow cells to the desired confluency on a suitable imaging vessel.

• Prepare a fresh working solution of DASPEI by diluting the stock solution in pre-warmed culture medium to a final concentration of 1-10 µM.

• Remove the culture medium from the cells and wash once with warm PBS.

• Add the DASPEI working solution to the cells and incubate for 15-30 minutes at 37°C in a CO₂ incubator.

• Remove the staining solution and wash the cells two to three times with warm PBS or culture medium.

• Add fresh, pre-warmed medium or PBS to the cells for imaging.

• Image the cells using a fluorescence microscope. Mitochondria will appear as red fluorescent filamentous structures.

References

• 1. biotium.com [biotium.com]
• 2. Analysis of the growth and physicochemical properties of the newly developed stilbazolium derivative 4-N,N-dimethylamino-4-N-methyl stilbazolium 2-formyl benzene sulfonate (DSFS) single crystal: an effective material for nonlinear optical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility and Stability of Daspei Dye

For Researchers, Scientists, and Drug Development Professionals

Abstract

Daspei, a cationic styrenyl dye, is a fluorescent probe utilized for the specific staining of mitochondria in living cells. Its accumulation within these organelles is primarily driven by the mitochondrial membrane potential, making it a valuable tool for assessing mitochondrial function and cellular health. This technical guide provides a comprehensive overview of the solubility and stability of Daspei, presenting quantitative data where available, and outlining detailed experimental protocols for its use. The information herein is intended to assist researchers, scientists, and drug development professionals in the effective application of Daspei in their studies.

Solubility

Qualitative Solubility:

Daspei is generally described as being soluble in several organic solvents.

• High Solubility:

  • Dimethyl sulfoxide (DMSO)

  • Methanol (MeOH)

  • N,N-Dimethylformamide (DMF)

  • Ethanol (EtOH)

• Aqueous Solubility:

  • Daspei is prepared as a stock solution in distilled water for some applications, indicating at least moderate solubility.[1]

Quantitative Solubility Data:

Precise solubility limits (e.g., in g/L or mol/L) are not consistently reported across scientific literature. However, based on commercially available stock solution preparation protocols, a high-concentration stock solution can be prepared in DMSO.

Solvent	Reported Concentration	Molarity (approx.)	Source
Dimethyl sulfoxide (DMSO)	Up to 10 mM	0.01 M	--INVALID-LINK--[2]

Note: The molarity is calculated based on the molecular weight of Daspei (380.27 g/mol ).

Stability

The stability of Daspei is crucial for ensuring the reproducibility and accuracy of experimental results. Key factors influencing its stability include storage conditions, light exposure (photostability), pH, and temperature (thermal stability).

Storage and Handling:

• Solid Form: Daspei in its solid, powdered form should be stored at low temperatures, typically ranging from 4°C to -20°C.[3] It is recommended to protect it from light.

• In Solution: Stock solutions of Daspei, particularly in organic solvents like DMSO, should be stored at -20°C or -80°C and protected from light.[4][5] To minimize degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Photostability:

Daspei, like many fluorescent dyes, is susceptible to photobleaching upon prolonged exposure to light, especially high-intensity light from a fluorescence microscope. This can lead to a decrease in fluorescence intensity over time. For live-cell imaging, it is recommended to minimize light exposure to the samples. Some studies have noted that intense imaging on a confocal microscope can cause the label to leave the mitochondria, which may be due to a phototoxic response leading to mitochondrial depolarization.[1]

pH Stability:

Specific data on the stability of Daspei across a range of pH values is not extensively documented in the available literature. For most biological applications, Daspei is used in physiological buffers (e.g., PBS, cell culture medium) with a pH around 7.4.

Thermal Stability:

While specific decomposition temperatures are not provided, the recommended storage at low temperatures suggests that Daspei may be susceptible to thermal degradation at elevated temperatures.

Mechanism of Action and Signaling

The primary application of Daspei is as a potentiometric probe for mitochondrial membrane potential (ΔΨm).

Mitochondrial Accumulation:

Daspei is a cationic molecule, and its accumulation within the mitochondrial matrix is driven by the negative-inside mitochondrial membrane potential. This process follows the Nernst equation, where the concentration of the dye inside the mitochondria is proportional to the magnitude of the membrane potential.[6][7] A higher mitochondrial membrane potential results in greater accumulation of Daspei and consequently, a stronger fluorescent signal. Conversely, a decrease in the membrane potential, often associated with mitochondrial dysfunction, leads to a reduction in Daspei accumulation and fluorescence.

Signaling Pathway Diagram:

The following diagram illustrates the logical flow of Daspei's mechanism of action.

Caption: Logical flow of Daspei accumulation in mitochondria.

Experimental Protocols

This section provides detailed methodologies for common applications of Daspei.

Preparation of Daspei Stock Solution

Objective: To prepare a concentrated stock solution of Daspei for subsequent dilution to working concentrations.

Materials:

• Daspei powder

• Anhydrous Dimethyl sulfoxide (DMSO)

• Microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Bring the vial of Daspei powder and the anhydrous DMSO to room temperature.

• To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the Daspei powder. For example, to 1 mg of Daspei (MW: 380.27 g/mol ), add approximately 263 µL of DMSO.

• Vortex the solution thoroughly until the Daspei is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Staining of Live Cells for Fluorescence Microscopy

Objective: To stain the mitochondria of live cells with Daspei for visualization by fluorescence microscopy.

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• Daspei stock solution (e.g., 10 mM in DMSO)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Fluorescence microscope with appropriate filters (Excitation/Emission: ~461/589 nm in Methanol)[3]

Experimental Workflow Diagram:

Caption: Workflow for staining live cells with Daspei.

Procedure:

• Preparation of Working Solution:

  • On the day of the experiment, thaw an aliquot of the Daspei stock solution.

  • Dilute the stock solution in pre-warmed serum-free cell culture medium or PBS to the desired final working concentration. A typical starting concentration is between 5 µM and 10 µM.[5]

• Cell Staining:

  • For adherent cells, remove the culture medium from the cells.

  • For suspension cells, centrifuge the cells to form a pellet and discard the supernatant.

  • Add the Daspei working solution to the cells.

  • Incubate the cells for 30-60 minutes at 37°C, protected from light.[5] The optimal incubation time may vary depending on the cell type and experimental conditions.

• Washing:

  • Remove the staining solution.

  • Wash the cells 2-3 times with pre-warmed culture medium or PBS to remove excess dye.[5]

• Imaging:

  • Mount the coverslips on a slide or place the dish on the microscope stage.

  • Observe the stained mitochondria using a fluorescence microscope with appropriate filter sets (e.g., excitation around 460 nm and emission around 590 nm).

Conclusion

Daspei is a valuable fluorescent probe for the investigation of mitochondrial function in living cells. Its solubility in common organic solvents facilitates the preparation of high-concentration stock solutions, while its stability under proper storage conditions ensures reliable experimental outcomes. The mechanism of action, based on the Nernstian accumulation in response to the mitochondrial membrane potential, provides a direct link between fluorescence intensity and mitochondrial health. The experimental protocols provided in this guide offer a starting point for researchers to effectively utilize Daspei in their studies. Further investigation into the quantitative aspects of its stability and solubility in a broader range of conditions would be beneficial for the scientific community.

References

• 1. DAPI Protocol for Fluorescence Imaging | Thermo Fisher Scientific - DE [thermofisher.com]
• 2. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 3. biotium.com [biotium.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. DASPEI | TargetMol [targetmol.com]
• 6. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Principle of Daspei in Live Cell Imaging: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daspei, or 2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide, is a fluorescent, lipophilic cationic dye widely utilized in live cell imaging to visualize and assess the functional state of mitochondria.[1][2] Its accumulation within these organelles is driven by the mitochondrial membrane potential (ΔΨm), a critical indicator of cellular health and metabolic activity.[1] Consequently, Daspei serves as a valuable tool for real-time monitoring of mitochondrial function, cell viability, and the effects of various stimuli on cellular bioenergetics. This technical guide provides an in-depth overview of the core principles of Daspei, detailed experimental protocols, and its applications in life sciences and drug development.

Core Principle: Potentiometric Staining of Mitochondria

The fundamental principle behind Daspei's utility in live cell imaging lies in its potentiometric nature. As a positively charged molecule, Daspei is actively sequestered into the negatively charged mitochondrial matrix. The extent of its accumulation, and therefore the intensity of its fluorescence, is directly proportional to the magnitude of the mitochondrial membrane potential. Healthy, metabolically active cells maintain a high ΔΨm, leading to robust Daspei staining. Conversely, in apoptotic or metabolically compromised cells, the ΔΨm dissipates, resulting in a diminished fluorescent signal.[1]

This characteristic allows for both qualitative and quantitative assessment of mitochondrial function. Changes in fluorescence intensity over time can be used to monitor dynamic cellular processes and the impact of experimental treatments.

Key Characteristics and Quantitative Data

A summary of the essential properties of Daspei is presented below, providing a quick reference for experimental design.

Property	Value/Description	Reference
Full Chemical Name	2-(4-(Dimethylamino)styryl)-N-ethylpyridinium iodide	[1]
Molecular Formula	C₁₇H₂₁IN₂	[1]
Molecular Weight	380.27 g/mol	[1]
Excitation Maximum (λex)	~461 nm (in Methanol)	[1]
Emission Maximum (λem)	~589 nm (in Methanol)	[1]
Cell Permeability	Membrane Permeant	[1]
Cellular Localization	Mitochondria	[1]
Assay Type	No-wash, real-time imaging	[1]
Primary Application	Assessment of mitochondrial membrane potential	[1]

Experimental Protocols

The following protocols provide a general framework for using Daspei in live cell imaging. Optimization may be required depending on the cell type and experimental conditions.

Reagent Preparation

• Stock Solution: Prepare a stock solution of Daspei by dissolving it in dimethyl sulfoxide (DMSO). A typical concentration is 1 to 5 mM. Store the stock solution at -20°C, protected from light.

• Working Solution: On the day of the experiment, dilute the stock solution in a suitable buffer or cell culture medium to the desired final concentration. A common working concentration for staining zebrafish hair cells is 130 µM.[2] For other cell types, the optimal concentration may vary and should be determined empirically.

Live Cell Staining and Imaging

This protocol is adapted for staining sensory hair cells in zebrafish larvae but can be modified for other cell types.

• Cell Culture: Grow cells to the desired confluency on a suitable imaging dish or plate.

• Incubation: Remove the culture medium and wash the cells with an appropriate buffer (e.g., embryo media for zebrafish).[2]

• Staining: Add the Daspei working solution to the cells and incubate for a specific duration. For zebrafish larvae, an incubation time of 15 minutes at room temperature is often used.[2]

• Washing: After incubation, gently wash the cells three times with the buffer to remove excess dye.[2]

• Imaging: Immediately proceed with imaging using a fluorescence microscope equipped with appropriate filters for Daspei's excitation and emission spectra. For zebrafish, a ZEISS Lightsheet 7 fluorescence microscope with excitation at 561 nm has been used.[2]

Applications in Research and Drug Development

Daspei's ability to report on mitochondrial health makes it a versatile tool in various research areas:

• Neurobiology: Studying mitochondrial dysfunction in neurodegenerative diseases.

• Cancer Biology: Assessing the metabolic state of cancer cells and their response to therapies.

• Toxicology: Screening for compounds that induce mitochondrial toxicity.

• Developmental Biology: Visualizing and tracking metabolically active cells during development, such as in the sensory hair cells of the zebrafish lateral line.[2][3][4]

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate the logical flow of Daspei's mechanism and a typical experimental workflow.

Daspei's mechanism of action for mitochondrial staining.

A typical experimental workflow for live cell imaging with Daspei.

References

• 1. biotium.com [biotium.com]
• 2. Vital Dye Uptake of YO-PRO-1 and DASPEI Depends Upon Mechanoelectrical Transduction Function in Zebrafish Hair Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vital Dye Uptake of YO-PRO-1 and DASPEI Depends Upon Mechanoelectrical Transduction Function in Zebrafish Hair Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Daspei for Measuring Mitochondrial Membrane Potential: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The mitochondrial membrane potential (ΔΨm) is a critical indicator of mitochondrial health and overall cellular function. Its disruption is a hallmark of cellular stress and is implicated in a wide range of diseases and toxicological responses. Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a cell-permeant, cationic fluorescent dye that serves as a reliable and sensitive probe for the real-time measurement of ΔΨm in living cells. This technical guide provides an in-depth overview of the core principles of using Daspei, detailed experimental protocols for various platforms, a compilation of quantitative data, and visualizations of relevant workflows and signaling pathways.

Core Principles and Mechanism of Action

Daspei is a lipophilic cation that accumulates in mitochondria in a manner dictated by the Nernst equation. The interior of a healthy mitochondrion is highly negative relative to the cytoplasm, typically in the range of -150 to -180 mV, due to the pumping of protons across the inner mitochondrial membrane by the electron transport chain.[1] This strong negative charge drives the accumulation of the positively charged Daspei molecules within the mitochondrial matrix.

An increase in Daspei fluorescence intensity is directly proportional to the magnitude of the mitochondrial membrane potential.[2] Conversely, a decrease in ΔΨm, a condition known as mitochondrial depolarization, leads to a reduction in Daspei accumulation and a corresponding decrease in fluorescence. This principle allows for the dynamic monitoring of mitochondrial health and the detection of mitochondrial dysfunction induced by various stimuli, including drug candidates, toxins, and pathological conditions.[3][4]

Spectral Properties:

Property	Wavelength (nm)
Excitation (in Methanol)	~461
Emission (in Methanol)	~589
Excitation (in cells)	~470
Emission (in cells)	~560-570

Note: Spectral properties can vary depending on the solvent and cellular environment.[2][5]

Data Presentation: Quantitative Analysis of ΔΨm Changes

The following tables summarize the effects of various chemical compounds on mitochondrial membrane potential as measured by Daspei fluorescence. These data are compiled from studies utilizing Chinese Hamster Ovary (CHO) and PC12 cells.

Table 1: Effects of Mitochondrial Uncouplers on Daspei Fluorescence in PC12 Cells

Compound	Concentration	Effect on ΔΨm
CCCP (Carbonyl cyanide m-chlorophenyl hydrazone)	Dose-dependent	Depolarization
DNP (2,4-Dinitrophenol)	Dose-dependent	Depolarization

Data from a no-wash assay on undifferentiated and differentiated PC12 cells.[3]

Table 2: Effects of Various Compounds on Daspei Fluorescence in CHO Cells

Compound	Concentration(s)	Incubation Time	Effect on ΔΨm
Thioridazine	Not specified	Long-term	Hyperpolarization
Cobalt Chloride (CoCl₂)	50, 500, 1000 µM	2 hours	Hyperpolarization (dose-dependent)
Cobalt Chloride (CoCl₂)	50, 500, 1000 µM	24 hours	Depolarization (dose-dependent)
Ionomycin (in the presence of 1 mM CaCl₂)	Increasing concentrations	3 hours	Depolarization

These findings demonstrate the utility of Daspei in detecting both short-term and long-term changes in mitochondrial membrane potential in response to diverse chemical stimuli.[3][4]

Table 3: Effect of Amyloid β on Daspei Fluorescence in PC12 Cells

Compound	Concentration	Incubation Time	Effect on ΔΨm
Amyloid β (25-35)	10 nM	48 hours	Depolarization
Amyloid β (25-35)	1000 nM	48 hours	Depolarization

This data highlights the application of Daspei in cellular models of neurodegenerative diseases like Alzheimer's disease.[3]

Experimental Protocols

Preparation of Daspei Stock and Working Solutions

• Stock Solution (10 mM): Dissolve Daspei powder in high-quality, anhydrous dimethyl sulfoxide (DMSO).[6] For example, to make a 10 mM stock solution from 1 mg of Daspei (MW: 380.27 g/mol ), dissolve it in 263 µL of DMSO.

• Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C to -80°C, protected from light.[2]

• Working Solution (5-10 µM): On the day of the experiment, dilute the stock solution in a serum-free cell culture medium or phosphate-buffered saline (PBS) to the desired final concentration.[6] The optimal concentration may vary depending on the cell type and experimental conditions and should be determined empirically.

Protocol for Adherent Cells (Fluorescence Microscopy)

• Cell Seeding: Seed adherent cells on sterile glass coverslips or in a multi-well imaging plate and culture until they reach the desired confluency.

• Treatment (Optional): If applicable, treat the cells with the test compound(s) for the desired duration.

• Staining:

  • Remove the culture medium.

  • Add the pre-warmed Daspei working solution to the cells.

  • Incubate for 30-60 minutes at 37°C, protected from light.[6]

• Washing:

  • Remove the staining solution.

  • Wash the cells 2-3 times with pre-warmed culture medium or PBS.[6]

• Imaging: Image the cells using a fluorescence microscope with appropriate filters for Daspei (e.g., excitation ~470 nm, emission ~570 nm).

Protocol for Suspension Cells (Flow Cytometry)

• Cell Preparation:

  • Collect suspension cells by centrifugation (e.g., 400 x g for 3-4 minutes).

  • Wash the cells twice with PBS.

  • Resuspend the cells to a density of approximately 1x10^6 cells/mL.[6]

• Treatment (Optional): If applicable, treat the cells with the test compound(s).

• Staining:

  • Add 1 mL of the Daspei working solution to the cell suspension.

  • Incubate for 30-60 minutes at room temperature, protected from light.[6]

• Washing:

  • Centrifuge the cells to pellet them.

  • Discard the supernatant.

  • Wash the cell pellet twice with PBS.[6]

• Analysis: Resuspend the cells in 1 mL of serum-free medium or PBS and analyze using a flow cytometer.

No-Wash Assay Protocol (96-well Plate Reader)

This protocol is adapted from a validated high-throughput screening method.[3][4]

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate.

• Treatment: Treat cells with compounds as required.

• Staining: Add Daspei working solution directly to the wells.

• Incubation: Incubate for a specified time (e.g., 60 minutes) at 37°C.

• Fluorescence Reading: Read the fluorescence intensity using a plate reader with appropriate excitation and emission settings. A fluorescence quencher can be added to reduce background from extracellular dye.[3]

Controls

• Negative Control (Healthy Mitochondria): Cells treated with the vehicle (e.g., DMSO) used to dissolve the test compounds.

• Positive Control (Depolarized Mitochondria): Cells treated with a mitochondrial uncoupler such as CCCP (e.g., 10 µM) or DNP. This will cause a significant decrease in Daspei fluorescence.[3][4]

• Hyperpolarization Control (Optional): In some cell types, treatment with an ATP synthase inhibitor like oligomycin can cause a transient hyperpolarization, leading to an increase in Daspei fluorescence.[7]

Visualizations: Workflows and Signaling Pathways

Principle of Daspei-Based ΔΨm Measurement

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorimetry of mitochondria in cells vitally stained with DASPMI or rhodamine 6 GO - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Cellular Uptake Mechanism of Daspei

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daspei, or 2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide, is a fluorescent, lipophilic cationic dye predominantly utilized as a vital stain for mitochondria in living cells.[1][2] Its accumulation within this organelle is a direct consequence of the mitochondrial membrane potential, making it a valuable tool for assessing mitochondrial health and function.[3][4] While its role as a mitochondrial probe is well-established, the precise mechanisms governing its transit across the plasma membrane and subsequent intracellular trafficking are multifaceted and can be cell-type specific. This guide provides a comprehensive overview of the current understanding of Daspei's cellular uptake, detailing the core mechanisms, experimental protocols, and quantitative data available in the scientific literature.

Core Uptake Mechanisms

The cellular uptake of Daspei can be conceptualized as a two-step process: translocation across the plasma membrane and accumulation within the mitochondria.

Plasma Membrane Translocation

The passage of Daspei across the outer cell membrane is a critical first step. The primary mechanisms identified are:

• Membrane Permeation: Daspei is described as a membrane-permeant dye, suggesting it can passively diffuse across the lipid bilayer to some extent due to its lipophilic nature.[2] This mode of entry is likely driven by the concentration gradient of the dye.

• Channel-Mediated Uptake (Cell-Type Specific): In specialized cells, such as the hair cells of the zebrafish lateral line, the uptake of Daspei is dependent on the mechano-electrical transduction (MET) channels.[5] This indicates a facilitated transport mechanism in these cells. Blockade of these channels significantly reduces Daspei accumulation.[5] The involvement of specific transporters in other cell types has not been definitively elucidated.

Mitochondrial Accumulation

Once in the cytoplasm, Daspei is rapidly sequestered by mitochondria. This process is driven by the significant negative mitochondrial membrane potential (-150 to -180 mV). As a positively charged cation, Daspei is electrophoretically driven into the mitochondrial matrix, where it accumulates to a high concentration.[3] This potential-dependent accumulation is the basis for its use as a mitochondrial vital stain.[6] The fluorescence intensity of Daspei within mitochondria is directly proportional to the magnitude of the mitochondrial membrane potential.[3]

Signaling Pathways and Logical Relationships

The uptake and localization of Daspei are intrinsically linked to fundamental cellular bioenergetics. The following diagrams illustrate the key relationships.

References

• 1. researchgate.net [researchgate.net]
• 2. biotium.com [biotium.com]
• 3. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DSpace [repository.upenn.edu]
• 5. Vital Dye Uptake of YO-PRO-1 and DASPEI Depends Upon Mechanoelectrical Transduction Function in Zebrafish Hair Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Screening for chemicals that affect hair cell death and survival in the zebrafish lateral line - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Daspei Staining for Live Cell Mitochondrial Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent, lipophilic cationic dye used for the vital staining of mitochondria in living cells.[1][2][3][4] Its accumulation within the mitochondria is dependent upon the mitochondrial membrane potential (ΔΨm).[5][6][7] Healthy, energized mitochondria with a high membrane potential will readily sequester Daspei, resulting in bright fluorescence. Conversely, depolarized or damaged mitochondria exhibit a reduced capacity for dye accumulation, leading to a decrease in fluorescence intensity. This property makes Daspei a valuable tool for assessing mitochondrial function and overall cell health in real-time. Applications include the study of apoptosis, drug-induced mitochondrial toxicity, and the screening of compounds that may modulate mitochondrial function.[7][8]

Mechanism of Action

Daspei is a cationic molecule that passively diffuses across the plasma membrane of live cells. Due to its positive charge, it is electrophoretically driven into the negatively charged mitochondrial matrix. The extent of its accumulation is directly proportional to the magnitude of the mitochondrial membrane potential. Consequently, the fluorescence intensity of Daspei serves as a reliable indicator of mitochondrial energization. A decrease in fluorescence can signify mitochondrial dysfunction, a key event in early apoptosis and a marker for cellular stress or toxicity.[5][6]

References

• 1. DASPEI | TargetMol [targetmol.com]
• 2. stratech.co.uk [stratech.co.uk]
• 3. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 4. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 5. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Daspei in Zebrafish Lateral Line Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Zebrafish Lateral Line as a Model for Sensory Hair Cell Studies

The zebrafish (Danio rerio) lateral line has emerged as a powerful in vivo model for studying sensory hair cell biology, ototoxicity, and otoprotection.[1][2] This external sensory system consists of clusters of hair cells, called neuromasts, distributed over the head and body of the fish.[2] These hair cells are morphologically and functionally similar to those in the mammalian inner ear, making them an excellent surrogate for studying hearing and balance disorders.[1][3] The optical transparency of zebrafish larvae and the accessibility of the lateral line neuromasts allow for rapid and high-throughput screening of compounds that may be toxic to or protective of hair cells.[1][2]

Daspei: A Vital Dye for Hair Cell Visualization and Quantification

Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent vital dye that is actively taken up by functional hair cells, making it an invaluable tool for their visualization and quantification.[4][5][6] Daspei is a lipophilic cation that accumulates in mitochondria, driven by the mitochondrial membrane potential.[1][4][7] Consequently, healthy hair cells with active mitochondria exhibit bright fluorescence upon Daspei staining, while damaged or dead cells show diminished or no fluorescence.[4] The intensity of Daspei staining is proportional to the number of viable hair cells within a neuromast.[8]

Mechanism of Action of Daspei

The entry of Daspei into zebrafish hair cells is dependent on functional mechanotransduction (MET) channels.[3] Once inside the cell, Daspei accumulates in the mitochondria due to their negative membrane potential.[1][7] This mitochondrial accumulation is the basis for the strong fluorescence observed in healthy hair cells. A decrease in mitochondrial membrane potential, an early event in aminoglycoside-induced hair cell death, leads to a reduction in Daspei staining.[9]

Applications in Research and Drug Development

The zebrafish lateral line assay using Daspei is a robust and efficient method for:

• Ototoxicity Screening: Rapidly screening large libraries of chemical compounds to identify potential ototoxins.[1]

• Otoprotection Assays: Identifying compounds that can protect hair cells from damage induced by known ototoxins, such as aminoglycoside antibiotics (e.g., neomycin, gentamicin) and chemotherapeutic agents (e.g., cisplatin).[1][2]

• Genetic Screens: Elucidating the genetic pathways involved in hair cell development, function, and survival.[1]

• Mechanistic Studies: Investigating the cellular and molecular mechanisms of hair cell death and regeneration.

Experimental Protocols

Protocol 1: Daspei Staining of Zebrafish Larvae

This protocol describes the general procedure for staining hair cells in the lateral line of zebrafish larvae with Daspei.

Materials:

• Zebrafish larvae (5-7 days post-fertilization, dpf)

• Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide)

• Embryo medium (EM) or fish water

• Anesthetic (e.g., MS-222/Tricaine)

• Petri dishes or multi-well plates

• Fluorescence microscope

Procedure:

• Prepare Daspei Staining Solution:

  • Prepare a stock solution of Daspei (e.g., 40 mg/100 ml in distilled water).[7] Store at 4°C, protected from light.

  • Prepare a working solution by diluting the stock solution in embryo medium to a final concentration of 0.005%.[4][5][6]

• Staining:

  • Transfer zebrafish larvae into the Daspei working solution.

  • Incubate for 15 minutes at 28°C.[4][6][10]

• Washing:

  • After incubation, rinse the larvae twice with fresh embryo medium to remove excess dye.[4][6]

• Anesthetization and Mounting:

  • Anesthetize the larvae by incubating them in 0.001% MS-222 in embryo medium.[4][6]

  • Mount the anesthetized larvae on a microscope slide or in a multi-well plate for imaging.

• Imaging:

  • Visualize the stained neuromasts using a fluorescence microscope with appropriate filters (e.g., green or red channels, as Daspei has a broad emission spectrum).[7]

Protocol 2: Quantification of Hair Cell Damage and Protection

This protocol outlines how to quantify hair cell survival using Daspei staining in an otoprotection or ototoxicity assay.

Procedure:

• Experimental Treatment:

  • For otoprotection studies, pre-incubate larvae with the test compound for a specified duration (e.g., 1 hour) before co-incubating with an ototoxin (e.g., neomycin).[1]

  • For ototoxicity studies, incubate larvae with the test compound for a specified duration.[1]

  • Include appropriate control groups (e.g., vehicle control, ototoxin-only control).

• Daspei Staining:

  • Following the treatment period, stain the larvae with Daspei as described in Protocol 1.

• Quantification:

  • Scoring Method: Assign a score to each neuromast based on its fluorescence intensity. A common scoring system is: 2 for bright, robust staining; 1 for reduced staining; and 0 for no staining.[6] Sum the scores for a set number of neuromasts per larva (e.g., 10 head neuromasts) to obtain a total score per fish.[6]

  • Fluorescence Intensity Measurement: Alternatively, use image analysis software to measure the mean fluorescence intensity of each neuromast.

  • Hair Cell Counts: For more precise quantification, correlate Daspei staining with direct hair cell counts using immunohistochemistry in fixed larvae.[8]

• Data Analysis:

  • Normalize the data from the treatment groups to the control group.

  • Perform statistical analysis to determine significant differences between groups.

Data Presentation

The following tables summarize quantitative data from studies using Daspei to assess hair cell damage in zebrafish.

Table 1: Aminoglycoside-Induced Hair Cell Loss in Zebrafish Larvae

Aminoglycoside	Concentration (µM)	Exposure Duration	Observation Time	Effect on Hair Cells
Neomycin	200	30 minutes	1 hour post-exposure	Significant hair cell loss.[5]
Neomycin	500	1 hour	4 hours post-exposure	Complete loss of Daspei-labeled hair cells.[8]
Gentamicin	25, 50, 100, 200	1 hour	5-23 hours post-exposure	Dose-dependent delayed hair cell loss.[11]

Table 2: Example of Otoprotection Against Neomycin-Induced Hair Cell Damage

Protective Agent	Concentration (µM)	Co-treatment	Observation	Result
Sodium Selenite	500	125 µM Neomycin for 1 hour	Daspei staining	Significantly preserved the average Daspei area in neuromasts compared to neomycin alone.[12]

Signaling Pathways and Experimental Workflows

Aminoglycoside-Induced Hair Cell Death Pathway

Aminoglycoside antibiotics are known to cause hair cell death through a complex signaling cascade. A simplified representation of this pathway is shown below. Aminoglycosides enter the hair cell through mechanotransduction channels. Inside the cell, they can lead to the overproduction of reactive oxygen species (ROS), which in turn causes mitochondrial damage and activation of cell death pathways.

Caption: Simplified signaling pathway of aminoglycoside-induced hair cell death.

Experimental Workflow for Daspei-Based Screening

The following diagram illustrates a typical workflow for a high-throughput screen for otoprotective compounds using the Daspei assay in zebrafish larvae.

Caption: High-throughput screening workflow using Daspei in zebrafish larvae.

References

• 1. Screening for chemicals that affect hair cell death and survival in the zebrafish lateral line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drug screening for hearing loss: using the zebrafish lateral line to screen for drugs that prevent and cause hearing loss - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vital Dye Uptake of YO-PRO-1 and DASPEI Depends Upon Mechanoelectrical Transduction Function in Zebrafish Hair Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Larval Zebrafish Lateral Line as a Model for Acoustic Trauma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Response of mechanosensory hair cells of the zebrafish lateral line to aminoglycosides reveals distinct cell death pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hair Cell Assessment [bio-protocol.org]
• 7. depts.washington.edu [depts.washington.edu]
• 8. ZFIN Publication: Harris et al., 2003 [zfin.org]
• 9. depts.washington.edu [depts.washington.edu]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Multiple mechanisms of aminoglycoside ototoxicity are distinguished by subcellular localization of action [frontiersin.org]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparing Daspei Stock and Working Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Daspei stock and working solutions for use in cellular and mitochondrial research. Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent cationic styryl dye used to stain mitochondria in living cells.[1][2] Its accumulation in mitochondria is dependent on the mitochondrial membrane potential, making it a valuable tool for assessing mitochondrial health and function.[3][4]

Data Presentation

Table 1: Chemical and Physical Properties of Daspei

Property	Value	Reference
Chemical Name	2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide	[5][6]
CAS Number	3785-01-1	[5][7]
Molecular Weight	380.27 g/mol	[5][6]
Appearance	Red solid	[5]
Solubility	Soluble in DMSO and methanol.[5][8] A stock solution of 40 mg/100 ml can be made in distilled water.[9]
Excitation/Emission	~461/589 nm (in Methanol)[1]; ~550/573 nm[7][10]
Storage	Freeze at < -15°C[5]; Store at 4°C and protect from light, especially in solution.[1]

Table 2: Preparation of Daspei Stock and Working Solutions

Solution Type	Recommended Solvent	Recommended Concentration	Storage Conditions	Shelf Life	Reference
Stock Solution	DMSO	10 mM	Aliquot and store at -20°C or -80°C, protected from light.[7]	1 month at -20°C; 6 months at -80°C.[10]
Working Solution	Serum-free cell culture medium or PBS	0.5-1 mM[10] or 5-10 µM[7] (concentration should be optimized for specific applications)	Prepare fresh before use.	N/A

Experimental Protocols

Protocol 1: Preparation of 10 mM Daspei Stock Solution in DMSO

Materials:

• Daspei powder (e.g., 1 mg)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Microcentrifuge tubes

• Pipettes and sterile pipette tips

Procedure:

• Weigh out the desired amount of Daspei powder. For example, to prepare a 10 mM stock solution, use the following calculation based on Daspei's molecular weight of 380.27 g/mol .

• To reconstitute 1 mg of Daspei to a 10 mM concentration, add 262.97 µL of DMSO.[6]

• Vortex the solution until the Daspei powder is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes to avoid repeated freeze-thaw cycles.[9]

• Store the aliquots at -20°C or -80°C, protected from light.[7]

Protocol 2: Preparation of Daspei Working Solution for Cell Staining

Materials:

• Daspei stock solution (10 mM in DMSO)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Sterile tubes

Procedure:

• Thaw a single-use aliquot of the 10 mM Daspei stock solution at room temperature.

• Dilute the stock solution to the desired working concentration (e.g., 5-10 µM) in pre-warmed serum-free cell culture medium or PBS immediately before use.[7] For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of serum-free medium or PBS.

• The final concentration of the working solution may need to be adjusted depending on the cell type and experimental conditions.[10]

Protocol 3: Staining of Adherent and Suspension Cells

For Adherent Cells:

• Culture adherent cells on sterile coverslips or in a multi-well plate.[7]

• Aspirate the culture medium and wash the cells twice with PBS for 5 minutes each.[7]

• Add the Daspei working solution to the cells and incubate for 30-60 minutes at room temperature.[7]

• Remove the staining solution and wash the cells 2-3 times with culture medium for 5 minutes each.[7]

• The cells are now ready for observation under a fluorescence microscope.

For Suspension Cells:

• Collect the cells by centrifugation and wash them twice with PBS for 5 minutes each. Aim for a cell density of 1x10^6/mL.[7]

• Add 1 mL of the Daspei working solution and incubate at room temperature for 10-30 minutes.[10]

• Centrifuge the cells at 400 g for 3-4 minutes and discard the supernatant.[10]

• Wash the cell pellet twice with PBS for 5 minutes each.[10]

• Resuspend the cells in 1 mL of serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.[10]

Visualizations

Caption: Workflow for the preparation of Daspei stock and working solutions.

Caption: Daspei indicates mitochondrial health, a key factor in apoptosis.

References

• 1. biotium.com [biotium.com]
• 2. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 3. Screening for chemicals that affect hair cell death and survival in the zebrafish lateral line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Larval Zebrafish Lateral Line as a Model for Acoustic Trauma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 7. DASPEI | TargetMol [targetmol.com]
• 8. Cas 3785-01-1,DASPEI | lookchem [lookchem.com]
• 9. depts.washington.edu [depts.washington.edu]
• 10. medchemexpress.com [medchemexpress.com]

Optimal Daspei Concentration for Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Daspei (2-(4-(dimethylamino)styl)-N-ethylpyridinium iodide), a fluorescent cationic styryl dye, for the analysis of mitochondrial function in cell culture. Daspei is a valuable tool for assessing mitochondrial membrane potential (ΔΨm), a key indicator of cell health and function.[1][2][3] Proper concentration and protocol selection are critical for obtaining accurate and reproducible results.

Overview of Daspei

Daspei is a cell-permeant dye that accumulates in mitochondria of live cells in a manner dependent on the mitochondrial membrane potential.[3][4] In healthy cells with a high ΔΨm, Daspei aggregates in the mitochondria and exhibits bright red fluorescence.[2][5] A decrease in ΔΨm, often associated with apoptosis or mitochondrial dysfunction, leads to reduced Daspei accumulation and a corresponding decrease in fluorescence intensity.[2]

Key Properties of Daspei:

• Cellular Localization: Mitochondria[3][6]

• Readout: Fluorescence intensity correlates with mitochondrial membrane potential[7]

• Cell Type: Suitable for live cells[3][8]

• Assay Type: Amenable to no-wash staining and real-time imaging[1][3]

Data Presentation: Recommended Daspei Concentrations

The optimal concentration of Daspei can vary depending on the cell type, experimental objective, and instrumentation. The following tables summarize recommended starting concentrations for various applications. It is crucial to perform a titration experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Table 1: General Working Concentrations for Mammalian Cell Lines

Application	Recommended Starting Concentration	Incubation Time	Cell Type Examples
Mitochondrial Staining (General)	5 - 10 µM	30 - 60 minutes	Various adherent and suspension cell lines
Mitochondrial Membrane Potential Assay	50 - 100 µM	1 hour	Chinese Hamster Ovary (CHO) cells, PC12 cells[9]
Live Cell Imaging	3 µM	40 minutes	Xenopus laevis tadpole heart (XTH2) cells[7]

Table 2: Daspei Concentrations for Specific Model Organisms

Organism	Application	Recommended Concentration	Incubation Time	Notes
Zebrafish	Hair Cell Mitochondrial Staining	0.005%	15 minutes	Stains lateral line hair cells.[10]
Zebrafish	Neuromast Labeling	130 µM	15 minutes	Reconstituted in DMSO and diluted in embryo media.[11]
Zebrafish	General Larval Staining	40 mg/100 ml (stock in dH₂O)	15 - 60 minutes	Working solution prepared by diluting the stock in embryo medium.[6] Primarily labels hair cell mitochondria.[6]

Experimental Protocols

General Staining Protocol for Adherent Mammalian Cells

This protocol provides a basic framework for staining adherent cells with Daspei.

Materials:

• Daspei stock solution (e.g., 10 mM in DMSO)[8]

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Adherent cells cultured on sterile coverslips or in appropriate imaging plates

• Fluorescence microscope

Procedure:

• Prepare Daspei Working Solution: Dilute the Daspei stock solution in pre-warmed serum-free cell culture medium or PBS to the desired final concentration (e.g., 5-10 µM).[8]

• Cell Preparation: Remove the culture medium from the cells.

• Staining: Add a sufficient volume of the Daspei working solution to completely cover the cells.

• Incubation: Incubate the cells for 30-60 minutes at 37°C, protected from light.[8]

• Washing (Optional but Recommended): For clearer imaging, gently wash the cells 2-3 times with pre-warmed culture medium or PBS.[8]

• Imaging: Observe the stained mitochondria using a fluorescence microscope with appropriate filters (Excitation/Emission: ~461/589 nm in Methanol).[3][6]

General Staining Protocol for Suspension Mammalian Cells

This protocol is suitable for staining cells grown in suspension.

Materials:

• Daspei stock solution (e.g., 10 mM in DMSO)[8]

• Serum-free cell culture medium or PBS

• Suspension cells

• Centrifuge

• Fluorescence microscope or flow cytometer

Procedure:

• Prepare Daspei Working Solution: Dilute the Daspei stock solution in pre-warmed serum-free cell culture medium or PBS to the desired final concentration (e.g., 5-10 µM).[8]

• Cell Preparation:

  • Count the cells and adjust the density to approximately 1 x 10⁶ cells/mL.[8]

  • Centrifuge the cell suspension to pellet the cells.

  • Discard the supernatant and wash the cells twice with PBS.

• Staining: Resuspend the cell pellet in 1 mL of the Daspei working solution.

• Incubation: Incubate the cells for 30-60 minutes at room temperature, protected from light.[8]

• Washing:

  • Centrifuge the stained cells at 400 g for 3-4 minutes.

  • Discard the supernatant and wash the cell pellet twice with PBS.[8]

• Analysis: Resuspend the cells in serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.

Mitochondrial Membrane Potential Assay (Plate Reader-Based)

This protocol describes a no-wash assay for assessing changes in mitochondrial membrane potential in a 96-well format.[1]

Materials:

• Daspei

• Cell culture medium

• 96-well black, clear-bottom plates

• Test compounds (e.g., mitochondrial uncouplers like CCCP as a positive control)

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat cells with the test compounds for the desired duration. Include appropriate vehicle controls.

• Daspei Loading: Add Daspei to each well to a final concentration of 100 µM.

• Incubation: Incubate the plate for a defined period (e.g., 60 minutes) at 37°C.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with excitation and emission wavelengths suitable for Daspei (e.g., Ex/Em ~485/555 nm).

Visualization of Pathways and Workflows

Signaling Pathways Influencing Mitochondrial Membrane Potential

The mitochondrial membrane potential (ΔΨm) is a critical hub for various cellular signaling pathways. It is primarily maintained by the electron transport chain and can be influenced by factors such as cellular metabolism, ion homeostasis, and stress responses.

References

• 1. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mitochondrial membrane potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biotium.com [biotium.com]
• 4. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 5. aurogene.eu [aurogene.eu]
• 6. depts.washington.edu [depts.washington.edu]
• 7. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DASPEI | TargetMol [targetmol.com]
• 9. researchgate.net [researchgate.net]
• 10. Larval Zebrafish Lateral Line as a Model for Acoustic Trauma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Vital Dye Uptake of YO-PRO-1 and DASPEI Depends Upon Mechanoelectrical Transduction Function in Zebrafish Hair Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for DASPEI Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

DASPEI (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a cell-permeant, cationic fluorescent dye commonly used to visualize mitochondria in living cells.[1] Its accumulation within the mitochondrial matrix is dependent on the mitochondrial membrane potential (ΔΨm), making it a valuable tool for assessing mitochondrial function and overall cell health.[1][2] In healthy cells with a high mitochondrial membrane potential, DASPEI aggregates in the mitochondria and emits a bright red fluorescence. A decrease in ΔΨm, often associated with apoptosis or cellular stress, leads to reduced DASPEI accumulation and a corresponding decrease in fluorescence intensity.

These characteristics make DASPEI a versatile probe for a variety of applications, including:

• Assessment of mitochondrial function and dynamics. [1]

• Screening for compounds that affect mitochondrial membrane potential.

• Identification of apoptotic cells.

• Visualization of hair cells in the zebrafish lateral line for studies on ototoxicity and regeneration. [3]

This document provides detailed protocols for DASPEI staining in both zebrafish larvae and cultured cells, along with data tables for easy reference and troubleshooting guidelines.

Mechanism of Action

DASPEI is a lipophilic cation that passively diffuses across the plasma membrane of live cells. Due to its positive charge, it is electrophoretically driven into the negatively charged mitochondrial matrix. The extent of its accumulation is directly proportional to the mitochondrial membrane potential.

Caption: DASPEI uptake and mitochondrial accumulation.

Data Presentation: Incubation Parameters

The optimal incubation time and temperature for DASPEI staining can vary depending on the sample type and experimental conditions. The following table summarizes recommended starting parameters.

Sample Type	DASPEI Concentration	Incubation Time	Incubation Temperature
Zebrafish Larvae	130 µM - 0.005%	15 - 60 minutes	Room Temperature (20-25°C)
Adherent Cultured Cells	5 - 100 µM	10 - 60 minutes	Room Temperature (20-25°C) or 37°C
Suspension Cultured Cells	5 - 100 µM	10 - 60 minutes	Room Temperature (20-25°C) or 37°C

Note: The wide range of reported concentrations for cultured cells (from 5 µM to as high as 1 mM in some commercial protocols) highlights the importance of empirical optimization for each cell type and experimental setup. Higher concentrations may be necessary for no-wash assays, while lower concentrations are often sufficient for protocols that include wash steps. It is recommended to perform a concentration titration to determine the optimal signal-to-noise ratio for your specific application.

Experimental Protocols

Preparation of DASPEI Stock and Working Solutions

Stock Solution (10 mM in DMSO):

• Dissolve the required amount of DASPEI powder in high-quality, anhydrous dimethyl sulfoxide (DMSO) to a final concentration of 10 mM.

• Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light. A stock solution in DMSO is typically stable for at least 6 months when stored properly.

Working Solution:

• On the day of the experiment, thaw an aliquot of the 10 mM DASPEI stock solution.

• Dilute the stock solution to the desired final concentration (see table above) in an appropriate buffer or medium (e.g., embryo medium for zebrafish, serum-free cell culture medium or phosphate-buffered saline (PBS) for cultured cells).

• It is crucial to use the working solution immediately after preparation.

Protocol 1: Staining of Zebrafish Lateral Line Hair Cells

This protocol is adapted from established methods for visualizing neuromasts in zebrafish larvae.[4]

Materials:

• Zebrafish larvae (3-7 days post-fertilization)

• DASPEI working solution (e.g., 130 µM in embryo medium)

• Embryo medium

• Transfer pipettes

• Multi-well plates or depression slides

• Fluorescence microscope

Procedure:

• Transfer zebrafish larvae into a multi-well plate or depression slide.

• Remove the embryo medium and replace it with the DASPEI working solution.

• Incubate the larvae for 15-20 minutes at room temperature (20-25°C), protected from light.

• Remove the DASPEI working solution and wash the larvae three times with fresh embryo medium, with each wash lasting 5 minutes.

• Anesthetize the larvae if necessary for imaging.

• Mount the larvae on a microscope slide and image using a fluorescence microscope with appropriate filters (Excitation/Emission: ~460/590 nm).

Caption: Workflow for DASPEI staining of zebrafish.

Protocol 2: Staining of Adherent Cultured Cells

Materials:

• Adherent cells grown on coverslips or in imaging-compatible plates

• DASPEI working solution (e.g., 5-10 µM in serum-free medium or PBS)

• Serum-free cell culture medium or PBS

• Fluorescence microscope

Procedure:

• Remove the culture medium from the cells.

• Wash the cells once with pre-warmed, serum-free medium or PBS.

• Add the DASPEI working solution to the cells, ensuring the entire surface is covered.

• Incubate for 10-30 minutes at room temperature (20-25°C) or 37°C, protected from light.

• Remove the DASPEI working solution.

• Wash the cells two to three times with pre-warmed, serum-free medium or PBS, with each wash lasting 5 minutes.[5]

• Add fresh medium or a suitable mounting medium for live-cell imaging.

• Image the cells immediately using a fluorescence microscope.

Protocol 3: Staining of Suspension Cultured Cells

Materials:

• Suspension cells

• DASPEI working solution (e.g., 5-10 µM in serum-free medium or PBS)

• Serum-free cell culture medium or PBS

• Centrifuge and microcentrifuge tubes

• Fluorescence microscope or flow cytometer

Procedure:

• Harvest the cells by centrifugation (e.g., 300-400 x g for 5 minutes).

• Wash the cell pellet once with pre-warmed, serum-free medium or PBS and resuspend the cells.

• Add the DASPEI working solution to the cell suspension.

• Incubate for 10-30 minutes at room temperature (20-25°C) or 37°C, protected from light.

• Centrifuge the cells to pellet them and remove the supernatant.

• Wash the cell pellet two to three times with pre-warmed, serum-free medium or PBS.

• Resuspend the final cell pellet in fresh medium or PBS for analysis.

• Analyze the cells by fluorescence microscopy or flow cytometry.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Weak or No Signal	- Low mitochondrial membrane potential- Insufficient dye concentration or incubation time- Photobleaching	- Use a positive control of healthy, actively respiring cells.- Optimize DASPEI concentration and incubation time.- Minimize exposure to light during and after staining.
High Background	- Excess dye not washed away- Dye precipitation- Cell autofluorescence	- Increase the number and duration of wash steps.- Ensure the DASPEI working solution is freshly prepared and well-dissolved.- Image an unstained control to assess autofluorescence and adjust imaging settings accordingly.
Phototoxicity	- Prolonged exposure to excitation light	- Use the lowest possible excitation intensity and exposure time.- Utilize a live-cell imaging system with environmental control.

Concluding Remarks

DASPEI is a powerful tool for the real-time visualization of mitochondrial membrane potential in live cells and organisms. The protocols provided here offer a starting point for a variety of applications. However, it is essential to optimize the staining parameters for each specific cell type and experimental condition to ensure reliable and reproducible results. Careful attention to dye concentration, incubation time and temperature, and post-staining procedures will contribute to high-quality data.

References

• 1. biotium.com [biotium.com]
• 2. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 3. scbt.com [scbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. DASPEI | TargetMol [targetmol.com]

Application Notes and Protocols for Daspei in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent vital dye used in fluorescence microscopy to stain mitochondria in living cells.[1][2] As a cationic styryl dye, its accumulation within mitochondria is dependent on the mitochondrial membrane potential, making it a valuable tool for assessing mitochondrial function and overall cell health.[3] A decrease in mitochondrial membrane potential is an early indicator of apoptosis. Daspei has a large Stokes shift and is characterized by its red fluorescence.[1][4] It has been successfully used in a variety of applications, including in vitro cell culture and in vivo studies, such as labeling hair cells in the zebrafish lateral line.[5][6]

Data Presentation

The following table summarizes the key quantitative data for the use of Daspei in fluorescence microscopy.

Parameter	Value	Reference
Excitation Wavelength (λex)	461 nm (in Methanol)	[2]
550 nm	[1][4]
Emission Wavelength (λem)	589 nm (in Methanol)	[2]
573 nm	[1][4]
Molecular Weight	380.27 g/mol	[4]
CAS Number	3785-01-1	[2]
Stock Solution Concentration	10 mM in DMSO	[4]
40 mg/100 ml in distilled water	[7]
Working Concentration (in vitro)	5-10 µM in serum-free medium or PBS	[4]
50 µM in NMDG-buffer	[8]
Working Concentration (in vivo - zebrafish)	0.005% for 15 minutes	[5]
0.05%	[8]
Incubation Time (Adherent & Suspension Cells)	10-60 minutes at room temperature or 37°C	[1][4][8]
Incubation Time (Zebrafish)	15 minutes	[5]

Signaling Pathway Visualization

Daspei is not part of a specific signaling pathway but rather a tool to measure an important cellular parameter: the mitochondrial membrane potential (ΔΨm). The maintenance of ΔΨm is crucial for ATP synthesis and overall cell health. A decrease in ΔΨm is an early event in apoptosis (programmed cell death). The following diagram illustrates the relationship between mitochondrial membrane potential, cellular signaling, and the role of Daspei.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biotium.com [biotium.com]
• 3. Mitochondrial membrane potential and compartmentalized signaling: Calcium, ROS, and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DASPEI | TargetMol [targetmol.com]
• 5. Larval Zebrafish Lateral Line as a Model for Acoustic Trauma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. depts.washington.edu [depts.washington.edu]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Labeling Hair Cells in Larval Zebrafish Using DASPEI

For Researchers, Scientists, and Drug Development Professionals

Introduction

The zebrafish (Danio rerio) lateral line system, with its externally located sensory hair cells, serves as a powerful in vivo model for studying hair cell development, function, damage, and regeneration. A key technique in this research is the use of vital dyes to label and visualize these hair cells. DASPEI (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent vital dye that specifically labels functional hair cells in the neuromasts of larval zebrafish. This document provides detailed protocols for DASPEI labeling, data quantification, and visualization of the underlying mechanisms.

DASPEI is a lipophilic cation that accumulates in mitochondria of active cells, driven by the mitochondrial membrane potential.[1] Its uptake into hair cells is dependent on functional mechanoelectrical transduction (MET) channels, making it an excellent marker for viable and functional hair cells.[2][3][4] This protocol is widely used for assessing ototoxicity, screening for otoprotective compounds, and studying hair cell regeneration.[5][6]

Data Presentation

The following table summarizes quantitative data from a study assessing the protective effect of sodium selenite against neomycin-induced hair cell damage, as measured by the average DASPEI-labeled area in four neuromasts (SO1, SO2, O1, and OC1) of larval zebrafish.

Treatment Group	Average DASPEI Area (μm²) ± SD
Negative Control	368.9 ± 135.0
125 μM Neomycin	128.7 ± 89.1
500 μM Sodium Selenite + 125 μM Neomycin	258.6 ± 105.4
[Data sourced from a study on the otoprotective effects of sodium selenite.[7]]

Experimental Protocols

Materials

• DASPEI (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide)

• Larval zebrafish (5-7 days post-fertilization)

• Embryo Medium (EM) or fish water

• Anesthetic (e.g., 0.001% MS-222/Tricaine)

• Microscope slides or imaging dishes

• Fluorescence microscope with appropriate filter sets (e.g., for green and red fluorescence)

Stock Solution Preparation

• Prepare a DASPEI stock solution by dissolving 40 mg of DASPEI in 100 ml of distilled water.[8]

• Store the stock solution at 4°C, protected from light.

Working Solution Preparation

• Dilute the DASPEI stock solution in Embryo Medium to a final working concentration of 0.005%.[9]

DASPEI Staining Protocol

• Collect larval zebrafish in a petri dish or multi-well plate.

• Remove the Embryo Medium and replace it with the 0.005% DASPEI working solution.

• Incubate the larvae in the DASPEI solution for 15 minutes at 28°C.[9]

• Following incubation, wash the larvae twice with fresh Embryo Medium to remove excess dye.[9]

• Anesthetize the larvae using 0.001% MS-222 in Embryo Medium.[9]

• Mount the anesthetized larvae on a microscope slide or in an imaging dish for visualization.

Imaging and Quantification

• Visualize the stained hair cells using a fluorescence microscope. DASPEI has a broad emission spectrum and can be observed in both green and red channels, resulting in yellow-appearing mitochondria.[8]

• Quantify hair cell viability using a semi-quantitative scoring method. A common method involves scoring the fluorescence intensity of specific neuromasts (e.g., 10 head neuromasts) on a scale of 0 to 2 (0 = no labeling, 1 = modest labeling, 2 = bright labeling). The scores for each neuromast are then summed to give a total score per fish (e.g., 0-20).[9] This scoring method has been shown to be tightly correlated with direct hair cell counts.[10]

Visualizations

Mechanism of DASPEI Uptake in Hair Cells

Caption: Mechanism of DASPEI uptake into a sensory hair cell.

Experimental Workflow for DASPEI Labeling and Analysis

References

• 1. Screening for chemicals that affect hair cell death and survival in the zebrafish lateral line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vital Dye Uptake of YO-PRO-1 and DASPEI Depends Upon Mechanoelectrical Transduction Function in Zebrafish Hair Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Vital Dye Uptake of YO-PRO-1 and DASPEI Depends Upon Mechanoelectrical Transduction Function in Zebrafish Hair Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SENSORY HAIR CELL REGENERATION IN THE ZEBRAFISH LATERAL LINE - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical Screening for Hair Cell Loss and Protection in the Zebrafish Lateral Line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. depts.washington.edu [depts.washington.edu]
• 9. Hair Cell Assessment [bio-protocol.org]
• 10. Larval Zebrafish Lateral Line as a Model for Acoustic Trauma - PMC [pmc.ncbi.nlm.nih.gov]

Daspei for In Vivo Imaging of Mitochondria: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daspei (2-(4-(dimethylamino)styl)-N-ethylpyridinium iodide) is a cell-permeant, cationic styryl dye used for fluorescently labeling mitochondria in living cells and tissues.[1][2][3] Its accumulation within mitochondria is dependent on the negative mitochondrial membrane potential, making it a valuable tool for assessing mitochondrial health and function.[4][5] Daspei exhibits a large Stokes shift and fluoresces with a robust chromogenic property, making it suitable for various fluorescence microscopy and imaging applications.[1][6] This document provides detailed application notes and protocols for the use of Daspei in mitochondrial imaging.

Mechanism of Action

Daspei is a lipophilic cation that passively crosses the plasma membrane of living cells. Due to its positive charge, it accumulates in organelles with a negative membrane potential, most notably the mitochondria. The mitochondrial membrane potential, generated by the electron transport chain, is significantly more negative than the cytoplasm, driving the electrophoretic uptake and concentration of Daspei within the mitochondrial matrix. This accumulation leads to a strong fluorescent signal specifically from the mitochondria.[5][7]

Applications

• Visualization of mitochondrial morphology and distribution: Daspei allows for the clear visualization of mitochondrial networks in living cells.[1][2]

• Assessment of mitochondrial membrane potential: Changes in Daspei fluorescence intensity can indicate alterations in mitochondrial membrane potential, a key indicator of mitochondrial function and cell health.[8][9][10]

• In vivo imaging: Daspei has been successfully used for in vivo imaging of mitochondria in organisms such as zebrafish, enabling the study of mitochondrial dynamics in a whole-organism context.[3][11]

• High-throughput screening: A no-wash assay using Daspei has been developed for high-throughput screening of compounds that may affect mitochondrial membrane potential.[8][10]

Data Presentation

Spectral Properties

Property	Wavelength (nm)	Reference
Excitation (in Methanol)	~461	[9]
Emission (in Methanol)	~589	[9]
Excitation (general)	~550	[1][6]
Emission (general)	~573	[1][6]

Recommended Staining Conditions

Parameter	Recommendation	Reference
Stock Solution	10 mM in DMSO	[1]
Storage	Aliquot and store at -20°C or -80°C, protected from light.	[1]
Working Concentration	5-10 µM in serum-free medium or PBS	[1]
Incubation Time	30-60 minutes	[1]

Experimental Protocols

Protocol 1: Staining of Adherent Cells

This protocol is suitable for staining mitochondria in adherent cells cultured on coverslips or in multi-well plates.

Materials:

• Daspei stock solution (10 mM in DMSO)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Adherent cells cultured on sterile coverslips or appropriate imaging plates

• Fluorescence microscope

Procedure:

• Prepare a fresh Daspei working solution by diluting the 10 mM stock solution in pre-warmed serum-free cell culture medium or PBS to a final concentration of 5-10 µM.[1]

• Remove the culture medium from the cells.

• Add a sufficient volume of the Daspei working solution to completely cover the cells. For cells on coverslips, 100 µL is typically sufficient.[1]

• Incubate the cells for 30-60 minutes at 37°C, protected from light.[1]

• Remove the staining solution.

• Wash the cells 2-3 times with fresh, pre-warmed culture medium for 5 minutes each wash to remove excess dye.[1]

• The cells are now ready for imaging using a fluorescence microscope with appropriate filter sets for Daspei (see Spectral Properties table).

Protocol 2: Staining of Suspension Cells

This protocol is designed for staining mitochondria in non-adherent cells.

Materials:

• Daspei stock solution (10 mM in DMSO)

• Serum-free cell culture medium or PBS

• Suspension cells

• Centrifuge

• Fluorescence microscope or flow cytometer

Procedure:

• Harvest the suspension cells by centrifugation at 400 g for 3-4 minutes.[1]

• Wash the cells twice with PBS, centrifuging for 5 minutes for each wash.[1]

• Resuspend the cells to a density of approximately 1x10^6 cells/mL in serum-free medium or PBS.[1]

• Prepare a fresh Daspei working solution by diluting the 10 mM stock solution in pre-warmed serum-free cell culture medium or PBS to a final concentration of 5-10 µM.[1]

• Add 1 mL of the Daspei working solution to the cell suspension.[1]

• Incubate the cells for 30-60 minutes at room temperature, protected from light.[1]

• Centrifuge the cells at 400 g for 3-4 minutes and discard the supernatant.[1]

• Wash the cells twice with PBS for 5 minutes each wash.[1]

• Resuspend the final cell pellet in 1 mL of serum-free medium or PBS.[1]

• The cells are now ready for analysis by fluorescence microscopy or flow cytometry.

Mandatory Visualizations

Caption: Experimental workflow for staining mitochondria with Daspei.

Caption: Mechanism of Daspei accumulation in mitochondria.

References

• 1. DASPEI | TargetMol [targetmol.com]
• 2. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 5. bluetigerscientific.com [bluetigerscientific.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. biotium.com [biotium.com]
• 10. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. depts.washington.edu [depts.washington.edu]

Application Notes: Co-labeling with Daspei and Other Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for combining the mitochondrial-specific fluorescent probe, Daspei, with other fluorescent markers for multi-parameter analysis in live and fixed cells. Daspei is a cationic styryl dye that accumulates in mitochondria of living cells in a membrane potential-dependent manner, making it a valuable tool for assessing mitochondrial health and function.

Fluorescent Properties of Daspei

Daspei is characterized by a large Stokes shift, which is advantageous for minimizing spectral overlap in multicolor imaging. However, it is crucial to note the discrepancy in reported excitation and emission maxima across different suppliers and experimental conditions. Researchers should empirically determine the optimal settings for their specific instrumentation.

Property	Value 1	Value 2
Excitation Maximum	~461 nm[1]	~550 nm[2]
Emission Maximum	~589 nm[1]	~573 nm[2]
Cell Permeability	Permeant in live cells[1]
Cellular Target	Mitochondria[1]
Signal Dependence	Mitochondrial Membrane Potential[3]

Combining Daspei with Nuclear Stains

Simultaneous visualization of mitochondria and the nucleus is essential for studying cellular processes such as apoptosis, cell cycle, and cellular stress responses.

Daspei and Hoechst 33342 Co-staining

Hoechst 33342 is a cell-permeant, blue-fluorescent DNA stain that is effective for live-cell imaging. Its spectral properties are well-separated from Daspei, minimizing bleed-through.

Spectral Compatibility:

Probe	Excitation Max	Emission Max	Filter Set Recommendation
Daspei	~485 nm	~555 nm	Green (e.g., FITC)
Hoechst 33342	~350 nm	~461 nm	Blue (e.g., DAPI)

Note: The Daspei excitation/emission values are based on experimental data from a co-staining study.[4]

Experimental Protocol: Live-Cell Co-staining of Mitochondria and Nuclei

This protocol is designed for adherent cells cultured in a 96-well plate.

Materials:

• Daspei stock solution (10 mM in DMSO)

• Hoechst 33342 solution (e.g., 1 mg/mL in water)[5]

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Preparation: Seed cells in a 96-well imaging plate and culture overnight to allow for adherence.

• Staining Solution Preparation:

  • Prepare a 2X working solution of Daspei by diluting the 10 mM stock to 100 µM in pre-warmed live-cell imaging medium.

  • Prepare a 2X working solution of Hoechst 33342 by diluting the stock solution to 2 µg/mL in pre-warmed live-cell imaging medium.[6]

  • Combine equal volumes of the 2X Daspei and 2X Hoechst 33342 working solutions to create the final 1X staining solution (50 µM Daspei and 1 µg/mL Hoechst 33342).

• Cell Staining:

  • Remove the culture medium from the cells.

  • Add the 1X staining solution to each well.

  • Incubate for 15-30 minutes at 37°C, protected from light.[6]

• Washing:

  • Gently remove the staining solution.

  • Wash the cells twice with pre-warmed PBS.

• Imaging:

  • Add fresh, pre-warmed live-cell imaging medium to the cells.

  • Image the cells using a fluorescence microscope with appropriate filter sets for DAPI (blue channel) and FITC/GFP (green channel).

Workflow for Daspei and Hoechst 33342 Co-staining

Caption: Workflow for simultaneous staining of mitochondria and nuclei.

Combining Daspei with Apoptosis Markers

Investigating changes in mitochondrial membrane potential is crucial for understanding the intrinsic pathway of apoptosis. Co-staining with an early apoptosis marker like Annexin V allows for the simultaneous assessment of mitochondrial health and the initiation of apoptosis.

Daspei and Annexin V-FITC Co-staining

Annexin V conjugated to a green fluorophore like FITC can be used to identify apoptotic cells by its binding to phosphatidylserine (PS) on the outer leaflet of the plasma membrane.

Spectral Considerations:

Probe	Excitation Max	Emission Max	Filter Set Recommendation
Daspei	~550 nm	~573 nm	Red (e.g., TRITC/RFP)
Annexin V-FITC	~495 nm	~519 nm	Green (e.g., FITC/GFP)

Note: To avoid spectral overlap, it is recommended to use filter sets that can effectively separate the emission of FITC and the red-shifted emission of Daspei.

Experimental Protocol: Detecting Mitochondrial Depolarization and Apoptosis

This protocol is for suspension cells and analysis by flow cytometry.

Materials:

• Daspei stock solution (10 mM in DMSO)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Cells in suspension

• PBS

Procedure:

• Induce Apoptosis: Treat cells with an apoptosis-inducing agent. Include a non-treated control.

• Daspei Staining:

  • Resuspend cells in pre-warmed culture medium at a concentration of 1 x 10^6 cells/mL.

  • Add Daspei to a final concentration of 10-50 µM.

  • Incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Wash the cells twice with cold PBS.

• Annexin V and PI Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution to 100 µL of the cell suspension.[7]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.[9]

Signaling Pathway: Intrinsic Apoptosis

Caption: Intrinsic apoptosis pathway highlighting key events.

Combining Daspei with Genetically Encoded Fluorescent Proteins (e.g., GFP)

Investigating the localization of a protein of interest (tagged with GFP) in relation to mitochondrial dynamics and health requires careful consideration of spectral overlap.

Spectral Overlap Considerations:

The emission spectrum of some variants of GFP can overlap with the excitation spectrum of Daspei. This can lead to bleed-through of the GFP signal into the Daspei detection channel.

Strategies to Minimize Spectral Overlap:

• Sequential Imaging: Acquire images of GFP and Daspei in separate exposures with appropriate filter sets.

• Spectral Unmixing: If available on the imaging system, use spectral unmixing algorithms to computationally separate the overlapping emission spectra.[10]

• Use of Red-Shifted Fluorescent Proteins: Whenever possible, use fluorescent proteins with emission spectra further away from Daspei's excitation, such as mCherry or other red fluorescent proteins.

Experimental Protocol: Co-localization of a GFP-tagged Protein and Mitochondria

Materials:

• Cells expressing the GFP-tagged protein of interest

• Daspei stock solution (10 mM in DMSO)

• Live-cell imaging medium

• PBS

Procedure:

• Cell Preparation: Seed cells expressing the GFP-fusion protein on a glass-bottom dish suitable for live-cell imaging.

• Daspei Staining:

  • Prepare a 1X working solution of Daspei (10-50 µM) in pre-warmed live-cell imaging medium.

  • Remove the culture medium and add the Daspei staining solution.

  • Incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Gently wash the cells twice with pre-warmed PBS.

• Imaging:

  • Add fresh, pre-warmed live-cell imaging medium.

  • Image the cells using a confocal microscope.

  • Sequential Acquisition:

    • First, excite GFP (e.g., 488 nm laser) and collect its emission (e.g., 500-550 nm).

    • Second, excite Daspei (e.g., 561 nm laser) and collect its emission (e.g., 570-620 nm).

  • Analyze the co-localization of the GFP and Daspei signals using appropriate software.

Logical Relationship for Co-localization Analysis

Caption: Workflow for analyzing protein-mitochondria co-localization.

Disclaimer: These protocols provide a general framework. Optimal staining concentrations, incubation times, and imaging parameters should be determined empirically for each cell type and experimental setup.

References

• 1. biotium.com [biotium.com]
• 2. bioscience.co.uk [bioscience.co.uk]
• 3. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. vet.cornell.edu [vet.cornell.edu]
• 6. biotium.com [biotium.com]
• 7. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. immunostep.com [immunostep.com]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Weak DASPEI Staining

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with weak DASPEI staining in cells.

Troubleshooting Guide: Weak or No DASPEI Staining

Weak or absent fluorescent signal is a common issue in staining procedures. This guide provides a systematic approach to identifying and resolving the root cause of suboptimal DASPEI staining.

dot

Caption: Troubleshooting workflow for weak DASPEI staining.

Frequently Asked Questions (FAQs)

Q1: My DASPEI signal is very weak. What is the first thing I should check?

A1: Start by verifying the integrity of your DASPEI dye. Check the expiration date and ensure it has been stored correctly at 4°C and protected from light, especially when in solution.[1][2] Prepare a fresh working solution from your stock. If you suspect the stock has degraded, it is best to use a new vial.

Q2: Could the health of my cells be affecting the staining intensity?

A2: Yes, absolutely. DASPEI is a cationic styryl dye that accumulates in mitochondria, and its uptake is dependent on the mitochondrial membrane potential.[3] Unhealthy or apoptotic cells often have depolarized mitochondria, which will result in significantly weaker staining. Ensure your cells are healthy and in the logarithmic growth phase before staining.

Q3: What is the optimal concentration of DASPEI for staining?

A3: The optimal concentration can vary depending on the cell type. A general starting point for the working solution is between 5-10 µM.[4] However, it is highly recommended to perform a concentration titration to determine the ideal concentration for your specific cells and experimental conditions. Insufficient dye concentration is a common cause of weak signals.

Q4: How long should I incubate my cells with DASPEI?

A4: Incubation times can range from 10 to 60 minutes at room temperature or 37°C.[4][5] Shorter incubation times may not be sufficient for the dye to accumulate in the mitochondria, leading to a weak signal. We recommend starting with a 30-minute incubation and optimizing from there. For some applications, like in zebrafish neuromasts, a 15-20 minute incubation is sufficient.[6][7]

Q5: Can photobleaching cause a weak DASPEI signal?

A5: Yes, DASPEI is susceptible to photobleaching, especially with intense or prolonged exposure to the excitation light.[7] To minimize photobleaching, reduce the exposure time and excitation light intensity during image acquisition. It is also good practice to work in the dark as much as possible once the dye has been added to the cells.[7]

Q6: I see diffuse cytoplasmic fluorescence instead of distinct mitochondrial staining. What could be the cause?

A6: Diffuse cytoplasmic staining can occur if the DASPEI concentration is too high or the incubation time is too long.[8] This can lead to non-specific binding of the dye. Try reducing both the concentration and incubation time. It can also be a sign of compromised cell membrane integrity in unhealthy cells.

Q7: Is it possible to fix cells after DASPEI staining?

A7: DASPEI is primarily used for staining live cells, as its accumulation is dependent on active mitochondrial membrane potential.[1] Fixation will disrupt the mitochondrial membrane potential, and therefore, staining of fixed cells is not recommended.[9]

Quantitative Data Summary

Parameter	Recommended Range	Notes
DASPEI Stock Solution	10 mM in DMSO	Store at -20°C or -80°C, protected from light.[4]
DASPEI Working Solution	0.5 - 10 µM in serum-free media or PBS	Optimal concentration should be determined empirically.[4][5]
Incubation Time	10 - 60 minutes	Varies with cell type and temperature.[4][5]
Incubation Temperature	Room Temperature or 37°C	37°C may increase uptake in some cell types.[7]
Excitation Wavelength	~461-550 nm	[1][5]
Emission Wavelength	~573-589 nm	[1][5]

Detailed Experimental Protocol: DASPEI Staining of Adherent Cells

This protocol provides a general guideline for staining adherent cells with DASPEI. Optimization may be required for different cell lines and experimental setups.

Materials:

• DASPEI powder

• Dimethyl sulfoxide (DMSO)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Adherent cells cultured on coverslips or in imaging-compatible plates

Procedure:

• Preparation of DASPEI Stock Solution (10 mM):

  • Dissolve the appropriate amount of DASPEI powder in high-quality, anhydrous DMSO to make a 10 mM stock solution.

  • Aliquot the stock solution into small, single-use volumes and store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.[4]

• Preparation of DASPEI Working Solution (5-10 µM):

  • Immediately before use, dilute the 10 mM DASPEI stock solution in pre-warmed (37°C) serum-free cell culture medium or PBS to a final working concentration of 5-10 µM.[4] The optimal concentration should be determined for each cell type.

• Cell Preparation:

  • Grow adherent cells on sterile coverslips in a petri dish or in a multi-well imaging plate to the desired confluency.

  • Gently aspirate the culture medium from the cells.

  • Wash the cells once with pre-warmed serum-free medium or PBS.

• Staining:

  • Add a sufficient volume of the DASPEI working solution to completely cover the cells.

  • Incubate the cells for 30-60 minutes at room temperature or 37°C, protected from light.[4]

• Washing:

  • Aspirate the DASPEI working solution.

  • Wash the cells two to three times with pre-warmed serum-free medium or PBS to remove excess dye.[4]

• Imaging:

  • Mount the coverslip on a microscope slide with a drop of mounting medium or add fresh serum-free medium/PBS to the imaging plate.

  • Immediately image the cells using a fluorescence microscope with the appropriate filter set for DASPEI (Excitation/Emission: ~461-550 nm / ~573-589 nm).[1][5] Minimize exposure to the excitation light to prevent photobleaching.

Signaling Pathway and Logical Relationships

dot

Caption: Logical relationships in the DASPEI staining process.

References

• 1. biotium.com [biotium.com]
• 2. thomassci.com [thomassci.com]
• 3. Screening for chemicals that affect hair cell death and survival in the zebrafish lateral line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DASPEI | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. yeasenbio.com [yeasenbio.com]

Technical Support Center: Troubleshooting Daspei Background Fluorescence

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address high background fluorescence issues encountered during experiments with Daspei, a fluorescent dye used to stain mitochondria in live cells.[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of high background fluorescence when using Daspei?

High background fluorescence in Daspei staining experiments can originate from several sources:

• Excess unbound dye: Insufficient washing after staining can leave residual Daspei in the imaging medium, contributing to a general background haze.[5][6]

• Nonspecific binding: Daspei may bind to cellular components other than mitochondria or to the surface of the culture vessel.[5][7]

• Cellular autofluorescence: Some cell types naturally exhibit fluorescence (autofluorescence), which can interfere with the Daspei signal.[7][8]

• Imaging medium components: Phenol red and riboflavin, common components of cell culture media, can be fluorescent and increase background noise.[9][10]

• Inappropriate imaging vessels: Plastic-bottom dishes often have higher intrinsic fluorescence compared to glass-bottom dishes.[7]

• Suboptimal dye concentration: Using a concentration of Daspei that is too high can lead to increased nonspecific binding and background.[7][8][11]

Q2: I'm observing high background in all my wells, including my no-stain control. What could be the cause?

If your no-stain control also shows high background, the issue is likely not with the Daspei dye itself. The potential culprits are:

• Autofluorescence: The cells or tissue being imaged may have high levels of endogenous fluorophores.[8]

• Culture medium: The medium used for imaging may contain fluorescent compounds like phenol red.[9]

• Imaging plate/dish: The plastic of the culture vessel may be autofluorescent.[7]

To troubleshoot, try imaging your unstained cells in a phenol red-free medium and using a glass-bottom plate.

Q3: My Daspei staining is weak, and the background is high. What should I do?

This issue suggests a poor signal-to-noise ratio. Here are a few steps to address this:

• Optimize Daspei concentration: The concentration of the dye may be too low for your specific cell type and experimental conditions. A titration experiment to determine the optimal concentration is recommended.[7][8]

• Check cell health: Daspei accumulation depends on the mitochondrial membrane potential.[1][2][3] Unhealthy or dying cells may have depolarized mitochondria, leading to reduced Daspei uptake and weaker signal.

• Optimize incubation time: Ensure you are incubating the cells with Daspei for a sufficient amount of time to allow for uptake into the mitochondria. One protocol suggests a 15-minute incubation was sufficient to label hair cells in zebrafish larvae with no background staining.[12]

• Washing steps: While thorough washing is important to reduce background, excessive washing could also lead to signal loss.[5] Optimize the number and duration of washes.

Q4: Can the way I prepare my Daspei stock solution affect background fluorescence?

Yes. It is crucial to properly dissolve and store the Daspei stock solution. Daspei is typically dissolved in DMSO to create a concentrated stock.[13][14] Ensure the DMSO is of high quality and anhydrous. Store the stock solution protected from light at 4°C or frozen at -20°C in small aliquots to avoid repeated freeze-thaw cycles.[1][14] Degradation of the dye can contribute to increased background fluorescence.[6]

Troubleshooting Guides and Experimental Protocols

Optimizing Daspei Concentration

High background can often be attributed to a suboptimal dye concentration. A titration experiment is the most effective way to determine the ideal concentration for your specific cell type and experimental conditions.

Objective: To identify the Daspei concentration that provides the brightest mitochondrial staining with the lowest background.

Methodology:

• Cell Seeding: Plate your cells at the desired density in a multi-well imaging plate (preferably glass-bottom) and allow them to adhere overnight.

• Prepare Daspei Dilutions: Prepare a series of Daspei dilutions in a phenol red-free imaging medium. A good starting point is to test concentrations below, at, and above the typically recommended concentration (e.g., if the recommendation is 10 µM, test 1 µM, 5 µM, 10 µM, 20 µM, and 50 µM).

• Staining: Remove the culture medium from the cells and add the different Daspei dilutions to the wells. Include a "no-stain" control well containing only the imaging medium.

• Incubation: Incubate the cells for the recommended time (e.g., 15-30 minutes) at the appropriate temperature, protected from light.

• Washing: Gently wash the cells 2-3 times with a buffered saline solution like PBS to remove unbound dye.[7]

• Imaging: Acquire images using a fluorescence microscope with the appropriate filter set for Daspei (Excitation/Emission: ~461/589 nm).[1] Use consistent imaging settings (e.g., exposure time, gain) across all wells.

• Analysis: Visually inspect the images and quantify the signal-to-noise ratio for each concentration. The optimal concentration will yield bright, specific mitochondrial staining with minimal background fluorescence in the cytoplasm and extracellular space.

Parameter	Recommendation
Cell Seeding Density	Varies by cell type; aim for 50-70% confluency
Imaging Plate	Glass-bottom multi-well plate
Imaging Medium	Phenol red-free medium
Daspei Concentration Range	Titrate around the recommended concentration (e.g., 1-50 µM)
Incubation Time	15-30 minutes (can be optimized)
Washing Steps	2-3 times with PBS

Visualization of Workflows and Pathways

Troubleshooting Workflow for High Daspei Background

The following diagram outlines a logical workflow to identify and resolve the source of high background fluorescence in your Daspei staining experiments.

Caption: A troubleshooting workflow for high Daspei background fluorescence.

Daspei Staining Mechanism

Understanding how Daspei labels mitochondria is key to interpreting staining patterns and troubleshooting issues. Daspei is a cationic dye, and its accumulation within the mitochondria is dependent on the mitochondrial membrane potential.

Caption: Mechanism of Daspei uptake and accumulation in mitochondria.

References

• 1. biotium.com [biotium.com]
• 2. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 3. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. researchgate.net [researchgate.net]
• 7. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. biotium.com [biotium.com]
• 9. ibidi.com [ibidi.com]
• 10. benchchem.com [benchchem.com]
• 11. sinobiological.com [sinobiological.com]
• 12. researchgate.net [researchgate.net]
• 13. Vital Dye Uptake of YO-PRO-1 and DASPEI Depends Upon Mechanoelectrical Transduction Function in Zebrafish Hair Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. depts.washington.edu [depts.washington.edu]

Daspei Phototoxicity Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on understanding and mitigating the phototoxic effects of Daspei, a fluorescent dye used for mitochondrial staining.

Frequently Asked Questions (FAQs)

Q1: What is Daspei and what is it used for?

Daspei (2-(4-dimethylaminostyryl)-N-ethylpyridinium iodide) is a cationic styryl dye used to stain mitochondria in living cells.[1] Its accumulation in mitochondria is dependent on the mitochondrial membrane potential (ΔΨm).[2] Therefore, it is often used to assess mitochondrial function and health. A higher fluorescence intensity generally indicates a higher mitochondrial membrane potential.

Q2: What is phototoxicity and how does it relate to Daspei?

Phototoxicity is cell damage or death induced by light in the presence of a photosensitizing agent, in this case, Daspei. During fluorescence microscopy, the excitation light can interact with Daspei, leading to the generation of reactive oxygen species (ROS).[3] This can subsequently cause cellular damage, including mitochondrial depolarization.[2]

Q3: What are the common signs of Daspei-induced phototoxicity during live-cell imaging?

Common signs of Daspei phototoxicity include:

• Rapid fading or loss of the fluorescent signal: This can occur as the mitochondrial membrane depolarizes, causing Daspei to leak out of the mitochondria.[2]

• Changes in mitochondrial morphology: Mitochondria may appear swollen or fragmented.

• Cellular stress indicators: Blebbing of the plasma membrane, formation of vacuoles, and eventually, cell detachment and death.

• Altered cellular processes: Inhibition of cell proliferation, or induction of apoptosis.

Q4: Are there less phototoxic alternatives to Daspei for mitochondrial staining?

Yes, several other fluorescent dyes are available for mitochondrial staining, some of which may exhibit lower phototoxicity depending on the experimental conditions. These include:

• MitoTracker Dyes (e.g., MitoTracker Red CMXRos, MitoTracker Green FM): These are popular alternatives. Some MitoTracker dyes covalently bind to mitochondrial proteins, making the signal more stable after fixation.[4] However, they can also be phototoxic.[5]

• TMRM (Tetramethylrhodamine, methyl ester) and TMRE (Tetramethylrhodamine, ethyl ester): These are potentiometric dyes used for quantitative measurements of ΔΨm and are considered by some to be better suited for this purpose than some MitoTrackers under certain conditions.[6]

• JC-1: This ratiometric dye can provide a more quantitative measure of mitochondrial membrane potential, shifting from red to green fluorescence as the potential decreases.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid signal loss or "blinking" of Daspei fluorescence.	Mitochondrial depolarization due to phototoxicity. [2]	- Reduce excitation light intensity to the lowest level that provides a detectable signal.- Decrease the exposure time per frame.- Increase the time interval between image acquisitions in a time-lapse experiment.- Consider using a more sensitive camera or a higher numerical aperture objective to improve signal collection with less excitation light.
Cells show signs of stress (blebbing, rounding, detachment) during or after imaging.	Cellular damage from phototoxicity.	- Implement the solutions for rapid signal loss.- Use an imaging medium containing antioxidants (e.g., Trolox, ascorbic acid) to scavenge reactive oxygen species.- Maintain optimal cell culture conditions (temperature, CO2, humidity) during imaging using a stage-top incubator.
Daspei signal appears diffuse in the cytoplasm instead of localized to mitochondria.	Loss of mitochondrial membrane potential, leading to dye leakage. [2]	- Confirm that the cells are healthy before staining.- Use a lower Daspei concentration for staining.- Minimize the duration of light exposure during focusing and image acquisition.
Inconsistent staining or high background.	Suboptimal staining protocol.	- Optimize the Daspei concentration and incubation time for your specific cell type.- Ensure proper washing steps to remove excess dye before imaging.[8]

Quantitative Data Summary

While direct, comprehensive quantitative comparisons of Daspei's phototoxicity against all other mitochondrial dyes are limited in the literature, the following table summarizes key characteristics to aid in dye selection. Researchers are encouraged to perform their own validation experiments to determine the optimal dye and imaging conditions for their specific application.

Dye	Mechanism of Action	Reported Advantages	Reported Disadvantages	Excitation/Emission (nm)
Daspei	Accumulates in mitochondria based on ΔΨm.[2]	Good labeling properties.[8]	Can be phototoxic, leading to mitochondrial depolarization and signal loss with intense illumination.[2]	~461 / 589[9]
MitoTracker Red CMXRos	Accumulates in mitochondria based on ΔΨm and covalently binds to mitochondrial proteins.[4]	Signal is well-retained after fixation.[4]	Can exhibit phototoxicity.[5]	~579 / 599
MitoTracker Green FM	Accumulates in mitochondria largely independent of ΔΨm.[2]	Good marker for total mitochondrial mass, can be used in fixed cells.[10]	May not be suitable for assessing mitochondrial membrane potential.	~490 / 516
TMRM	Accumulates in mitochondria based on ΔΨm.[6]	Preferred for quantitative measurements of ΔΨm.[1]	Can have inhibitory effects on the electron transport chain.[5]	~548 / 573
JC-1	Forms red aggregates in healthy mitochondria (high ΔΨm) and green monomers in the cytoplasm upon depolarization.[7]	Ratiometric measurement provides a more quantitative assessment of ΔΨm.[7]	Requires detection in two channels.	Monomer: ~514/529, Aggregate: ~585/590[1]

Experimental Protocols

Protocol 1: Assessing Cell Viability Post-Daspei Imaging using DAPI Staining

This protocol allows for the quantification of cell death following fluorescence microscopy of Daspei-stained cells.

Materials:

• Daspei-stained and imaged cells on coverslips or in imaging plates

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• DAPI (4′,6-diamidino-2-phenylindole) stock solution (e.g., 1 mg/mL)

• Mounting medium

• Fluorescence microscope

Procedure:

• Post-Imaging Fixation: Immediately after live-cell imaging of Daspei-stained cells, carefully remove the imaging medium.

• Wash the cells twice with PBS.

• Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• DAPI Staining: Prepare a working solution of DAPI in PBS (e.g., 300 nM).[11]

• Incubate the fixed cells with the DAPI working solution for 5 minutes at room temperature, protected from light.[12]

• Wash the cells twice with PBS.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Image the cells using a fluorescence microscope with a DAPI filter set.

• Analysis: Count the total number of cells (all DAPI-stained nuclei) and the number of cells exhibiting condensed or fragmented nuclei (a hallmark of apoptosis). Compare the percentage of dead/apoptotic cells in the imaged group to a control group that was stained with Daspei but not subjected to imaging.

Protocol 2: Measuring Mitochondrial Membrane Potential Changes using JC-1

This protocol can be used to quantify the extent of mitochondrial depolarization induced by Daspei phototoxicity.

Materials:

• Cells cultured in appropriate plates

• Daspei

• JC-1 Assay Kit

• Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) - a positive control for depolarization

• Fluorescence plate reader, flow cytometer, or fluorescence microscope

Procedure:

• Cell Treatment: Seed cells and allow them to adhere. Stain one set of cells with Daspei according to your standard protocol.

• Imaging: Expose a subset of the Daspei-stained cells to the imaging conditions you wish to test for phototoxicity. Include a control group of Daspei-stained cells that are not imaged.

• JC-1 Staining: After imaging, remove the media from all wells (imaged and non-imaged controls).

• Prepare the JC-1 staining solution according to the manufacturer's protocol.[13] A typical final concentration is 2 µM.[7]

• Incubate the cells with the JC-1 staining solution for 15-30 minutes at 37°C.[13]

• Washing: Gently wash the cells with assay buffer as recommended by the JC-1 kit manufacturer.

• Analysis:

  • Fluorescence Microscopy: Observe the cells under a fluorescence microscope. Healthy cells with high ΔΨm will exhibit red fluorescent J-aggregates within the mitochondria. Apoptotic or depolarized cells will show green fluorescent JC-1 monomers in the cytoplasm.[7]

  • Plate Reader/Flow Cytometry: Measure the fluorescence intensity at both the green (~525 nm) and red (~590 nm) emission wavelengths. The ratio of red to green fluorescence is proportional to the mitochondrial membrane potential. A decrease in this ratio indicates depolarization.[7][13]

• Controls: Include a positive control for depolarization by treating a set of non-imaged cells with CCCP (e.g., 10-50 µM for 20-30 minutes) before or during JC-1 staining.[7][14]

Visualizations

Caption: Signaling pathway of Daspei-induced phototoxicity leading to apoptosis.

References

• 1. aurogene.eu [aurogene.eu]
• 2. depts.washington.edu [depts.washington.edu]
• 3. feinberg.northwestern.edu [feinberg.northwestern.edu]
• 4. researchgate.net [researchgate.net]
• 5. The Curse of the Red Pearl: A Fibroblast-Specific Pearl-Necklace Mitochondrial Phenotype Caused by Phototoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.wur.nl [research.wur.nl]
• 7. resources.revvity.com [resources.revvity.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. DAPI Protocol for Fluorescence Imaging | Thermo Fisher Scientific - DE [thermofisher.com]
• 12. astorscientific.us [astorscientific.us]
• 13. A Flow Cytometry-based Assay for Measuring Mitochondrial Membrane Potential in Cardiac Myocytes After Hypoxia/Reoxygenation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. JC-1 Experiment Common Questions and Solutions [elabscience.com]

Technical Support Center: Optimizing DASPEI Signal-to-Noise Ratio

Welcome to the technical support center for optimizing the signal-to-noise ratio (SNR) in your DASPEI-based fluorescence microscopy experiments. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for troubleshooting common issues and achieving high-quality, reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is DASPEI and what is its primary application?

A1: DASPEI (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent vital dye that selectively stains mitochondria in living cells.[1][2][3] It is commonly used to assess mitochondrial membrane potential, which is an indicator of cell health and metabolic activity. A primary application is the visualization of mechanosensory hair cells in the lateral line of zebrafish neuromasts for studies on ototoxicity and neurotoxicity.[4][5][6]

Q2: What are the optimal excitation and emission wavelengths for DASPEI?

A2: The optimal excitation and emission wavelengths for DASPEI are approximately 461 nm and 589 nm, respectively, in methanol.[1][3]

Q3: How should I prepare and store DASPEI stock solutions?

A3: DASPEI is typically prepared as a stock solution in distilled water or DMSO.[7] It is recommended to store the stock solution at 4°C and protected from light.[1][3] For long-term storage, aliquoting and freezing at -20°C can prevent repeated freeze-thaw cycles.[7]

Q4: Can DASPEI be used in fixed cells?

A4: DASPEI is primarily intended for use in live cells as its accumulation in mitochondria is dependent on the mitochondrial membrane potential.[7] While some studies have reported retention of DASPEI after paraformaldehyde fixation, the signal intensity is often significantly reduced and may not be reliable for quantitative analysis.[8]

Q5: Is DASPEI phototoxic to cells?

A5: Like many fluorescent dyes, prolonged exposure to high-intensity light can lead to phototoxicity with DASPEI, potentially causing damage to the cells under observation. It is crucial to minimize light exposure and use the lowest possible laser power necessary to acquire a sufficient signal.

Troubleshooting Guides

This section provides solutions to common problems encountered during DASPEI staining experiments.

High Background Signal

A high background signal can obscure the specific DASPEI fluorescence, leading to a poor signal-to-noise ratio.

Potential Cause	Recommended Solution
DASPEI concentration is too high.	Reduce the final concentration of DASPEI in your working solution. Titrate the concentration to find the optimal balance between signal intensity and background noise.
Incubation time is too long.	Decrease the incubation time. For zebrafish neuromasts, a 15-minute incubation is often sufficient to label hair cells with minimal background.[1]
Inadequate washing after staining.	Ensure thorough washing with fresh embryo medium or an appropriate buffer after incubation to remove unbound dye.
Autofluorescence of the sample.	Image an unstained control sample to determine the level of autofluorescence. If significant, consider using a quencher or selecting imaging channels that minimize autofluorescence.
Contaminated reagents or consumables.	Use high-quality, fresh reagents and clean, non-fluorescent slides and coverslips.

Weak or No Signal

A weak or absent DASPEI signal can be due to several factors related to cell health, staining protocol, or imaging setup.

Potential Cause	Recommended Solution
Low mitochondrial membrane potential.	DASPEI accumulation is dependent on mitochondrial membrane potential. If cells are unhealthy or dying, the signal will be weak. Ensure optimal cell culture conditions.
DASPEI concentration is too low.	Increase the DASPEI concentration in your working solution. Perform a titration to find the optimal concentration.
Incubation time is too short.	Increase the incubation time to allow for sufficient dye uptake.
Incorrect filter sets or imaging parameters.	Verify that the excitation and emission filters on your microscope are appropriate for DASPEI's spectral profile (Ex/Em: ~461/589 nm).[1][3] Optimize laser power, exposure time, and detector gain.
Photobleaching.	Minimize light exposure by using neutral density filters, reducing laser power, and decreasing exposure time. Consider using an anti-fade mounting medium if applicable.

Phototoxicity and Photobleaching

Excessive light exposure can damage cells and quench the fluorescent signal.

Potential Cause	Recommended Solution
High laser power.	Use the lowest laser power that provides a detectable signal.
Long exposure times.	Minimize exposure times, especially for time-lapse imaging.
Repeated imaging of the same area.	Limit the number of acquisitions for a single field of view.
Oxygen-mediated photodamage.	For sensitive samples, consider using an oxygen-scavenging system or antioxidants like Trolox in the imaging medium to reduce the formation of reactive oxygen species.

Quantitative Data Summary

The following tables provide a summary of quantitative data from studies using DASPEI to assess cellular health.

Table 1: Effect of Ototoxic Agent on DASPEI Staining in Zebrafish Neuromasts

Treatment	Average DASPEI-Stained Area (µm²)	Reduction in Stained Area (%)
Control	258.6 ± 105.4	N/A
125 µM Neomycin	128.7 ± 89.1	~50%

Data adapted from a study on neomycin-induced hair cell damage in zebrafish. The reduction in DASPEI-stained area indicates a loss of viable hair cells.

Table 2: Recommended DASPEI Staining Parameters for Zebrafish Neuromasts

Parameter	Recommended Value	Rationale
DASPEI Concentration	0.005%	Provides sufficient signal in hair cells with low background.[1][4]
Incubation Time	15 minutes	Adequate for dye uptake by mitochondria-rich hair cells while minimizing non-specific staining.[1]
Wash Steps	2-3 washes with fresh embryo medium	Removes unbound dye to reduce background fluorescence.[4]

Experimental Protocols

Detailed Protocol for DASPEI Staining of Zebrafish Neuromasts

This protocol is optimized for assessing hair cell viability in the lateral line of larval zebrafish.

Materials:

• DASPEI powder

• Distilled water or DMSO for stock solution

• Zebrafish embryo medium

• Larval zebrafish (5-7 days post-fertilization)

• Microscope slides with depressions or 96-well plates

• Fluorescence microscope with appropriate filter sets

Procedure:

• Prepare DASPEI Stock Solution:

  • Dissolve DASPEI powder in distilled water or DMSO to a stock concentration of 1 mg/mL.

  • Store the stock solution at 4°C, protected from light. For longer-term storage, aliquot and freeze at -20°C.

• Prepare DASPEI Working Solution:

  • Dilute the stock solution in zebrafish embryo medium to a final concentration of 0.005%.

• Staining:

  • Transfer larval zebrafish into the DASPEI working solution.

  • Incubate for 15 minutes at room temperature, protected from light.

• Washing:

  • After incubation, carefully remove the DASPEI solution.

  • Wash the larvae 2-3 times with fresh zebrafish embryo medium to remove excess dye.

• Mounting and Imaging:

  • Mount the larvae on a depression slide or in a 96-well plate.

  • Image using a fluorescence microscope with excitation and emission wavelengths appropriate for DASPEI (e.g., excitation around 460 nm and emission around 590 nm).

  • Minimize light exposure to prevent phototoxicity and photobleaching.

Visualizations

Experimental Workflow for DASPEI Staining

References

• 1. researchgate.net [researchgate.net]
• 2. biotium.com [biotium.com]
• 3. Larval Zebrafish Lateral Line as a Model for Acoustic Trauma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An optimized method to assess ototoxic effects in the lateral line of zebrafish (Danio rerio) embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Screening for chemicals that affect hair cell death and survival in the zebrafish lateral line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Coil Combination Using OpTIMUS Results in Improved Signal‐to‐Noise Ratios of In Vivo MR Spectra Acquired at 7 T - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Daspei Precipitation in Experimental Media

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on preventing and resolving precipitation issues encountered with Daspei, a fluorescent dye used to measure mitochondrial membrane potential. By understanding the properties of Daspei and the factors that influence its solubility, researchers can ensure reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Daspei and what is its primary application?

Daspei (2-(4-(Dimethylamino)styryl)-N-ethylpyridinium iodide) is a cationic, styryl dye used to stain mitochondria in living cells.[1][2][3] Its fluorescence intensity is dependent on the mitochondrial membrane potential (ΔΨm), making it a valuable tool for assessing mitochondrial health and function in studies of cell viability, apoptosis, and drug toxicity.[4][5]

Q2: Why is my Daspei solution precipitating?

Precipitation of Daspei in your experimental media can be attributed to several factors, including:

• Improper stock solution preparation and storage: Daspei has limited solubility in aqueous solutions.

• Suboptimal working solution preparation: The method of dilution and the components of the media can significantly impact solubility.

• Environmental factors: Temperature and pH fluctuations can reduce Daspei's stability in solution.

• Interactions with media components: Certain components in complex cell culture media can interact with Daspei, leading to precipitation.

Q3: I observed a precipitate in my cell culture media after adding Daspei. What should I do?

First, visually inspect your stock solution for any precipitate. If the stock solution is clear, the issue likely occurred during the preparation of the working solution or due to interactions with the experimental media. It is generally not recommended to use a solution with a visible precipitate, as the effective concentration of the dye will be unknown. Prepare a fresh working solution following the recommended protocols.

Q4: Can I filter my Daspei solution to remove the precipitate?

Filtering a precipitated Daspei solution is not recommended. This will remove the precipitated dye, leading to an unknown and lower final concentration in your experiment, which will affect the accuracy and reproducibility of your results.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues leading to Daspei precipitation.

Potential Cause	Observation	Recommended Solution(s)
Improper Stock Solution Preparation	Precipitate is visible in the DMSO stock solution.	- Ensure you are using anhydrous DMSO.[2] - Gently warm the stock solution to 37°C and vortex to redissolve the precipitate. - If the precipitate does not dissolve, prepare a fresh stock solution.
Poor Aqueous Solubility	Precipitate forms immediately upon diluting the DMSO stock into aqueous media.	- Prepare the working solution immediately before use.[2] - Dilute the Daspei stock solution in serum-free media or a simple buffer like PBS.[2] - Increase the rate of mixing when adding the stock solution to the media. - Lower the final concentration of Daspei in the working solution.
Temperature Effects	Precipitation occurs after the working solution has been at room temperature or 37°C for some time.	- Use pre-warmed (37°C) media for preparing the working solution to minimize temperature shock. - Store the working solution protected from light and use it as quickly as possible.[1][2]
pH Instability	The pH of your media is outside the optimal range, potentially causing the dye to become less soluble.	- Ensure the pH of your cell culture media is within the recommended physiological range (typically 7.2-7.4). - Avoid large pH shifts during your experiment.
Interaction with Media Components	Precipitation is observed only in specific types of complex media (e.g., containing high concentrations of certain salts or proteins).	- If possible, switch to a simpler, serum-free medium for the duration of the Daspei staining. - Perform a small-scale test to check for precipitation in your specific media formulation before staining your experimental samples.

Experimental Protocols

Daspei Stock Solution Preparation

• Reconstitution: Prepare a 10 mM stock solution of Daspei in anhydrous dimethyl sulfoxide (DMSO).[2] Ensure the powder is fully dissolved by vortexing.

• Aliquoting and Storage: Aliquot the stock solution into small, single-use volumes in tightly sealed vials. Store at -20°C or -80°C, protected from light.[2] Stored properly, the DMSO stock solution is stable for at least one year.[2]

Parameter	Value
Solvent	Anhydrous DMSO
Concentration	10 mM
Storage Temperature	-20°C or -80°C
Storage Stability	≥ 1 year

Daspei Working Solution Preparation and Cell Staining

• Pre-warm Media: Pre-warm the desired volume of serum-free cell culture medium or Phosphate-Buffered Saline (PBS) to 37°C.

• Dilution: Immediately before use, dilute the 10 mM Daspei stock solution into the pre-warmed media to the final working concentration (typically 5-10 µM).[2] Mix thoroughly by inversion or gentle vortexing.

• Staining: Replace the culture medium of your cells with the Daspei working solution and incubate under your standard experimental conditions.

• Observation: Proceed with fluorescence microscopy or other analytical methods.

Signaling Pathways and Experimental Workflows

Mechanism of Daspei in Reporting Mitochondrial Membrane Potential

Daspei is a cationic dye that accumulates in mitochondria in response to the negative mitochondrial membrane potential (ΔΨm), which is typically between -150 to -180 mV.[4] A higher ΔΨm leads to greater accumulation and a corresponding increase in fluorescence intensity. Conversely, a decrease in ΔΨm, often an early indicator of apoptosis, results in reduced Daspei accumulation and lower fluorescence.[6][7]

Figure 1. Accumulation of Daspei in energized mitochondria.

Daspei in the Context of Apoptosis Signaling

Changes in mitochondrial membrane potential are a key event in the intrinsic pathway of apoptosis. Various cellular stressors can lead to the dissipation of ΔΨm, which is a point of no return for the cell, committing it to apoptosis.

Figure 2. Role of ΔΨm in the intrinsic apoptosis pathway.

Experimental Workflow for Troubleshooting Daspei Precipitation

Figure 3. A logical workflow for troubleshooting Daspei precipitation.

References

• 1. biotium.com [biotium.com]
• 2. DASPEI | TargetMol [targetmol.com]
• 3. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 4. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Daspei off-target effects in cellular imaging

Welcome to the technical support center for Daspei, a fluorescent dye used for cellular imaging. This guide provides troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to assist researchers, scientists, and drug development professionals in obtaining accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is Daspei and what is its primary application in cellular imaging?

Daspei (2-(4-(Dimethylamino)styryl)-N-ethylpyridinium iodide) is a cationic styryl dye used to stain mitochondria in living cells.[1][2][3][4][5] Its accumulation within mitochondria is dependent on the mitochondrial membrane potential, making it a valuable tool for assessing mitochondrial health and function.[6]

Q2: What are the excitation and emission wavelengths of Daspei?

The approximate excitation and emission maxima for Daspei are 461 nm and 589 nm, respectively, when measured in methanol.[2] However, another source suggests excitation/emission wavelengths of 550/573 nm.[1] It is recommended to determine the optimal settings for your specific instrumentation and experimental conditions.

Q3: Is Daspei suitable for use in fixed cells?

No, Daspei is intended for use in live cells as its accumulation in mitochondria is dependent on the mitochondrial membrane potential, which is lost upon cell fixation.[2]

Q4: How should Daspei be stored?

Daspei powder should be stored at 4°C and protected from light.[2] A stock solution, typically prepared in DMSO, should be aliquoted and stored at -20°C or -80°C, also protected from light.[1]

Q5: What is the mechanism of Daspei uptake into mitochondria?

Daspei is a cationic dye that accumulates in mitochondria due to the negative electrochemical potential across the inner mitochondrial membrane. This process is dependent on a healthy mitochondrial membrane potential.[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Weak or No Staining	1. Low Dye Concentration: The working solution concentration may be too low for the specific cell type or experimental conditions. 2. Short Incubation Time: The incubation period may not be sufficient for the dye to accumulate in the mitochondria. 3. Cell Health Issues: Compromised cell health can lead to a loss of mitochondrial membrane potential, preventing dye accumulation. 4. Incorrect Filter Sets: The fluorescence microscope may not be equipped with the appropriate filters for Daspei's excitation and emission spectra.	1. Optimize Dye Concentration: Titrate the Daspei working solution concentration, typically in the range of 5-10 µM, to find the optimal concentration for your cells.[1] 2. Increase Incubation Time: Extend the incubation time, generally between 15 to 60 minutes, to allow for sufficient dye uptake.[1][7] 3. Check Cell Viability: Assess cell viability using a standard assay (e.g., Trypan Blue). Ensure cells are healthy and metabolically active during the staining procedure. 4. Verify Filter Compatibility: Confirm that the filter sets on your microscope are appropriate for Daspei's spectral properties (see FAQ 2).
High Background Fluorescence	1. Excess Dye: Incomplete removal of the Daspei working solution can result in high background signal. 2. Non-specific Binding: Daspei may non-specifically bind to other cellular components or the culture dish. 3. Broad Emission Spectrum: Daspei has a broad emission spectrum, which can lead to signal bleed-through into other channels.[7]	1. Thorough Washing: After incubation, wash the cells 2-3 times with a pre-warmed, serum-free medium or PBS to remove unbound dye.[1] 2. Use of Serum-Free Medium: Perform the staining in a serum-free medium, as serum proteins can sometimes contribute to background fluorescence. 3. Spectral Unmixing: If your imaging system supports it, use spectral unmixing to separate the Daspei signal from other fluorophores. Otherwise, use appropriate emission filters to minimize bleed-through.
Phototoxicity or Signal Loss During Imaging	1. Intense Illumination: Prolonged exposure to high-intensity excitation light can lead to phototoxicity and photobleaching of the dye.[7] 2. Mitochondrial Depolarization: Phototoxic effects can cause mitochondrial depolarization, leading to the release of Daspei from the mitochondria and a decrease in signal.[7]	1. Minimize Light Exposure: Use the lowest possible excitation intensity and exposure time that still provides an adequate signal. 2. Use Anti-fade Reagents: If compatible with live-cell imaging, consider using an anti-fade reagent. 3. Time-lapse Imaging Considerations: For time-lapse experiments, reduce the frequency of image acquisition to minimize light-induced damage.
Inconsistent Staining Across a Cell Population	1. Heterogeneous Cell Population: The cell population may have varying levels of metabolic activity or mitochondrial membrane potential. 2. Uneven Dye Distribution: The Daspei working solution may not have been evenly distributed across the cells.	1. Analyze Sub-populations: Use flow cytometry to analyze the distribution of Daspei staining and identify different cell sub-populations. 2. Ensure Even Application: Gently agitate the culture dish after adding the Daspei working solution to ensure it covers all cells evenly.[1]
Unexpected Staining of Other Structures	1. Labeling of Presynaptic Nerve Endings: In neuronal cells, Daspei has been observed to label presynaptic nerve endings.[1] 2. Non-specific Staining in Whole Organisms: In vivo applications, such as in zebrafish larvae, may result in relatively non-specific staining of the entire organism.[3][4][5]	1. Co-localization Studies: Use other organelle-specific markers to confirm the mitochondrial localization of the Daspei signal. 2. Optimize Staining Protocol for In Vivo Use: For whole-organism imaging, adjust the dye concentration and incubation time to improve specificity.
Toxicity with Repeated Staining	1. Cumulative Phototoxicity: Repeated exposure to the dye and excitation light can be toxic to cells.[8]	1. Limit Repeated Staining: Avoid repeated staining of the same cell population whenever possible. For longitudinal studies, consider alternative methods or genetically encoded mitochondrial markers.

Quantitative Data Summary

Parameter	Value	Reference
Chemical Name	2-(4-(Dimethylamino)styryl)-N-ethylpyridinium iodide	[2]
Molecular Weight	380 g/mol	[2]
Excitation Maximum (in MeOH)	461 nm	[2]
Emission Maximum (in MeOH)	589 nm	[2]
Alternative Excitation/Emission	550 nm / 573 nm	[1]
Recommended Stock Solution	10 mM in DMSO	[1]
Recommended Working Concentration	5-10 µM	[1]
Typical Incubation Time	15-60 minutes	[1][7]

Experimental Protocols

Protocol 1: Staining Adherent Cells

• Cell Preparation: Culture adherent cells on sterile coverslips or in a multi-well plate to the desired confluency.

• Prepare Daspei Working Solution: Immediately before use, dilute the 10 mM Daspei stock solution in a pre-warmed, serum-free cell culture medium or PBS to a final concentration of 5-10 µM.[1]

• Staining:

  • Remove the culture medium from the cells.

  • Add a sufficient volume of the Daspei working solution to completely cover the cells.

  • Incubate at room temperature or 37°C for 30-60 minutes, protected from light.[1]

• Washing:

  • Remove the staining solution.

  • Wash the cells 2-3 times with pre-warmed, serum-free medium or PBS for 5 minutes each wash to remove any unbound dye.[1]

• Imaging: Observe the stained cells using a fluorescence microscope with appropriate filter sets.

Protocol 2: Staining Suspension Cells

• Cell Preparation:

  • Collect suspension cells by centrifugation at 400 x g for 3-4 minutes.[1]

  • Wash the cells twice with PBS, centrifuging after each wash.

  • Resuspend the cells to a density of approximately 1x10^6 cells/mL in a serum-free medium or PBS.[1]

• Prepare Daspei Working Solution: Immediately before use, dilute the 10 mM Daspei stock solution in a pre-warmed, serum-free cell culture medium or PBS to a final concentration of 5-10 µM.[1]

• Staining:

  • Add 1 mL of the Daspei working solution to the cell suspension.

  • Incubate at room temperature for 30-60 minutes, protected from light.[1]

• Washing:

  • Centrifuge the cells at 400 x g for 3-4 minutes and discard the supernatant.

  • Wash the cell pellet twice with PBS for 5 minutes each, centrifuging after each wash.[1]

• Imaging/Analysis: Resuspend the final cell pellet in 1 mL of serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.[1]

Visualizations

Caption: Experimental workflow for staining adherent cells with Daspei.

Caption: Simplified signaling pathway of Daspei's mitochondrial accumulation.

Caption: Troubleshooting logic for weak or no Daspei staining.

References

• 1. DASPEI | TargetMol [targetmol.com]
• 2. biotium.com [biotium.com]
• 3. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. stratech.co.uk [stratech.co.uk]
• 6. Screening for chemicals that affect hair cell death and survival in the zebrafish lateral line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. depts.washington.edu [depts.washington.edu]
• 8. An Assay for Lateral Line Regeneration in Adult Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]

improving Daspei staining efficiency in specific cell types

Welcome to the technical support center for Daspei staining. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help researchers, scientists, and drug development professionals optimize their Daspei staining experiments for specific cell types.

Troubleshooting Guide

This section addresses common issues encountered during Daspei staining.

Issue	Possible Cause	Suggested Solution
Weak or No Fluorescence Signal	1. Low Mitochondrial Membrane Potential: Daspei accumulation is dependent on a healthy mitochondrial membrane potential. Cells that are unhealthy, apoptotic, or treated with mitochondrial uncouplers will exhibit reduced staining.[1][2][3][4] 2. Insufficient Dye Concentration: The concentration of Daspei may be too low for the specific cell type or density. 3. Inadequate Incubation Time: The incubation period may not be long enough for sufficient dye accumulation in the mitochondria.[5][6] 4. Incorrect Filter Sets: Using improper excitation and emission filters on the microscope will result in poor signal detection. Daspei has an excitation/emission maximum of approximately 461/589 nm in methanol.[1] 5. Photobleaching: Excessive exposure to excitation light can cause the fluorescent signal to fade.	1. Use Healthy Cells: Ensure that cells are in a healthy state during the experiment. Include a positive control with healthy, untreated cells. For a negative control, cells can be treated with a mitochondrial membrane potential uncoupler like CCCP.[7] 2. Optimize Dye Concentration: Perform a concentration titration to determine the optimal Daspei concentration for your specific cell type. A starting range of 5-10 µM is recommended for mammalian cells.[5] 3. Optimize Incubation Time: Test a range of incubation times, for example, from 15 to 60 minutes, to find the optimal duration for your experiment.[5][6][8] 4. Use Appropriate Filters: Ensure that the microscope's filter sets are appropriate for Daspei's excitation and emission spectra. 5. Minimize Light Exposure: Reduce the intensity and duration of light exposure during imaging. Use an anti-fade mounting medium if applicable.
High Background Fluorescence	1. Excessive Dye Concentration: Using too much Daspei can lead to non-specific binding and high background signal.[8] 2. Insufficient Washing: For protocols that include wash steps, inadequate washing may leave residual dye in the medium, contributing to background fluorescence.[5][6] 3. Cellular Autofluorescence: Some cell types naturally exhibit autofluorescence, which can interfere with the Daspei signal.	1. Titrate Dye Concentration: Lower the concentration of Daspei used for staining. 2. Thorough Washing: If your protocol includes washing, ensure that the cells are washed sufficiently with fresh medium or PBS to remove any unbound dye.[5][6] 3. Include Unstained Controls: Image unstained cells using the same settings to determine the level of autofluorescence. If autofluorescence is high, it may be necessary to use spectral unmixing or select a different fluorescent probe.
Uneven or Patchy Staining	1. Uneven Dye Distribution: The Daspei working solution may not have been mixed thoroughly or applied evenly to the cells. 2. Cell Clumping: Clumped cells may not be uniformly exposed to the staining solution.	1. Ensure Proper Mixing: Gently mix the Daspei working solution before and during application to the cells. 2. Use a Single-Cell Suspension: For suspension cells, ensure they are well-dispersed. For adherent cells, ensure they are seeded at an appropriate density to avoid clumping.
Cell Toxicity or Death	1. High Dye Concentration: Although generally considered to have low toxicity, very high concentrations of Daspei may be harmful to some cell types. 2. Prolonged Incubation: Extended exposure to the dye, especially at higher concentrations, could induce cytotoxicity.	1. Reduce Dye Concentration: Use the lowest effective concentration of Daspei. 2. Shorten Incubation Time: Minimize the incubation time to what is necessary for adequate staining.

Frequently Asked Questions (FAQs)

Q1: What is Daspei and how does it work?

A1: Daspei (2-(4-(Dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent dye that specifically stains mitochondria in living cells.[1] It is a cationic molecule that accumulates in mitochondria due to the negative mitochondrial membrane potential maintained by healthy, respiring cells.[2][3] The intensity of Daspei fluorescence can be used as an indicator of mitochondrial membrane potential.[1][7]

Q2: Can I use Daspei to stain fixed cells?

A2: Daspei is primarily used for staining live cells as its accumulation is dependent on an active mitochondrial membrane potential.[1] Fixation methods that disrupt this potential will likely result in a loss of staining. While one study noted some retention of Daspei after paraformaldehyde fixation in a specific larval gastropod, it is generally not recommended for fixed cells.[9]

Q3: What are the optimal excitation and emission wavelengths for Daspei?

A3: The excitation and emission maxima of Daspei in methanol are approximately 461 nm and 589 nm, respectively.[1] It's important to use the appropriate filter sets on your fluorescence microscope or plate reader for optimal signal detection.

Q4: How should I prepare and store Daspei?

A4: Daspei is typically prepared as a stock solution in DMSO (e.g., 10 mM) and can be stored at -20°C, protected from light.[5] For staining, the stock solution is diluted to the desired working concentration in a serum-free medium or PBS immediately before use.[5][6]

Q5: Is a wash step required after Daspei staining?

A5: Daspei is often used in no-wash assays, particularly for high-throughput screening.[1][7] However, some protocols for microscopy do include wash steps to reduce background fluorescence.[5][6] The necessity of a wash step may depend on the cell type and the desired signal-to-noise ratio.

Experimental Protocols

Protocol 1: Staining Adherent Mammalian Cells

• Cell Preparation:

  • Plate adherent cells on sterile coverslips or in a multi-well plate and culture until they reach the desired confluency.

• Preparation of Staining Solution:

  • Prepare a 5-10 µM Daspei working solution by diluting a 10 mM DMSO stock solution in a serum-free cell culture medium or PBS. Pre-warm the solution to 37°C.[5]

• Staining:

  • Remove the culture medium from the cells.

  • Add the Daspei working solution to the cells, ensuring the entire surface is covered.

  • Incubate for 15-60 minutes at 37°C, protected from light. The optimal time should be determined empirically.[5]

• Washing (Optional):

  • Remove the staining solution.

  • Wash the cells 2-3 times with a pre-warmed serum-free medium or PBS.

• Imaging:

  • Image the cells using a fluorescence microscope with appropriate filters for Daspei (Excitation ~460 nm, Emission ~590 nm).

Protocol 2: Staining Suspension Mammalian Cells

• Cell Preparation:

  • Harvest suspension cells by centrifugation (e.g., 300 x g for 5 minutes).

  • Wash the cells once with PBS.

  • Resuspend the cells in a serum-free medium or PBS at a concentration of approximately 1 x 10^6 cells/mL.

• Preparation of Staining Solution:

  • Prepare a 5-10 µM Daspei working solution by diluting a 10 mM DMSO stock solution in a serum-free cell culture medium or PBS.[5]

• Staining:

  • Add the Daspei working solution to the cell suspension.

  • Incubate for 15-60 minutes at 37°C, protected from light, with occasional gentle mixing.[5][6]

• Washing (Optional):

  • Centrifuge the cells to pellet them.

  • Remove the supernatant and resuspend the cells in fresh, pre-warmed serum-free medium or PBS. Repeat once.

• Imaging:

  • The cells can be analyzed by flow cytometry or transferred to a slide for fluorescence microscopy.

Protocol 3: Staining Zebrafish Lateral Line Hair Cells

• Preparation of Staining Solution:

  • Prepare a 0.005% Daspei solution in embryo medium.[10][11]

• Staining:

  • Place zebrafish larvae in the Daspei staining solution.

  • Incubate for 15 minutes at room temperature.[10][11]

• Washing:

  • Rinse the larvae twice with fresh embryo medium.[10]

• Imaging:

  • Anesthetize the larvae if necessary.

  • Mount the larvae on a slide and image using a fluorescence microscope.

Quantitative Data Summary

Parameter	Mammalian Cells (Adherent/Suspension)	Zebrafish (Lateral Line Hair Cells)
Daspei Working Concentration	5 - 10 µM[5]	0.005%[10][11]
Incubation Time	15 - 60 minutes[5][6]	15 minutes[10][11]
Incubation Temperature	37°C	Room Temperature
Staining Buffer	Serum-free medium or PBS[5][6]	Embryo Medium
Wash Step	Optional[1][5][6][7]	Recommended[10]

Visualizations

Caption: General experimental workflow for Daspei staining.

Caption: Troubleshooting flowchart for common Daspei staining issues.

Caption: Simplified mechanism of Daspei accumulation in mitochondria.

References

• 1. biotium.com [biotium.com]
• 2. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aurogene.eu [aurogene.eu]
• 4. Screening for chemicals that affect hair cell death and survival in the zebrafish lateral line - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DASPEI | TargetMol [targetmol.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. depts.washington.edu [depts.washington.edu]
• 9. Selective retention of the fluorescent dye DASPEI in a larval gastropod mollusc after paraformaldehyde fixation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Larval Zebrafish Lateral Line as a Model for Acoustic Trauma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

DESI Imaging Technical Support Center: Troubleshooting Guides & FAQs

Welcome to the technical support center for Desorption Electrospray Ionization (DESI) Imaging. This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common artifacts encountered during DESI imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of artifacts in DESI imaging?

A1: Artifacts in DESI imaging can arise from several sources throughout the experimental workflow. The most common sources include improper sample preparation, suboptimal DESI source geometry, incorrect solvent system and flow rate settings, and issues related to data acquisition and processing.[1][2] In-source fragmentation of analytes can also lead to the generation of artifactual peaks in the mass spectra.[3]

Q2: How does sample topography affect DESI imaging quality?

A2: The planarity of the sample surface is critical for high-quality DESI imaging.[1] If a sample is not planar or is mounted unevenly, the distance and angle between the DESI sprayer, the sample surface, and the mass spectrometer inlet will change as the sample is moved.[1] This variation in source geometry leads to fluctuations in ion signal, creating artifacts in the final image.[1] While DESI is best suited for planar samples, 3D imaging of tissues can be achieved by analyzing serial two-dimensional sections.[1]

Q3: Can the solvent system introduce artifacts?

A3: Yes, the choice of solvent and its delivery rate are crucial parameters that can significantly impact image quality and potentially introduce artifacts. The solvent system affects analyte extraction efficiency, ionization, and the size of the spray spot on the sample surface.[2][4] An inappropriate solvent may lead to poor signal, delocalization of analytes, or excessive wetting of the surface, all of which can manifest as artifacts in the resulting image. The solvent flow rate influences the size of the desorption/ionization region; a lower flow rate can reduce the spot size and improve spatial resolution, but a higher flow rate might be necessary for sufficient sensitivity.[1][5][6]

Q4: What is in-source fragmentation and how does it cause artifacts?

A4: In-source fragmentation refers to the breakdown of analyte ions within the ion source of the mass spectrometer.[3] Even with soft ionization techniques like DESI, this phenomenon can occur and generate fragment ions that may be mistaken for other endogenous molecules, leading to misidentification and incorrect molecular assignments.[3] This is a particularly significant issue in lipidomics, where fragment ions can have the same mass-to-charge ratio as other lipid species.[3]

Troubleshooting Guides

This section provides detailed troubleshooting guides for specific artifacts encountered during DESI imaging.

Issue 1: Streaks or Bands in the Ion Image

Possible Cause	Troubleshooting Steps
Inconsistent DESI Source Geometry	Ensure the sample surface is completely flat and mounted horizontally.[1] Re-optimize the DESI source parameters, including the sprayer-to-surface distance, sprayer-to-inlet distance, and spray angle, and ensure they remain constant throughout the acquisition.[1][2]
Irregular Sample Stage Motion	Verify that the sample stage moves smoothly and at a constant velocity. Check the stage calibration and ensure there are no mechanical issues.
Clogged or Damaged Sprayer Capillary	Inspect the inner fused silica capillary of the DESI source for any blockages or damage, as this can affect the spray quality and lead to inconsistent ionization.[1]
Inconsistent Solvent Flow	Check for air bubbles in the solvent line and ensure the syringe pump is delivering a constant, pulse-free flow.

Issue 2: Low Signal Intensity or "Hot Spots" in the Image

Possible Cause	Troubleshooting Steps
Suboptimal DESI Source Parameters	The geometry of the DESI source significantly impacts sensitivity.[1] Methodically optimize the sprayer-to-surface distance, sprayer-to-inlet distance, spray angle, and the extension of the inner capillary to maximize the ion signal for your analytes of interest.[1]
Incorrect Solvent System	The solvent composition should be optimized for the analytes being targeted.[2] Experiment with different solvent mixtures (e.g., varying ratios of methanol, acetonitrile, water, and additives like formic acid or acetic acid) to find the optimal system for signal intensity.[4][7][8]
Inappropriate Nebulizing Gas Pressure or High Voltage	Optimize the nebulizing gas pressure and the high voltage applied to the sprayer.[1][8] These parameters influence the electrospray process and, consequently, the ion signal.
Sample Charging	For insulating samples, charge accumulation on the surface can lead to a decrease in signal. Consider using a slightly more conductive solvent system or adjusting the source parameters to mitigate this effect.

Issue 3: Poor Spatial Resolution

Possible Cause	Troubleshooting Steps
Large Spray Spot Size	The spatial resolution in DESI is largely determined by the size of the spray spot on the sample surface.[1][2] To improve resolution, reduce the solvent flow rate and optimize the nebulizing gas pressure to achieve a smaller, more focused spray.[1][5][6] Careful control of the spray tip-to-surface distance is also critical.[5][6]
Analyte Delocalization	If the solvent system is too "strong" for the analytes and the surface, it can cause them to spread or "run" on the surface, leading to blurred images. Try a less polar or less aggressive solvent system. Minimizing analyte redistribution on the surface during analysis is key to improving imaging resolution.[5][6]
Incorrect Stage Velocity	The speed at which the sample is moved beneath the sprayer (stage velocity) should be synchronized with the data acquisition rate to ensure proper pixel-to-pixel correlation. A slower stage velocity can sometimes improve resolution.

Experimental Protocols & Data Presentation

Table 1: Key DESI Imaging Parameters for Optimization

Parameter	Typical Range	Effect on Image Quality
Solvent Flow Rate	1-5 µL/min	Affects spot size, sensitivity, and spatial resolution.[1]
Nebulizing Gas Pressure	~160 psi (Nitrogen)	Influences the spray cone and droplet size.[1][8]
High Voltage	3,000 - 5,000 V	Essential for the electrospray ionization process.[1]
Sprayer-to-Surface Distance	1-3 mm	Critical for controlling the spot size and sensitivity.[1]
Sprayer-to-Inlet Distance	~5 mm	Affects the efficiency of ion transfer into the mass spectrometer.[1]
Spray Angle	55° - 75°	Influences the shape of the spray spot and the desorption process.[1][7]

General Experimental Workflow for DESI Imaging

A typical DESI imaging experiment follows these general steps:

• Sample Preparation: This is a critical first step. For biological tissues, cryosectioning is a common method.[2] The goal is to obtain a thin, flat sample mounted on a suitable substrate, such as a glass microscope slide.

• Solvent Preparation: Prepare the DESI spray solvent. A common solvent system is acetonitrile with 1% acetic acid or methanol:water mixtures.[1][7]

• DESI Source and Mass Spectrometer Setup:

  • Install the prepared solvent in the syringe pump.

  • Position the DESI source at an initial, safe distance from the sample. A good starting point is with the tip 3 mm from the sample surface and 5 mm from the MS capillary inlet, with a probe angle of 55°.[1]

  • Turn on the solvent flow (e.g., 1-5 µL/min).[1]

  • Once the solvent is flowing from the sprayer tip, turn on the nebulizing gas (e.g., 160 psi).[1][8]

  • Apply the high voltage (e.g., 3,600 V).[1][8]

• Parameter Optimization: Optimize the DESI source geometry and other parameters (as listed in Table 1) to achieve a stable signal and the desired spatial resolution. This is often done on a non-critical area of the sample or a similar test sample.

• Data Acquisition: The sample stage is moved in a raster pattern beneath the stationary DESI sprayer and mass spectrometer inlet.[1] The mass spectrometer records mass spectra at each discrete location (pixel).

• Data Analysis: The acquired data, which consists of a mass spectrum for each x, y coordinate, is processed using imaging software.[9] An ion image is generated by plotting the intensity of a specific mass-to-charge ratio (m/z) at each pixel.

Visualizing Workflows and Logical Relationships

Caption: A flowchart illustrating the major steps in a typical DESI imaging experiment.

Caption: A logical diagram for troubleshooting common artifacts in DESI imaging.

References

• 1. Imaging of Biological Tissues by Desorption Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DESI Imaging of Small Molecules in Biological Tissues | Radiology Key [radiologykey.com]
• 3. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Non-Destructive, Histologically Compatible Tissue Imaging by Desorption Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. impact.ornl.gov [impact.ornl.gov]
• 6. Improved imaging resolution in desorption electrospray ionization mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 7. DESI imaging mass spectrometry on liver tissue [protocols.io]
• 8. youtube.com [youtube.com]
• 9. Mass Spectrometry Imaging: A Review of Emerging Advancements and Future Insights - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Daspei Staining and Cell Health

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of Daspei for mitochondrial staining and its correlation with cell health.

Frequently Asked Questions (FAQs)

Q1: What is Daspei and how does it work?

Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a cationic, fluorescent styryl dye used to stain mitochondria in living cells.[1][2][3][4] Its accumulation within mitochondria is dependent on the mitochondrial membrane potential (ΔΨm).[][6][7] Healthy, metabolically active cells maintain a high mitochondrial membrane potential, which drives the uptake and concentration of the positively charged Daspei dye within the mitochondrial matrix, resulting in bright fluorescence.[8]

Q2: How does cell health affect Daspei staining?

Daspei staining intensity is a direct indicator of mitochondrial health and, by extension, overall cell health.

• Healthy Cells: Exhibit robust mitochondrial membrane potential and, therefore, show bright Daspei staining within the mitochondria.[8]

• Apoptotic or Necrotic Cells: A hallmark of early apoptosis and cellular stress is the dissipation of the mitochondrial membrane potential.[9][10][11] This loss of potential prevents the accumulation of Daspei, leading to a significant decrease in or complete loss of fluorescence.[9][12][13]

• Cell Stress and Hyperpolarization: Interestingly, some cellular stressors may initially cause a temporary increase in mitochondrial membrane potential (hyperpolarization) before the potential collapses.[12][13] This can be observed as a transient increase in Daspei fluorescence.

Q3: What are the primary applications of Daspei staining in research?

Daspei is a valuable tool for assessing mitochondrial function and cell viability in various research areas. Common applications include:

• Assessing Mitochondrial Membrane Potential: Quantifying changes in ΔΨm in response to experimental treatments.[]

• Cell Viability and Cytotoxicity Assays: Evaluating the effects of drugs or toxins on cell health by monitoring mitochondrial function.[8]

• Apoptosis Detection: Identifying apoptotic cells through the loss of mitochondrial membrane potential.[9][10]

• High-Content Screening: Daspei has been used in no-wash assays for screening compounds that affect mitochondrial function.[10][14]

• In Vivo Imaging: Visualizing specific cell types, such as hair cells in zebrafish, based on their mitochondrial activity.[15][16][17]

Troubleshooting Guide

Q4: I am observing very weak or no Daspei fluorescence. What could be the cause?

Several factors can lead to weak or absent Daspei staining. Consider the following possibilities:

• Poor Cell Health: The most common reason is a compromised cell population with low mitochondrial membrane potential. Ensure your cells are healthy and viable before staining. A decrease in Daspei-stained areas is often observed in response to toxic agents.[16][18]

• Incorrect Filter Sets: Daspei has a broad excitation and emission spectrum (Ex/Em ≈ 461/589 nm in Methanol).[4] Ensure you are using the appropriate filter sets on your fluorescence microscope or flow cytometer.

• Suboptimal Dye Concentration: The recommended working concentration is typically between 5-10 µM, but this may need to be optimized for your specific cell type and experimental conditions.[19]

• Insufficient Incubation Time: Incubation times generally range from 15 to 60 minutes.[19][20][21] Shorter times may not be sufficient for the dye to accumulate in the mitochondria.

• Photobleaching: Daspei is light-sensitive.[8] Minimize exposure of the dye solutions and stained cells to light.

Q5: My Daspei staining appears diffuse throughout the cell instead of localizing to the mitochondria. Why is this happening?

• High Dye Concentration: Excessive concentrations of Daspei can lead to non-specific binding and cytoplasmic or nuclear staining.[8][22] Try reducing the working concentration of the dye.

• Cell Membrane Damage: In late-stage apoptosis or necrosis, the plasma membrane may become permeable, allowing the dye to enter the cell non-specifically.

• Fixation Issues: Daspei is primarily intended for use in live cells.[1][2][3] While some protocols report staining after fixation, it can lead to artifacts and diffuse signals as most cells may not retain the stain well post-fixation.[23]

Q6: I see an initial increase in Daspei fluorescence after adding my compound, followed by a decrease. Is this an artifact?

Not necessarily. This phenomenon may represent mitochondrial hyperpolarization, an initial response to certain cellular stressors, followed by depolarization as the cells undergo apoptosis.[12][13] This dose-dependent and time-course effect can be a genuine biological response.

Quantitative Data Summary

The following table summarizes quantitative data from studies using Daspei to assess the impact of various treatments on cell health.

Cell Type	Treatment	Time	Effect on Daspei Fluorescence	Reference
CHO Cells	50-1000 µM CoCl₂	2 hours	Dose-dependent increase (Hyperpolarization)	[12][13]
CHO Cells	50-1000 µM CoCl₂	24 hours	Dose-dependent decrease (Depolarization)	[12][13]
PC12 Cells	10-1000 nM Amyloid β (25-35)	48 hours	Decreased fluorescence	[12]
Zebrafish Hair Cells	125 µM Neomycin	1 hour	Reduced number of stained hair cells	[18]
Zebrafish Hair Cells	Acoustic Trauma	48-72 hours	Reduction in stained hair cells	[17]

Experimental Protocols

General Protocol for Daspei Staining of Adherent Cells

• Cell Preparation: Culture adherent cells on sterile coverslips or in appropriate imaging dishes. Ensure cells are healthy and sub-confluent.

• Working Solution Preparation: Prepare a fresh Daspei working solution by diluting a DMSO stock (e.g., 10 mM) to a final concentration of 5-10 µM in pre-warmed, serum-free cell culture medium or PBS.[19] The optimal concentration should be determined empirically.

• Staining: Remove the culture medium from the cells. Add a sufficient volume of the Daspei working solution to cover the cells.

• Incubation: Incubate the cells at room temperature or 37°C for 30-60 minutes, protected from light.[19]

• Washing: Carefully remove the staining solution. Wash the cells 2-3 times with fresh, pre-warmed culture medium or PBS to remove unbound dye.[19]

• Imaging: Mount the coverslip and observe the cells immediately using a fluorescence microscope with appropriate filter sets (e.g., for TRITC/Rhodamine).

General Protocol for Daspei Staining of Suspension Cells

• Cell Preparation: Harvest cells by centrifugation (e.g., 400 x g for 3-5 minutes).[19][24]

• Washing: Discard the supernatant and wash the cell pellet twice with PBS.[19][24] Resuspend the cells to a density of approximately 1x10⁶ cells/mL.

• Working Solution Preparation: Prepare a fresh Daspei working solution as described for adherent cells.

• Staining: Add 1 mL of the Daspei working solution to the cell suspension.

• Incubation: Incubate at room temperature for 30-60 minutes, protected from light.[19]

• Washing: Centrifuge the cells to pellet them, discard the supernatant, and wash the pellet twice with PBS.[19]

• Analysis: Resuspend the final cell pellet in serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.[19]

Visual Guides

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. stratech.co.uk [stratech.co.uk]
• 3. DASPEI (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) | CAS 3785-01-1 | AAT Bioquest | Biomol.com [biomol.com]
• 4. biotium.com [biotium.com]
• 6. Probes for Mitochondria—Section 12.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 7. Screening for chemicals that affect hair cell death and survival in the zebrafish lateral line - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cas 3785-01-1,DASPEI | lookchem [lookchem.com]
• 9. aurogene.eu [aurogene.eu]
• 10. bioscience.co.uk [bioscience.co.uk]
• 11. Commentary: The Effects of Different Fluorescent Indicators in Observing the Changes of The Mitochondrial Membrane Potential During Oxidative Stress-Induced Mitochondrial Injury of Cardiac H9c2 Cells [cardiologyresearchjournal.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. atlasbiyo.com [atlasbiyo.com]
• 15. depts.washington.edu [depts.washington.edu]
• 16. researchgate.net [researchgate.net]
• 17. Larval Zebrafish Lateral Line as a Model for Acoustic Trauma - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. DASPEI | TargetMol [targetmol.com]
• 20. Vital Dye Uptake of YO-PRO-1 and DASPEI Depends Upon Mechanoelectrical Transduction Function in Zebrafish Hair Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. unionbio.com [unionbio.com]
• 22. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Selective retention of the fluorescent dye DASPEI in a larval gastropod mollusc after paraformaldehyde fixation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Validating Daspei Mitochondrial Localization with Mitotracker: A Comparative Guide

For researchers investigating mitochondrial function and dynamics, accurate and reliable visualization of these organelles is paramount. Daspei is a fluorescent dye known to accumulate in mitochondria of live cells, with its uptake being dependent on the mitochondrial membrane potential. However, to rigorously confirm its specific localization, co-staining with a well-established mitochondrial marker is a critical validation step. This guide provides a comprehensive comparison between Daspei and the widely used Mitotracker probes, along with a detailed protocol for validating Daspei's mitochondrial localization.

Comparison of Mitochondrial Probes: Daspei vs. Mitotracker

A clear understanding of the properties of each dye is essential for designing co-localization experiments and interpreting the results. The table below summarizes the key characteristics of Daspei and two commonly used Mitotracker dyes, Mitotracker Green FM and Mitotracker Red CMXRos.

Feature	Daspei	MitoTracker® Green FM	MitoTracker® Red CMXRos
Excitation Maximum	~461 nm[1]	~490 nm	~579 nm[2]
Emission Maximum	~589 nm[1]	~516 nm[2]	~599 nm[2]
Color	Red[1]	Green	Red
Membrane Potential Dependent	Yes[3][4]	Reported to be largely independent[5][6]	Yes[7]
Fixable	Not reliably retained after fixation[8]	No	Yes, contains a thiol-reactive group for covalent bonding[5][9]
Cell Permeability	Membrane permeant[1]	Membrane permeant[2]	Membrane permeant[2]
Staining Mechanism	Accumulates in mitochondria based on membrane potential[3]	Accumulates in mitochondria, largely independent of membrane potential[5][6]	Accumulates based on membrane potential and covalently binds to mitochondrial proteins[5][9]

Experimental Protocol: Co-localization of Daspei and Mitotracker Green FM

This protocol outlines the steps for co-staining live cells with Daspei and Mitotracker Green FM to validate the mitochondrial localization of Daspei. Mitotracker Green FM is chosen for its spectral separation from Daspei and its reported accumulation in mitochondria largely independent of membrane potential, making it a stable marker for mitochondrial mass.[5][6]

Materials:

• Daspei

• MitoTracker® Green FM

• Dimethyl sulfoxide (DMSO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Live cells cultured on glass-bottom dishes or coverslips

• Fluorescence microscope with appropriate filter sets

Procedure:

• Reagent Preparation:

  • Prepare a 1 mM stock solution of Daspei in DMSO.

  • Prepare a 1 mM stock solution of MitoTracker® Green FM in anhydrous DMSO.

  • Note: Store stock solutions at -20°C, protected from light.

• Cell Preparation:

  • Culture cells to a desired confluency (typically 50-70%) on a glass-bottom dish or coverslip suitable for live-cell imaging.

• Staining:

  • Prepare a working solution of Daspei and MitoTracker® Green FM in pre-warmed serum-free cell culture medium. The optimal concentration may vary depending on the cell type, but a starting concentration of 100-200 nM for Mitotracker and 1-10 µM for Daspei can be used.

  • Remove the culture medium from the cells and wash once with pre-warmed PBS.

  • Add the staining solution containing both dyes to the cells.

  • Incubate the cells for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution and wash the cells two to three times with pre-warmed PBS or complete culture medium.

• Imaging:

  • Add fresh, pre-warmed culture medium to the cells.

  • Image the cells immediately using a fluorescence microscope.

  • Acquire images in separate channels for Daspei (e.g., TRITC/Rhodamine filter set) and Mitotracker Green FM (e.g., FITC/GFP filter set).

  • Merge the individual channel images to observe co-localization.

Data Analysis and Interpretation

Successful co-localization will be observed as a significant overlap between the red fluorescence of Daspei and the green fluorescence of Mitotracker Green FM in the merged image, resulting in yellow-orange signals within the tubular mitochondrial network. For a more quantitative analysis, the Pearson's correlation coefficient can be calculated on the co-localized regions of the images, where a value close to 1 indicates a high degree of correlation between the two signals.[10][11]

Alternative Mitochondrial Probes

While Mitotracker dyes are a gold standard, several other probes are available for mitochondrial staining. These include:

• TMRM (Tetramethylrhodamine, methyl ester) and TMRE (Tetramethylrhodamine, ethyl ester): Red-orange fluorescent dyes that, like Daspei, accumulate in mitochondria based on membrane potential.[9][12]

• Rhodamine 123: A green fluorescent, membrane potential-dependent mitochondrial dye.[12]

• JC-1: A ratiometric dye that can be used to measure mitochondrial membrane potential. It forms green fluorescent monomers at low membrane potential and red-orange fluorescent "J-aggregates" at high membrane potential.

• MitoLite™ Dyes: A range of mitochondrial stains with various spectral properties, some of which are fixable.[13][14]

• Genetically Encoded Probes: Fluorescent proteins (e.g., GFP, RFP) fused to a mitochondrial targeting sequence. These are independent of membrane potential and are excellent for long-term studies of mitochondrial morphology.[6][15]

Visualizations

The following diagrams illustrate the experimental workflow and the underlying principle of mitochondrial staining.

Caption: Workflow for validating Daspei's mitochondrial localization.

Caption: Accumulation of cationic dyes in the mitochondrial matrix.

References

• 1. biotium.com [biotium.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorimetry of mitochondria in cells vitally stained with DASPMI or rhodamine 6 GO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. depts.washington.edu [depts.washington.edu]
• 6. Probes for Mitochondria—Section 12.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. emulatebio.com [emulatebio.com]
• 8. Selective retention of the fluorescent dye DASPEI in a larval gastropod mollusc after paraformaldehyde fixation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Two-color STED microscopy reveals different degrees of colocalization between hexokinase-I and the three human VDAC isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Choosing proper fluorescent dyes, proteins, and imaging techniques to study mitochondrial dynamics in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. MitoTracker | AAT Bioquest [aatbio.com]
• 14. How do I choose the best mitochondrial stain for my assay? | AAT Bioquest [aatbio.com]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to Daspei and Rhodamine 123 for Mitochondrial Staining

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate fluorescent probe is critical for the accurate assessment of mitochondrial function and dynamics. This guide provides an objective comparison of two commonly used cationic dyes, Daspei and Rhodamine 123, for mitochondrial staining in live cells. Both dyes accumulate in mitochondria driven by the negative mitochondrial membrane potential, making them valuable tools for studying mitochondrial health, cell viability, and apoptosis.

Principle of Mitochondrial Staining

Both Daspei and Rhodamine 123 are lipophilic, cationic dyes that passively diffuse across the plasma membrane of live cells. Due to the highly negative electrochemical potential across the inner mitochondrial membrane, these positively charged dyes accumulate inside the mitochondrial matrix. The fluorescence intensity of the stained mitochondria is proportional to the mitochondrial membrane potential. A decrease in this potential, a hallmark of mitochondrial dysfunction and an early event in apoptosis, results in a loss of dye accumulation and a corresponding decrease in fluorescence.

Caption: Accumulation of cationic dyes in mitochondria.

Performance Comparison

The choice between Daspei and Rhodamine 123 depends on the specific experimental requirements, including the cell type, instrumentation, and the biological question being addressed. The following table summarizes the key performance characteristics of each dye.

Feature	Daspei	Rhodamine 123
Excitation (nm)	~461-470[1][2]	~505-507[3]
Emission (nm)	~573-589[1][4]	~525-529[3]
Fluorescence Color	Red-Orange[1]	Yellow-Green[5]
Photostability	Can be susceptible to phototoxicity, leading to mitochondrial depolarization upon intense imaging.[6]	Generally good photostability.[1][]
Toxicity	Generally low toxicity at working concentrations.	Can be toxic at higher concentrations and may inhibit mitochondrial respiration.[1][8][9]
Retention	Good retention, suitable for no-wash assays.[1]	Retention can be unusually long (days) in certain cell types like carcinoma and muscle cells.[3][10][11][12]
Staining Time	30-60 minutes.[4]	15-60 minutes.[1]

Experimental Protocols

Detailed methodologies for staining live cells with Daspei and Rhodamine 123 are provided below. Note that optimal conditions may vary depending on the cell type and experimental setup.

Daspei Staining Protocol

This protocol is adapted for both suspension and adherent cells.

1. Reagent Preparation:

• Daspei Stock Solution: Prepare a 1-10 mM stock solution of Daspei in dimethyl sulfoxide (DMSO).

• Daspei Working Solution: Immediately before use, dilute the stock solution in serum-free cell culture medium or phosphate-buffered saline (PBS) to a final working concentration of 5-10 µM.[4]

2. Staining Procedure:

Caption: Experimental workflow for Daspei staining.

• For Suspension Cells:

  • Harvest cells by centrifugation and wash twice with PBS.

  • Resuspend the cell pellet in the Daspei working solution at a density of approximately 1 x 10^6 cells/mL.[4]

  • Incubate for 30-60 minutes at room temperature, protected from light.[4]

  • Centrifuge the cells, discard the supernatant, and wash twice with PBS.[4]

  • Resuspend the final cell pellet in serum-free medium or PBS for analysis.[4]

• For Adherent Cells:

  • Grow cells on sterile coverslips or in a multi-well plate.

  • Remove the culture medium and add a sufficient volume of the Daspei working solution to cover the cells.[4]

  • Incubate for 30-60 minutes at 37°C, protected from light.[4]

  • Remove the staining solution and wash the cells 2-3 times with pre-warmed culture medium.[4]

3. Imaging and Analysis:

• Observe the stained cells using a fluorescence microscope with appropriate filters for Daspei (Excitation/Emission: ~461-470 nm / ~573-589 nm).[1][2][4]

• For quantitative analysis, use a flow cytometer or a fluorescence plate reader.

Rhodamine 123 Staining Protocol

This protocol is suitable for both suspension and adherent cells.

1. Reagent Preparation:

• Rhodamine 123 Stock Solution: Prepare a 1 mg/mL stock solution of Rhodamine 123 in DMSO.[13]

• Rhodamine 123 Working Solution: Dilute the stock solution in serum-free cell culture medium or PBS to a final working concentration of 1-20 µM.[13] The optimal concentration should be determined empirically for each cell type.

2. Staining Procedure:

Caption: Experimental workflow for Rhodamine 123 staining.

• For Suspension Cells:

  • Harvest cells by centrifugation and wash twice with PBS.

  • Resuspend the cell pellet in the Rhodamine 123 working solution at a density of approximately 1 x 10^6 cells/mL.[13]

  • Incubate for 15-60 minutes at 37°C, protected from light.[1]

  • Centrifuge the cells, discard the supernatant, and wash twice with PBS.[13]

  • Resuspend the final cell pellet in serum-free medium or PBS for analysis.[13]

• For Adherent Cells:

  • Grow cells on sterile coverslips or in a multi-well plate.

  • Remove the culture medium and add a sufficient volume of the Rhodamine 123 working solution to cover the cells.[13]

  • Incubate for 15-60 minutes at 37°C, protected from light.[1]

  • Remove the staining solution and wash the cells twice with pre-warmed culture medium.[13]

3. Imaging and Analysis:

• Observe the stained cells using a fluorescence microscope with filter sets appropriate for Rhodamine 123 (e.g., FITC or GFP filters; Excitation/Emission: ~505-507 nm / ~525-529 nm).[3][5]

• For quantitative analysis, use a flow cytometer or a fluorescence plate reader.

Conclusion

Both Daspei and Rhodamine 123 are effective fluorescent probes for the qualitative and quantitative assessment of mitochondrial membrane potential in live cells. The choice between them will be guided by the specific needs of the experiment. Rhodamine 123 is a well-established dye with good photostability, though its potential for cytotoxicity at higher concentrations should be considered. Daspei offers the advantage of being suitable for no-wash protocols, which can streamline high-throughput screening applications. Researchers should carefully consider the spectral properties, potential for phototoxicity, and retention characteristics of each dye to select the most appropriate tool for their studies.

References

• 1. benchchem.com [benchchem.com]
• 2. Fluorimetry of mitochondria in cells vitally stained with DASPMI or rhodamine 6 GO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unusual retention of rhodamine 123 by mitochondria in muscle and carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DASPEI | TargetMol [targetmol.com]
• 5. apexbt.com [apexbt.com]
• 6. depts.washington.edu [depts.washington.edu]
• 8. Basis for the selective cytotoxicity of rhodamine 123 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Selective toxicity of rhodamine 123 in carcinoma cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Unusual retention of rhodamine 123 by mitochondria in muscle and carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mitochondrial and plasma membrane potentials cause unusual accumulation and retention of rhodamine 123 by human breast adenocarcinoma-derived MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Research Portal [scholarship.miami.edu]
• 13. file.medchemexpress.com [file.medchemexpress.com]

A Comparative Guide to Daspei and JC-1 for Mitochondrial Membrane Potential Assessment

For Researchers, Scientists, and Drug Development Professionals

The mitochondrial membrane potential (ΔΨm) is a critical indicator of cellular health and a key parameter in the study of apoptosis, drug toxicity, and various diseases. This guide provides an objective comparison of two common fluorescent probes, Daspei and JC-1, used to measure ΔΨm, supported by experimental data and detailed protocols to aid in experimental design.

Mechanism of Action

Daspei: A cationic styryl dye that accumulates in mitochondria driven by the negative charge of the inner mitochondrial membrane.[1][2][3] The fluorescence intensity of Daspei is a dynamic measure of the mitochondrial membrane potential; an increase in potential leads to greater dye accumulation and higher fluorescence.[1][4] It is considered a monochromatic, intensity-based probe.

JC-1: This lipophilic cationic dye is a ratiometric probe, meaning its fluorescence emission changes in response to the mitochondrial membrane potential.[5][6]

• High ΔΨm (Healthy Cells): JC-1 enters the mitochondria, where it forms complexes known as J-aggregates, resulting in intense red fluorescence (emission ~590 nm).[7][8][9]

• Low ΔΨm (Apoptotic/Unhealthy Cells): With a decreased membrane potential, JC-1 cannot accumulate within the mitochondria and remains in the cytoplasm as monomers, which exhibit green fluorescence (emission ~527-529 nm).[7][8][10]

The ratio of red to green fluorescence provides a sensitive measure of mitochondrial depolarization, making it less dependent on factors like mitochondrial size or shape compared to single-component dyes.[5][10][11]

Quantitative Data Comparison

The following table summarizes the key characteristics of Daspei and JC-1.

Feature	Daspei	JC-1
Principle	Intensity-based cationic dye	Ratiometric cationic dye
Excitation Max.	~461-550 nm[12][13][14]	Monomer: ~514 nm; J-Aggregates: ~585 nm (commonly excited at 488 nm)[5][10]
Emission Max.	~573-589 nm[12][13][14]	Monomer: ~527-529 nm (Green); J-Aggregates: ~590 nm (Red)[7][10][15]
Readout	Increased fluorescence intensity indicates higher ΔΨm[1]	Shift from red to green fluorescence indicates depolarization (decrease in red/green ratio)[7][8]
Advantages	Simple, rapid, and suitable for no-wash high-throughput screening assays[16][17]	Ratiometric measurement is semi-quantitative and less affected by dye concentration or mitochondrial mass[5][10]
Considerations	Fluorescence intensity can be affected by mitochondrial mass and cell number.	J-aggregate equilibration can take longer than monomer uptake (~90 min)[18]. The dye is light-sensitive and has low aqueous solubility, which can lead to precipitation.[19][20]

Experimental Protocols

Protocols may require optimization based on cell type and experimental conditions.

Daspei Staining Protocol for Fluorescence Microscopy

This protocol is adapted for staining either adherent or suspension cells.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of Daspei in DMSO. Store aliquots at -20°C to -80°C, protected from light.[13]

  • Immediately before use, dilute the stock solution in serum-free cell culture medium or PBS to a working concentration of 5-10 μM.[13]

• Cell Staining (Adherent Cells):

  • Culture adherent cells on sterile coverslips.

  • Remove the culture medium and add 100 μL of the Daspei working solution to cover the cells.

  • Incubate for 30-60 minutes at room temperature or 37°C.[13]

  • Remove the staining solution and wash the cells 2-3 times with fresh culture medium.[13]

  • Mount the coverslip and observe using a fluorescence microscope.

• Cell Staining (Suspension Cells):

  • Collect cells by centrifugation (e.g., 400 x g for 4 minutes).

  • Wash the cells twice with PBS.[13]

  • Resuspend the cell pellet in 1 mL of the Daspei working solution.

  • Incubate for 30-60 minutes at room temperature.[13]

  • Centrifuge to pellet the cells, discard the supernatant, and wash twice with PBS.[13]

  • Resuspend the cells in 1 mL of serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.[13]

JC-1 Staining Protocol for Flow Cytometry

This is a generalized protocol; optimization is recommended.

• Reagent Preparation:

  • Prepare a 200 µM JC-1 stock solution in DMSO.[21][22]

  • A positive control for depolarization can be prepared using an uncoupling agent like CCCP (e.g., 50 µM final concentration).[21][22]

• Cell Staining:

  • Harvest approximately 1x10⁶ cells per sample and suspend them in 1 mL of warm medium or PBS.[21]

  • For the positive control: Add the uncoupling agent (e.g., CCCP) and incubate at 37°C for 5-10 minutes.[21]

  • Add the JC-1 stock solution to each sample to a final concentration of approximately 2 µM.[21]

  • Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator, protected from light.[10][21]

• Analysis:

  • (Optional) Wash cells once with 2 mL of warm PBS and centrifuge to pellet.[21]

  • Resuspend the cell pellet in 500 µL of PBS or an appropriate buffer for flow cytometry.[10][21]

  • Analyze immediately on a flow cytometer using a 488 nm excitation laser.[5][10]

  • Detect green fluorescence (monomers) in the FL1 channel (~530 nm) and red fluorescence (J-aggregates) in the FL2 channel (~590 nm).[5][10]

  • Use appropriate compensation to correct for spectral overlap between the channels.[10]

Visualizations

Caption: Mechanism of JC-1 for detecting mitochondrial membrane potential.

Caption: General experimental workflow for measuring mitochondrial membrane potential.

Conclusion

Both Daspei and JC-1 are effective probes for assessing mitochondrial membrane potential, but their suitability depends on the experimental context.

• JC-1 is highly advantageous for its ratiometric properties, which provide a semi-quantitative analysis of mitochondrial health that is robust against variations in cell number or mitochondrial mass.[5][10] This makes it ideal for detailed studies of apoptosis and for distinguishing between healthy and depolarized mitochondrial populations within a sample.[23]

• Daspei offers a simpler, intensity-based readout. Its development into a no-wash assay format makes it particularly well-suited for high-throughput screening (HTS) applications in drug discovery and toxicology, where speed and simplicity are paramount.[16][17]

For researchers requiring a nuanced view of mitochondrial depolarization, JC-1 is often the preferred choice. For large-scale screening efforts where a rapid assessment of mitochondrial function is needed, Daspei presents a compelling and efficient alternative.

References

• 1. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 3. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ANALYSIS OF MITOCHONDRIAL MEMBRANE POTENTIAL (Dy) [cyto.purdue.edu]
• 7. benchchem.com [benchchem.com]
• 8. JC-1 Experiment Common Questions and Solutions [elabscience.com]
• 9. raybiotech.com [raybiotech.com]
• 10. benchchem.com [benchchem.com]
• 11. plus.ac.at [plus.ac.at]
• 12. medchemexpress.com [medchemexpress.com]
• 13. DASPEI | TargetMol [targetmol.com]
• 14. biotium.com [biotium.com]
• 15. JC-1 Dye for Mitochondrial Membrane Potential | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. creative-bioarray.com [creative-bioarray.com]
• 20. cdn.caymanchem.com [cdn.caymanchem.com]
• 21. researchgate.net [researchgate.net]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. benchchem.com [benchchem.com]

A Researcher's Guide to Live-Cell Mitochondrial Imaging: Exploring Alternatives to Daspei

For researchers, scientists, and drug development professionals engaged in live-cell imaging, the selection of an appropriate fluorescent probe is paramount for the accurate assessment of mitochondrial function. Daspei, a cationic styryl dye, has been utilized for its ability to accumulate in mitochondria based on membrane potential. However, a range of alternative probes exist, each with distinct characteristics that may offer advantages for specific experimental designs. This guide provides an objective comparison of Daspei and its common alternatives—MitoTracker Red CMXRos, TMRE, and JC-1—supported by experimental data and detailed protocols to aid in the selection of the optimal tool for your research needs.

Performance Characteristics at a Glance

The choice of a mitochondrial probe is dictated by factors such as the specific biological question, the imaging modality, and the cell type under investigation. The following tables summarize the key quantitative and qualitative data for Daspei and its alternatives to facilitate a direct comparison.

Quantitative Data Summary

Feature	Daspei	MitoTracker Red CMXRos	TMRE (Tetramethylrhodamine, Ethyl Ester)	JC-1 (5,5′,6,6′-tetrachloro-1,1′,3,3′-tetraethylbenzimidazolylcarbocyanine iodide)
Excitation Max (nm)	~461[1]	~579[2]	~549[3]	Monomer: ~510[4] / J-aggregate: ~585[4]
Emission Max (nm)	~589[1]	~599[2]	~574[3]	Monomer: ~527[4] / J-aggregate: ~590[4]
Quantum Yield	Not widely reported	Not widely reported	Not widely reported	Not widely reported
Photostability	Moderate, can photobleach with intense imaging[5]	Generally good, but can be phototoxic[6]	Moderate, can photobleach	Prone to photobleaching, especially the J-aggregates[6]
Cytotoxicity	Low at working concentrations[7]	Can be cytotoxic at higher concentrations	Can be cytotoxic at higher concentrations	Can be cytotoxic with prolonged incubation

Qualitative Data Summary

Feature	Daspei	MitoTracker Red CMXRos	TMRE	JC-1
Mechanism of Action	Accumulates in mitochondria driven by membrane potential.	Accumulates in active mitochondria and covalently binds to thiol groups.	Accumulates in mitochondria based on membrane potential.	Forms J-aggregates with red fluorescence in high membrane potential mitochondria; remains a green fluorescent monomer in low potential mitochondria.
Ratiometric	No	No	No	Yes
Fixable	No	Yes	No	No
Wash Step	No-wash protocol available[8]	Wash required	Wash required	Wash required
Primary Application	Real-time imaging of mitochondrial membrane potential.	Staining mitochondria for morphology and localization, including in fixed cells.	Quantitative measurements of mitochondrial membrane potential.	Ratiometric detection of changes in mitochondrial membrane potential, apoptosis studies.

Visualizing the Workflow and Selection Process

To aid in the practical application of these probes, the following diagrams illustrate a general experimental workflow and a decision-making process for selecting the most appropriate dye.

A generalized workflow for staining and analyzing mitochondria in live cells.

A decision tree to guide the selection of a mitochondrial probe.

Detailed Experimental Protocols

The following are generalized protocols for each dye. It is crucial to optimize concentrations and incubation times for specific cell types and experimental conditions.

Daspei Staining Protocol

• Prepare Stock Solution: Prepare a 1 mM stock solution of Daspei in DMSO. Store at -20°C, protected from light.

• Prepare Working Solution: On the day of the experiment, dilute the stock solution in serum-free medium or a suitable buffer (e.g., HBSS) to a final working concentration of 1-10 µM.

• Cell Preparation: Culture cells to the desired confluency on coverslips or in imaging dishes.

• Staining: Remove the culture medium and add the pre-warmed Daspei working solution to the cells.

• Incubation: Incubate for 15-30 minutes at 37°C, protected from light.[7]

• Imaging: For no-wash protocols, image the cells directly in the staining solution.[8] Alternatively, replace the staining solution with fresh, pre-warmed medium or buffer before imaging.

MitoTracker Red CMXRos Staining Protocol

• Prepare Stock Solution: Prepare a 1 mM stock solution of MitoTracker Red CMXRos in anhydrous DMSO.[2] Store at -20°C, protected from light.

• Prepare Working Solution: Dilute the stock solution in pre-warmed, serum-containing medium to a final concentration of 50-500 nM. The optimal concentration should be determined experimentally.

• Cell Preparation: Grow cells to the desired confluency.

• Staining: Replace the culture medium with the pre-warmed MitoTracker working solution.

• Incubation: Incubate for 15-30 minutes at 37°C.[2]

• Washing: Remove the staining solution and wash the cells two to three times with fresh, pre-warmed medium or buffer.

• Imaging: Image the live cells in fresh medium. For fixed-cell imaging, proceed with fixation and permeabilization steps after washing.

TMRE Staining Protocol

• Prepare Stock Solution: Prepare a 1 mM stock solution of TMRE in DMSO. Store at -20°C, protected from light.

• Prepare Working Solution: Dilute the stock solution in pre-warmed culture medium to a final concentration of 20-200 nM.[3] The concentration should be kept as low as possible to minimize potential artifacts.[3]

• Cell Preparation: Culture cells in a suitable imaging vessel.

• Staining: Replace the culture medium with the TMRE working solution.

• Incubation: Incubate for 15-30 minutes at 37°C.[3]

• Imaging: Image the cells directly in the TMRE-containing medium. Washing is generally not recommended as it can lead to dye redistribution.

JC-1 Staining Protocol

• Prepare Stock Solution: Prepare a 1-5 mg/mL stock solution of JC-1 in DMSO.[9] Due to its low solubility in aqueous solutions, ensure the dye is fully dissolved.

• Prepare Working Solution: Dilute the stock solution in pre-warmed culture medium to a final concentration of 1-5 µM.[10]

• Cell Preparation: Culture cells to the desired confluency.

• Staining: Replace the culture medium with the JC-1 working solution.

• Incubation: Incubate for 15-30 minutes at 37°C, protected from light.[10][11]

• Washing: Remove the staining solution and wash the cells with pre-warmed buffer (e.g., PBS).

• Imaging: Immediately image the cells. Healthy cells with high mitochondrial membrane potential will exhibit red fluorescent J-aggregates, while apoptotic or unhealthy cells will show green fluorescent monomers.[10] The ratio of red to green fluorescence is used as an indicator of mitochondrial health.[10]

References

• 1. biotium.com [biotium.com]
• 2. fmhs.auckland.ac.nz [fmhs.auckland.ac.nz]
• 3. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 4. aurogene.eu [aurogene.eu]
• 5. depts.washington.edu [depts.washington.edu]
• 6. Comparison of mitochondrial fluorescent dyes in stromal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: Cross-Validation of Daspei and Immunofluorescence Results

This guide is designed for researchers, scientists, and drug development professionals seeking to understand the complementary nature of Daspei and immunofluorescence, and how they can be used in tandem to generate robust and well-supported data. We will delve into the experimental protocols for each technique, present a comparative analysis of their capabilities, and illustrate key workflows and concepts with clear diagrams.

Unveiling Cellular Structures: Daspei vs. Immunofluorescence

Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a cationic styryl dye that accumulates in mitochondria of live cells due to the mitochondrial membrane potential.[1][2][3][4] This makes it a valuable tool for visualizing mitochondrial morphology, distribution, and activity.[1][2][3][4] Immunofluorescence, on the other hand, is a highly specific technique that employs antibodies to label target proteins within a cell or tissue.[5][6] This method can be used to determine the subcellular localization and expression levels of a vast array of proteins.

The distinct mechanisms of these two techniques make them ideal for cross-validation. For instance, if a researcher observes altered mitochondrial distribution using Daspei in response to a drug treatment, they could then use immunofluorescence to investigate changes in the localization of specific mitochondrial proteins, thereby providing a more detailed and validated understanding of the drug's effect.

Figure 1. Conceptual diagram illustrating the complementary roles of Daspei and Immunofluorescence in cross-validation.

Experimental Protocols

Detailed and meticulous experimental protocols are crucial for obtaining reliable and reproducible results. Below are representative protocols for both Daspei staining of live cells and immunofluorescence staining of fixed tissue sections.

Daspei Staining of Live Adherent Cells

This protocol is adapted from general guidelines for using Daspei to stain mitochondria in live cultured cells.[7][8]

Materials:

• Daspei stock solution (10 mM in DMSO)[7]

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Adherent cells cultured on sterile coverslips

• Fluorescence microscope

Procedure:

• Prepare Daspei Working Solution: Dilute the 10 mM Daspei stock solution in pre-warmed serum-free cell culture medium or PBS to a final concentration of 5-10 μM immediately before use.[7]

• Cell Preparation: Culture adherent cells on sterile coverslips to the desired confluency.

• Staining: Remove the culture medium and add 100 μL of the Daspei working solution to the coverslip, ensuring the entire surface is covered.[7]

• Incubation: Incubate the cells for 30-60 minutes at room temperature, protected from light.[7]

• Washing: Remove the staining solution and wash the coverslips 2-3 times with fresh culture medium for 5 minutes each.[7]

• Imaging: Mount the coverslip on a microscope slide and observe using a fluorescence microscope with appropriate filter sets (Excitation/Emission ~461/589 nm in methanol).[1]

Immunofluorescence Staining of Frozen Tissue Sections

This protocol provides a general procedure for indirect immunofluorescence staining of frozen tissue sections.[5][9][10]

Materials:

• Frozen tissue sections on coated slides

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., PBS with 0.1% Triton X-100)

• Blocking solution (e.g., 5% normal serum in PBS)[10]

• Primary antibody (specific to the target protein)

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

Procedure:

• Tissue Sectioning: Cut frozen tissue blocks into 5-20 µm thick sections using a cryostat and mount them on coated slides.[9]

• Fixation: Fix the tissue sections with 4% paraformaldehyde for 15-20 minutes at room temperature.

• Washing: Wash the slides three times with PBS for 5 minutes each.

• Permeabilization: Incubate the sections in permeabilization buffer for 10 minutes to allow antibodies to access intracellular antigens.

• Blocking: Block non-specific antibody binding by incubating the sections in blocking solution for 1 hour at room temperature.[10]

• Primary Antibody Incubation: Dilute the primary antibody in the blocking solution and incubate the sections overnight at 4°C in a humidified chamber.[9]

• Washing: Wash the slides three times with PBS for 5 minutes each.

• Secondary Antibody Incubation: Dilute the fluorescently labeled secondary antibody in the blocking solution and incubate the sections for 1-2 hours at room temperature in the dark.[5]

• Counterstaining: Incubate with a nuclear counterstain like DAPI for 5-10 minutes.

• Washing: Wash the slides twice with PBS for 10 minutes each.[10]

• Mounting: Mount the coverslips using an antifade mounting medium.

• Imaging: Visualize the staining using a fluorescence or confocal microscope.

Figure 2. Simplified experimental workflows for Daspei and Immunofluorescence staining.

Performance Comparison

The choice between Daspei and immunofluorescence, or the decision to use them in combination, depends on the specific research question. The following table summarizes the key characteristics and performance aspects of each technique.

Feature	Daspei	Immunofluorescence
Target	Primarily mitochondria in live cells[1][2][3][4]	Specific proteins[5][6]
Principle	Accumulation based on mitochondrial membrane potential	Antigen-antibody binding[6]
Sample Type	Live cells and some tissues[1][2][3][4]	Fixed cells and tissues (frozen or paraffin-embedded)[9]
Specificity	Specific to mitochondria but not individual proteins	Highly specific to the target protein (antibody-dependent)
Signal Amplification	No inherent signal amplification	Can be amplified using indirect methods[6]
Multiplexing	Limited	Can be readily multiplexed to detect multiple proteins
Fixation	Not compatible with fixation (stains live cells)	Requires fixation
Protocol Time	Relatively short (1-2 hours)	Longer (can be overnight)[9]
Cost	Generally lower	Can be higher due to antibody costs

A Potential Application: Investigating Neuronal Apoptosis

To illustrate the power of cross-validating Daspei and immunofluorescence results, consider a study on neuronal apoptosis. A researcher might hypothesize that a neurotoxin induces apoptosis by disrupting mitochondrial function.

Figure 3. A simplified signaling pathway for neurotoxin-induced apoptosis, a process that can be investigated using both Daspei and Immunofluorescence.

In this scenario, the researcher could first use Daspei to observe changes in mitochondrial morphology (e.g., fragmentation) in live neurons exposed to the neurotoxin. To validate and expand upon these findings, they could then use immunofluorescence to:

• Confirm mitochondrial fragmentation: by staining for a mitochondrial marker protein like Tom20.

• Investigate the apoptotic pathway: by staining for the release of cytochrome c from the mitochondria into the cytoplasm, a key event in apoptosis.

• Assess downstream events: by staining for activated caspase-3, a crucial executioner of apoptosis.

By combining the dynamic information from live-cell Daspei imaging with the specific molecular details provided by immunofluorescence, the researcher can build a much stronger and more convincing case for the neurotoxin's mechanism of action.

Conclusion

Daspei and immunofluorescence are powerful and complementary techniques that, when used together, can provide a more complete and validated picture of cellular processes. Daspei offers a convenient method for assessing mitochondrial health in live cells, while immunofluorescence provides unparalleled specificity for localizing and quantifying proteins of interest. By understanding the strengths and limitations of each technique and designing experiments that leverage their complementary nature, researchers can significantly enhance the quality and impact of their findings.

References

• 1. biotium.com [biotium.com]
• 2. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 3. stratech.co.uk [stratech.co.uk]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. usbio.net [usbio.net]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. DASPEI | TargetMol [targetmol.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Immunofluorescence Staining of Frozen Tissue Sections | IHC Protocol | Bio-Techne [bio-techne.com]
• 10. Immunofluorescence protocol for frozen sections [sites.wustl.edu]

Demystifying Daspei: A Guide to Reproducible Mitochondrial Staining

For researchers in cell biology, neuroscience, and drug development, the ability to reliably visualize and quantify mitochondrial activity is paramount. Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent dye frequently used to stain mitochondria in living cells, particularly in the context of assessing cell viability and mitochondrial function.[1][2][3] However, questions surrounding the reproducibility of Daspei staining across different experiments can be a significant concern. This guide provides a comprehensive comparison of Daspei with other common mitochondrial stains, offers detailed experimental protocols to enhance reproducibility, and presents data-driven insights to inform your experimental design.

Performance Comparison: Daspei vs. Alternative Mitochondrial Dyes

Choosing the right mitochondrial dye is critical for obtaining reliable and reproducible data. While Daspei is a valuable tool, it's essential to understand its characteristics in relation to other available probes.

Feature	Daspei	MitoTracker Red CMXRos	MitoTracker Green FM
Mechanism of Action	Accumulates in mitochondria based on the mitochondrial membrane potential (ΔΨm).[3][4]	Accumulates in mitochondria based on ΔΨm and covalently binds to mitochondrial proteins.[4][5]	Accumulates in mitochondria largely independent of ΔΨm, binding to mitochondrial proteins.[5][6]
Reproducibility	Can exhibit variability due to factors like dye lot, incubation time, and photostability.[7][8]	Generally considered to have good reproducibility due to covalent binding, which helps retain the dye after fixation.[4]	Can show variability between aliquots, but objective gating strategies in flow cytometry can improve consistency.
Dependence on ΔΨm	Highly dependent; loss of ΔΨm results in loss of signal.[3]	Dependent for initial accumulation, but signal is retained after ΔΨm loss due to covalent binding.[4]	Largely independent, making it a potential marker for mitochondrial mass.[5][6]
Photostability	Can be susceptible to photobleaching, and the signal may fade after washing out the dye.[8]	Generally more photostable than many other mitochondrial dyes.[4]	Substantially more photostable than dyes like rhodamine 123.[6]
Toxicity	Can be toxic to cells, especially with repeated staining.	Can exhibit some cytotoxicity.	Generally considered to have low cytotoxicity.
Fixability	Staining is generally not well-retained after fixation with paraformaldehyde, though some selective retention has been observed in specific cell types.[8][9]	Well-retained after fixation, making it suitable for immunocytochemistry.[4]	Not well-retained after fixation.
Primary Application	Assessing mitochondrial viability and function in live cells, particularly in zebrafish hair cells.[2][3]	Staining mitochondria in live cells for subsequent analysis, including fixed-cell applications.[4]	Measuring mitochondrial mass and for co-localization studies.[5][6]

Experimental Protocols for Enhancing Daspei Staining Reproducibility

Consistent and reliable Daspei staining hinges on meticulous adherence to a validated protocol. The following is a generalized protocol for staining cultured cells, which should be optimized for your specific cell type and experimental conditions.

Materials:

• Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide)

• Dimethyl sulfoxide (DMSO) of anhydrous grade

• Phosphate-buffered saline (PBS) or other suitable buffer

• Cell culture medium (serum-free for working solution)

• Cultured cells on coverslips or in appropriate imaging plates

• Fluorescence microscope with appropriate filter sets

Protocol:

• Preparation of Stock Solution:

  • Prepare a stock solution of Daspei by dissolving it in high-quality, anhydrous DMSO. The concentration of the stock solution can vary, but a common starting point is 1 mg/mL.

  • Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the dye.

  • Store the stock solution at -20°C, protected from light.

• Preparation of Working Solution:

  • On the day of the experiment, thaw a single aliquot of the Daspei stock solution.

  • Dilute the stock solution in a serum-free cell culture medium or an appropriate buffer (e.g., PBS) to the final working concentration. The optimal working concentration needs to be determined empirically for each cell type but typically ranges from 1 to 10 µM.

  • It is crucial to use the same batch of Daspei working solution for all samples within a single experiment to minimize variability.[7]

• Cell Staining:

  • Wash the cultured cells twice with pre-warmed PBS to remove any residual serum.

  • Add the Daspei working solution to the cells and incubate for 15-30 minutes at 37°C. The optimal incubation time will vary depending on the cell type and experimental goals. Protect the cells from light during incubation.

• Washing:

  • After incubation, remove the Daspei working solution and wash the cells two to three times with pre-warmed PBS or serum-free medium to remove unbound dye and reduce background fluorescence.

• Imaging:

  • Immediately image the cells using a fluorescence microscope. For Daspei, the excitation and emission wavelengths are typically around 460 nm and 590 nm, respectively.[1]

  • To ensure reproducibility, maintain consistent imaging parameters (e.g., exposure time, gain, laser power) across all samples and experiments.

Visualizing the Workflow for Reproducible Staining

To achieve consistent results, a standardized workflow is essential. The following diagram illustrates the key steps for assessing the reproducibility of Daspei staining.

Workflow for assessing Daspei staining reproducibility.

Factors Influencing Reproducibility and Troubleshooting

Several factors can contribute to variability in Daspei staining. Awareness of these potential pitfalls can help in troubleshooting and improving experimental consistency.

• Dye Concentration and Incubation Time: Insufficient or excessive staining can lead to inconsistent results. It is critical to optimize both the concentration of the Daspei working solution and the incubation time for your specific cell type.

• Cell Health and Density: The mitochondrial membrane potential, which Daspei relies on, is highly sensitive to cell health. Ensure that cells are healthy and at a consistent density across experiments.

• Photobleaching: Daspei can be prone to photobleaching. Minimize exposure to excitation light and use an anti-fade mounting medium if possible.

• Inconsistent Washing: Inadequate washing can result in high background fluorescence, while excessive washing can lead to signal loss. Standardize the number and duration of wash steps.

• Batch-to-Batch Variation: Different lots of Daspei may have slight variations in purity and concentration. When starting a new series of experiments, it is advisable to test the new lot against the old one to ensure consistency.

By carefully controlling these variables and following a standardized protocol, researchers can significantly improve the reproducibility of Daspei staining and generate more reliable and impactful data.

References

• 1. biotium.com [biotium.com]
• 2. researchgate.net [researchgate.net]
• 3. Vital Dye Uptake of YO-PRO-1 and DASPEI Depends Upon Mechanoelectrical Transduction Function in Zebrafish Hair Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Efficacy of MitoTracker Green and CMXrosamine to measure changes in mitochondrial membrane potentials in living cells and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Probes for Mitochondria—Section 12.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 7. Cobalt Chloride Treatment Used to Ablate the Lateral Line System Also Impairs the Olfactory System in Three Freshwater Fishes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective retention of the fluorescent dye DASPEI in a larval gastropod mollusc after paraformaldehyde fixation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Daspei Fluorescence in Diverse Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Daspei as a fluorescent probe for mitochondrial analysis across various cell lines. Daspei (2-(4-(dimethylaminostyl)-N-ethylpyridinium iodide)), also known as DASPMI, is a cell-permeant, cationic fluorescent dye that selectively accumulates in active mitochondria due to their negative membrane potential.[1] Its fluorescence intensity serves as a dynamic indicator of mitochondrial membrane potential (ΔΨm), a key parameter in assessing mitochondrial function and overall cellular health.[2]

This guide offers a comparative overview of Daspei's performance, presents available experimental data, details experimental protocols, and contrasts its utility with other common mitochondrial probes.

Comparative Analysis of Daspei Fluorescence

Table 1: Summary of Daspei Fluorescence and Usage in Different Cell Lines

Cell Line	Cell Type	Reported Daspei Staining Characteristics	Key Findings & Notes	Reference
CHO	Chinese Hamster Ovary	Dose-dependent decrease in fluorescence with uncouplers (CCCP, DNP).	Successfully used to develop a no-wash, high-throughput assay for mitochondrial membrane potential. Thioridazine induced hyperpolarization.	[3]
PC12	Rat Pheochromocytoma	Dose-dependent decrease in fluorescence with uncouplers (CCCP, DNP). Decreased fluorescence in response to amyloid β exposure.	Effective for studying mitochondrial dysfunction in a cellular model of Alzheimer's disease.	[3]
XTH2	Tadpole Heart Endothelial	Spatially resolved fluorescence decays showed variations in lifetimes among different mitochondria.	Utilized for detailed photophysical studies of Daspei to understand its mechanism in monitoring mitochondrial membrane potential.	[2][4]
Zebrafish Neuromasts	Sensory Hair Cells	Primarily labels hair cell mitochondria.	The emission is broad, appearing in both green and red channels. The label can be lost after intense imaging due to phototoxicity causing depolarization.	[5]

Note on Comparability: The data presented is compiled from different research articles. Experimental parameters such as dye concentration, incubation times, and the specific instrumentation used for fluorescence measurement can significantly influence the results. Therefore, this table should be used as a qualitative guide to the applicability of Daspei in these cell lines rather than a direct quantitative comparison.

Experimental Protocols

Detailed methodologies are crucial for reproducible experimental outcomes. Below are generalized and specific protocols for using Daspei.

General Protocol for Daspei Staining in Live Cells

This protocol can be adapted for various adherent or suspension cell lines.

Materials:

• Daspei (2-(4-(dimethylaminostyl)-N-ethylpyridinium iodide))

• Dimethyl sulfoxide (DMSO), anhydrous

• Phosphate-buffered saline (PBS) or desired cell culture medium

• Live cells for staining

Procedure:

• Stock Solution Preparation: Prepare a 1-10 mM stock solution of Daspei in anhydrous DMSO. Aliquot and store at -20°C, protected from light.

• Working Solution Preparation: On the day of the experiment, dilute the stock solution to a final working concentration of 1-10 µM in pre-warmed, serum-free cell culture medium or PBS. The optimal concentration may vary depending on the cell line and should be determined empirically.

• Cell Preparation:

  • Adherent Cells: Seed cells on a suitable imaging dish or plate to achieve 70-80% confluency on the day of the experiment.

  • Suspension Cells: Centrifuge the cells and resuspend them in fresh, pre-warmed medium at the desired density.

• Staining:

  • Remove the culture medium from the cells.

  • Add the pre-warmed Daspei working solution to the cells.

  • Incubate for 15-30 minutes at 37°C, protected from light.

• Washing (Optional): For clearer imaging, the loading solution can be removed, and the cells can be washed twice with pre-warmed buffer or medium. However, for high-throughput screening, a no-wash protocol may be preferable.[3]

• Imaging: Image the cells using a fluorescence microscope with appropriate filters for Daspei (Excitation/Emission: ~460/590 nm).

No-Wash Daspei Assay for Mitochondrial Membrane Potential in CHO and PC12 Cells

This protocol is adapted from a study that developed a high-throughput assay.[3]

Materials:

• CHO or PC12 cells

• 96-well, black-walled, clear-bottom imaging plates

• Daspei working solution (as prepared above)

• Compounds to be tested (e.g., uncouplers like CCCP)

• Fluorescent plate reader

Procedure:

• Cell Seeding: Seed CHO or PC12 cells in a 96-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• Compound Treatment: Treat cells with the desired compounds for the specified duration.

• Daspei Staining: Add the Daspei working solution directly to the wells containing the cells and compounds.

• Incubation: Incubate for 15-30 minutes at 37°C, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescent plate reader with excitation and emission wavelengths appropriate for Daspei.

Comparison with Alternative Probes

Daspei is one of several fluorescent probes available for assessing mitochondrial membrane potential. Here, we compare it with two other commonly used dyes: MitoTracker Green FM and Tetramethylrhodamine, Ethyl Ester (TMRE).

Table 2: Comparison of Daspei with Other Mitochondrial Probes

Feature	Daspei (DASPMI)	MitoTracker Green FM	TMRE (Tetramethylrhodamine, Ethyl Ester)
Mechanism of Action	Accumulates in mitochondria based on negative membrane potential.[2]	Accumulates in mitochondria largely independent of membrane potential, staining total mitochondrial mass.[6]	Accumulates in mitochondria based on negative membrane potential.[7][8]
Membrane Potential Dependence	Yes[2]	No[6]	Yes[7][8]
Fixability	Generally not well-retained after fixation.[9]	Can be used to stain fixed cells.[6]	Not fixable.
Readout	Fluorescence intensity correlates with ΔΨm.	Fluorescence intensity correlates with mitochondrial mass.	Fluorescence intensity correlates with ΔΨm.[7]
Advantages	Rapid response to changes in ΔΨm.[2] Suitable for no-wash assays.[3]	Useful for normalizing ΔΨm measurements to mitochondrial content.	Bright and well-characterized probe for quantitative imaging of ΔΨm.
Disadvantages	Broad emission spectrum may lead to bleed-through into other channels.[5] Phototoxicity can be an issue with intense illumination.[5]	Does not provide information about mitochondrial activity (ΔΨm).	Can be phototoxic and may inhibit mitochondrial respiration at higher concentrations.

Visualizing Experimental Workflows and Pathways

To further clarify the experimental processes and underlying principles, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for comparing Daspei fluorescence across different cell lines.

Caption: Mechanism of Daspei accumulation and fluorescence in mitochondria.

References

• 1. biotium.com [biotium.com]
• 2. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. depts.washington.edu [depts.washington.edu]
• 6. Probes for Mitochondria—Section 12.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. Measuring Mitochondrial Transmembrane Potential by TMRE Staining - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. TMRE & TMRM | Explore Membrane Potentials — Potentiometric Probes [potentiometricprobes.com]
• 9. Selective retention of the fluorescent dye DASPEI in a larval gastropod mollusc after paraformaldehyde fixation - PubMed [pubmed.ncbi.nlm.nih.gov]

Daspei specificity for mitochondria over other organelles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Daspei's specificity for mitochondria over other cellular organelles. Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent vital dye recognized for its selective accumulation in mitochondria, a characteristic primarily driven by the organelle's membrane potential.[1][2][3] This document outlines the underlying mechanisms, presents a comparative analysis with other organelle markers, and provides detailed experimental protocols to enable researchers to quantitatively assess its performance.

Mechanism of Mitochondrial Targeting

Daspei is a lipophilic, cationic molecule that passively crosses the plasma membrane of live cells.[4] Its accumulation within mitochondria is a direct consequence of the high negative mitochondrial membrane potential (ΔΨm), which is typically in the range of -150 to -180 mV.[5][6] This strong electrochemical gradient drives the electrophoretic movement of the positively charged Daspei molecules from the cytoplasm into the mitochondrial matrix, a process governed by the Nernst equation.[5][7] Consequently, the fluorescence intensity of Daspei within mitochondria is a reliable indicator of mitochondrial energization and health.[3][8] A decrease in mitochondrial membrane potential, a hallmark of cellular stress and apoptosis, leads to a reduction in Daspei accumulation and fluorescence.[1][9]

Daspei's mitochondrial accumulation pathway.

Comparison with Alternative Probes

Daspei is one of several fluorescent probes available for mitochondrial staining. A popular alternative is MitoTracker Red CMXRos. The following table compares key features of these two dyes.

Feature	Daspei	MitoTracker Red CMXRos
Mechanism of Action	Accumulates in mitochondria based on membrane potential.	Accumulates based on membrane potential and then covalently binds to mitochondrial proteins via a thiol-reactive chloromethyl group.[10][11]
Fixability	Generally not well-retained after fixation.[12]	Well-retained after formaldehyde-based fixation.[10]
Spectral Properties	Excitation: ~461-470 nm, Emission: ~589-599 nm.[13]	Excitation: ~579 nm, Emission: ~599 nm.[10]
Toxicity	Considered to have low toxicity at typical working concentrations.	Can be cytotoxic at higher concentrations or with prolonged incubation.
Uptake Kinetics	Relatively slow, may require 30 minutes or longer for equilibration.[2]	Rapid uptake, typically 15-45 minutes.[10]

Quantitative Assessment of Mitochondrial Specificity

To objectively evaluate the specificity of Daspei for mitochondria, a co-localization experiment with fluorescent markers for other major organelles is essential. The following table presents illustrative data from such a hypothetical experiment, demonstrating the expected high degree of Daspei's mitochondrial localization. This data is representative of what one would expect from a highly specific mitochondrial probe and serves as a guide for interpreting experimental results.

Organelle Marker	Pearson's Correlation Coefficient with Daspei	Mean Fluorescence Intensity of Daspei (Arbitrary Units)
MitoTracker Green (Mitochondria)	0.92	8500
ER-Tracker Green (Endoplasmic Reticulum)	0.15	350
LysoTracker Green (Lysosomes)	0.08	200
DAPI (Nucleus)	-0.05	150

Note: This is representative data. Actual values will vary depending on cell type, experimental conditions, and imaging parameters.

Experimental Protocols

Protocol 1: Live-Cell Co-Staining with Daspei and Other Organelle-Specific Dyes

This protocol outlines the steps for co-staining live cells with Daspei and fluorescent markers for the endoplasmic reticulum (ER-Tracker™ Green), and lysosomes (LysoTracker™ Green) for quantitative co-localization analysis.

Materials:

• Daspei

• ER-Tracker™ Green

• LysoTracker™ Green DND-26

• Live cells cultured on glass-bottom dishes

• Pre-warmed cell culture medium

• Phosphate-buffered saline (PBS)

• Confocal microscope

Procedure:

• Cell Preparation: Seed cells on glass-bottom dishes and grow to 60-70% confluency.

• Staining Solution Preparation:

  • Prepare a 1 µM working solution of Daspei in pre-warmed cell culture medium.

  • Prepare a 1 µM working solution of ER-Tracker™ Green in pre-warmed cell culture medium.

  • Prepare a 50-75 nM working solution of LysoTracker™ Green in pre-warmed cell culture medium.

• Staining:

  • Remove the culture medium from the cells and add the LysoTracker™ Green staining solution. Incubate for 30 minutes at 37°C.

  • Remove the LysoTracker™ solution and wash the cells twice with pre-warmed PBS.

  • Add the Daspei and ER-Tracker™ Green co-staining solution to the cells. Incubate for 30 minutes at 37°C.

• Washing: Remove the staining solution and wash the cells three times with pre-warmed PBS.

• Imaging: Immediately image the cells using a confocal microscope with appropriate laser lines and emission filters for each dye. Acquire images in separate channels to avoid spectral bleed-through.

Protocol 2: Image Acquisition and Quantitative Analysis

Image Acquisition Parameters:

• Use a 60x or 100x oil immersion objective.

• Set the pinhole to 1 Airy unit for optimal sectioning.

• Adjust laser power and detector gain to ensure the signal is not saturated in any channel.[14]

• Acquire a Z-stack of images to capture the entire volume of the organelles.

Quantitative Analysis using ImageJ/Fiji:

• Background Subtraction: Use the "Subtract Background" function (rolling ball algorithm) for each channel.

• Region of Interest (ROI) Selection: Draw ROIs around individual cells.

• Co-localization Analysis:

  • Install and use the "JaCoP" (Just another Co-localization Plugin) or "Coloc 2" plugin.[15][16]

  • Select the two channels you want to analyze (e.g., Daspei and MitoTracker Green).

  • Calculate the Pearson's Correlation Coefficient (PCC). A PCC value close to 1 indicates high co-localization, a value close to 0 indicates random localization, and a value close to -1 indicates mutual exclusion.[17][18]

• Fluorescence Intensity Measurement:

  • For each channel, use the "Measure" function to determine the mean fluorescence intensity within the defined ROIs.

Workflow for quantitative co-localization analysis.

Conclusion

Daspei is a highly specific vital stain for mitochondria in living cells, with its accumulation being directly dependent on the mitochondrial membrane potential. While qualitative observations strongly support its mitochondrial specificity, quantitative co-localization analysis is crucial for a definitive assessment. The protocols and representative data provided in this guide offer a framework for researchers to rigorously evaluate Daspei's performance and compare it to other organelle-specific probes in their specific experimental contexts.

References

• 1. researchgate.net [researchgate.net]
• 2. Probes for Mitochondria—Section 12.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Fluorimetry of mitochondria in cells vitally stained with DASPMI or rhodamine 6 GO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biotium.com [biotium.com]
• 5. Mitochondrial membrane potential probes and the proton gradient: a practical usage guide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ANALYSIS OF MITOCHONDRIAL MEMBRANE POTENTIAL (Dy) [cyto.purdue.edu]
• 7. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Comparison of mitochondrial fluorescent dyes in stromal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Selective retention of the fluorescent dye DASPEI in a larval gastropod mollusc after paraformaldehyde fixation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biotium.com [biotium.com]
• 14. Quantifying microscopy images: top 10 tips for image acquisition | Carpenter-Singh Lab [carpenter-singh-lab.broadinstitute.org]
• 15. Colocalization Analysis [imagej.net]
• 16. Colocalization Analysis - ImageJ [imagej.net]
• 17. kolaido.com [kolaido.com]
• 18. A practical guide to evaluating colocalization in biological microscopy - PMC [pmc.ncbi.nlm.nih.gov]

A Quantitative Showdown: Daspei vs. TMRE for Mitochondrial Membrane Potential Analysis

For researchers, scientists, and drug development professionals navigating the landscape of fluorescent dyes for mitochondrial analysis, the choice between Daspei and TMRE is a critical one. Both are cationic, lipophilic dyes that accumulate in mitochondria in response to membrane potential (ΔΨm), serving as key indicators of cell health and apoptosis. This guide provides an objective, data-driven comparison of their performance, supported by experimental protocols and visualizations to aid in selecting the optimal probe for your research needs.

This guide delves into a quantitative comparison of Daspei and TMRE, examining their spectral properties, operational characteristics, and performance in cellular imaging applications. By presenting available data in a structured format and detailing experimental methodologies, we aim to equip researchers with the information necessary to make an informed decision.

At a Glance: Key Quantitative and Qualitative Differences

Feature	Daspei	TMRE (Tetramethylrhodamine, Ethyl Ester)
Excitation (nm)	~461 (in MeOH)	~549 (in MeOH)
Emission (nm)	~589 (in MeOH)	~574 (in MeOH)
Quantum Yield	Data not readily available	Data not readily available
Photostability	Generally considered to have good photostability	Known to be susceptible to photobleaching, requiring careful imaging conditions[1]
Toxicity	Generally considered to have low toxicity at working concentrations[2]	Can induce phototoxicity and may inhibit mitochondrial respiration at higher concentrations[1]
Signal-to-Noise Ratio	High signal-to-noise ratio reported, especially in no-wash protocols[3]	High signal-to-noise can be achieved, but may be affected by non-specific binding[4]
Wash Steps	No-wash protocols have been successfully developed[3]	Typically requires wash steps to remove background fluorescence
Fixability	Not compatible with formaldehyde fixation[5]	Not compatible with formaldehyde fixation[6][7]
Primary Application	Staining mitochondria in live cells, assessing ΔΨm	Quantitative measurement of ΔΨm, apoptosis detection

Delving Deeper: A Performance-Based Comparison

Daspei, a styryl dye, has gained traction for its utility in no-wash assays, a significant advantage in high-throughput screening and delicate live-cell imaging experiments.[3] Its large Stokes shift (the difference between excitation and emission wavelengths) is also a favorable characteristic, minimizing self-quenching and improving signal detection.

TMRE, a member of the rhodamine family, is a well-established and widely used probe for the quantitative assessment of ΔΨm.[8][9] Its fluorescence intensity is directly proportional to the mitochondrial membrane potential, making it a reliable tool for detecting changes associated with apoptosis and mitochondrial dysfunction.[10][11] However, researchers must be mindful of its potential for phototoxicity and its sensitivity to photobleaching, which necessitates careful control of illumination settings during microscopy.[1]

Visualizing the Mechanism and Workflow

To better understand the underlying principles and experimental procedures, the following diagrams illustrate the mechanism of action of these potentiometric dyes and a typical experimental workflow.

Caption: Mechanism of potentiometric dye accumulation in mitochondria.

Caption: Generalized experimental workflow for measuring ΔΨm.

Experimental Protocols

Below are representative protocols for using Daspei and TMRE. Note that optimal concentrations and incubation times may vary depending on the cell type and experimental conditions and should be determined empirically.

Daspei Staining Protocol (No-Wash Method)

This protocol is adapted from a method developed for a 96-well format, suitable for high-throughput screening.[3]

• Cell Plating: Seed cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment.

• Reagent Preparation: Prepare a stock solution of Daspei in DMSO. On the day of the experiment, dilute the stock solution in a serum-free cell culture medium or a suitable buffer to the desired working concentration (e.g., 5-10 µM).

• Staining: Add the Daspei working solution directly to the cell culture wells.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Imaging: Measure fluorescence intensity using a fluorescence plate reader, fluorescence microscope, or flow cytometer. For Daspei, excitation is typically around 460 nm and emission is measured around 590 nm.

TMRE Staining Protocol

This protocol is a general guideline for fluorescence microscopy.

• Cell Plating: Seed cells on glass-bottom dishes or coverslips suitable for microscopy.

• Reagent Preparation: Prepare a 1 mM stock solution of TMRE in DMSO. Aliquot and store at -20°C, protected from light. Prepare a working solution of 20-200 nM TMRE in pre-warmed culture medium.

• Staining: Remove the culture medium from the cells and add the TMRE working solution.

• Incubation: Incubate the cells at 37°C for 15-30 minutes, protected from light.

• Washing: Gently wash the cells twice with pre-warmed PBS or culture medium to remove unbound dye.

• Imaging: Immediately image the cells using a fluorescence microscope with appropriate filters for TMRE (e.g., excitation ~549 nm, emission ~575 nm). Minimize light exposure to reduce photobleaching and phototoxicity.[1]

Conclusion

The choice between Daspei and TMRE depends heavily on the specific experimental requirements.

Choose Daspei if:

• You are conducting high-throughput screening and require a no-wash protocol.

• You are performing long-term live-cell imaging and photostability is a primary concern.

Choose TMRE if:

• You require a well-established method for the quantitative measurement of mitochondrial membrane potential.

• Your experimental design can accommodate wash steps and careful management of light exposure.

Ultimately, for any new experimental system, it is advisable to perform a pilot study to determine the optimal dye and conditions for your specific cell type and application. This comparative guide provides a foundational dataset to inform that decision-making process.

References

• 1. Mitochondrial membrane potential probes and the proton gradient: a practical usage guide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How DASPMI Reveals Mitochondrial Membrane Potential: Fluorescence Decay Kinetics and Steady-State Anisotropy in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Selective retention of the fluorescent dye DASPEI in a larval gastropod mollusc after paraformaldehyde fixation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 7. Flow cytometric determination of mitochondrial membrane potential changes during apoptosis of T lymphocytic and pancreatic beta cell lines: comparison of tetramethylrhodamineethylester (TMRE), chloromethyl-X-rosamine (H2-CMX-Ros) and MitoTracker Red 580 (MTR580) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biotium.com [biotium.com]
• 9. TMRE & TMRM | Explore Membrane Potentials — Potentiometric Probes [potentiometricprobes.com]
• 10. Measuring Mitochondrial Transmembrane Potential by TMRE Staining - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. bdbiosciences.com [bdbiosciences.com]

A Comparative Guide to Daspei for High-Throughput Screening of Mitochondrial Health

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation and comparison of Daspei, a fluorescent probe for mitochondrial membrane potential, in the context of high-throughput screening (HTS). We will objectively compare Daspei's performance with common alternatives, supported by experimental data, to assist researchers in selecting the optimal tool for their drug discovery and toxicology screening platforms.

Introduction to Daspei and Mitochondrial Membrane Potential in HTS

Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a cell-permeant, cationic styryl dye that selectively accumulates in mitochondria of live cells.[1][2] Its accumulation is driven by the mitochondrial membrane potential (ΔΨm), a key indicator of mitochondrial function and overall cellular health. In healthy, respiring cells with a high ΔΨm, Daspei is taken up into the mitochondrial matrix and exhibits bright fluorescence. A decrease in ΔΨm, an early hallmark of apoptosis and cellular stress, leads to reduced Daspei accumulation and a corresponding decrease in fluorescence intensity. This property makes Daspei a valuable tool for high-throughput screening to identify compounds that modulate mitochondrial function.[3][4]

One of the primary applications of Daspei in HTS is in the field of ototoxicity, using the zebrafish lateral line as a model system. The hair cells of the zebrafish lateral line are structurally and functionally similar to human inner ear hair cells and are readily accessible for in vivo imaging. Daspei staining intensity in these hair cells correlates with their mitochondrial health and viability, providing a rapid and effective method to screen for drugs that are either toxic or protective to these sensory cells.[5]

Comparison of Daspei with Alternative Probes

Daspei is one of several fluorescent probes available for assessing mitochondrial membrane potential. Its main competitors in the HTS arena include Tetramethylrhodamine, Methyl Ester (TMRM), Tetramethylrhodamine, Ethyl Ester (TMRE), and the ratiometric dye JC-1. The choice of probe depends on the specific requirements of the assay, including the desired endpoint, instrumentation, and cell or model system.

Quantitative Data Presentation

The following tables summarize the key characteristics and performance metrics of Daspei and its alternatives. It is important to note that direct quantitative comparisons can be challenging due to variations in experimental conditions across different studies.

Table 1: Spectral Properties and General Characteristics

Feature	Daspei	TMRM	TMRE	JC-1
Excitation (nm)	~461[1]	~548[6]	~549[7]	Monomer: ~485, J-aggregate: ~585
Emission (nm)	~589[1]	~573[7]	~574[7]	Monomer: ~535, J-aggregate: ~590[8]
Mode of Action	Potentiometric, accumulates in mitochondria	Potentiometric, accumulates in mitochondria	Potentiometric, accumulates in mitochondria	Ratiometric, forms J-aggregates in high ΔΨm mitochondria
Readout	Fluorescence intensity	Fluorescence intensity	Fluorescence intensity	Ratio of red (J-aggregates) to green (monomers) fluorescence
Fixable	No	No	No	No
No-Wash Protocol	Yes[3]	Possible	Possible	Generally requires washing

Table 2: Performance in High-Throughput Screening

Feature	Daspei	TMRM	TMRE	JC-1
Z' Factor	>0.5 reported in a no-wash assay[3]	Generally high, assay-dependent	Generally high, assay-dependent	Amenable to HTS, Z' factor is assay-dependent[9]
Signal-to-Background	Good, enhanced with no-wash protocols	Generally high, considered reliable[10]	High, but can have higher background than TMRM	Ratiometric nature can improve signal-to-noise
Photostability	Moderate	Can be sensitive to photo-induced flickering[6]	Generally considered photostable	Can be photosensitive[11]
Toxicity	Low at working concentrations	Low cytotoxicity at working concentrations	Higher mitochondrial binding and potential for respiratory inhibition than TMRM[12]	Can be cytotoxic at higher concentrations
Equilibration Time	Relatively fast	~15-30 minutes	~15-30 minutes	Monomer: ~15 min, J-aggregates: up to 90 min[13]

Experimental Protocols

High-Throughput Mitochondrial Membrane Potential Assay using Daspei (96-well format)

This protocol is adapted from a validated no-wash assay and is suitable for screening compound libraries for effects on mitochondrial function.[3][4]

Materials:

• Daspei stock solution (e.g., 10 mM in DMSO)

• Cell culture medium

• 96-well black, clear-bottom plates

• Compound library

• Positive control (e.g., CCCP, a mitochondrial uncoupler)

• Negative control (e.g., vehicle, DMSO)

• Fluorescence plate reader

Procedure:

• Cell Plating: Seed cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight.

• Compound Treatment: Add compounds from the library and controls to the respective wells. Incubate for the desired treatment period (e.g., 1-24 hours).

• Daspei Staining: Prepare a working solution of Daspei in cell culture medium (e.g., 5-10 µM). Add the Daspei solution to each well.

• Incubation: Incubate the plate for 30-60 minutes at 37°C, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with appropriate excitation and emission filters for Daspei (e.g., Ex/Em ~460/590 nm).

High-Throughput Ototoxicity Screening in Zebrafish Larvae using Daspei

This protocol is a generalized workflow for screening compounds for their potential to cause or prevent hair cell damage in the zebrafish lateral line.[14][15]

Materials:

• 5 days post-fertilization (dpf) zebrafish larvae

• Daspei staining solution (e.g., 0.005% in fish water)

• 96-well plates

• Compound library

• Ototoxic agent (for protection screens, e.g., neomycin)

• Automated fluorescence microscope or plate reader

Procedure:

• Larvae Distribution: Place one zebrafish larva per well in a 96-well plate containing fish water.

• Compound Treatment:

  • Toxicity Screen: Add compounds from the library to each well.

  • Protection Screen: Pre-incubate larvae with library compounds, then add a known ototoxic agent.

• Incubation: Incubate for the specified duration.

• Daspei Staining: Add Daspei solution to each well and incubate for approximately 15 minutes.

• Washing: Gently wash the larvae with fresh fish water to remove excess dye.

• Imaging and Analysis: Acquire fluorescent images of the neuromasts in the lateral line of each larva using an automated microscope. Quantify the fluorescence intensity of the stained hair cells. A decrease in fluorescence indicates hair cell damage.

Mandatory Visualizations

Signaling Pathway and Experimental Workflows

Caption: Mechanism of Daspei accumulation based on mitochondrial membrane potential.

Caption: Workflow for HTS of ototoxicity in zebrafish using Daspei.

Conclusion

Daspei is a robust and versatile fluorescent probe for high-throughput screening of mitochondrial membrane potential. Its suitability for no-wash protocols and its successful application in whole-organism screening models like the zebrafish lateral line assay make it an attractive option for drug discovery and toxicology studies. While alternatives like TMRM and JC-1 offer their own advantages, particularly for quantitative kinetic studies (TMRM) and ratiometric endpoint assays (JC-1), Daspei provides a reliable and cost-effective solution for large-scale screening campaigns. The choice of probe should be guided by the specific experimental goals, the model system, and the available instrumentation. This guide provides the necessary information to make an informed decision and to design and validate a Daspei-based high-throughput screening assay.

References

• 1. Imaging Mitochondrial Functions: From Fluorescent Dyes to Genetically-Encoded Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biotium.com [biotium.com]
• 3. Development of a no-wash assay for mitochondrial membrane potential using the styryl dye DASPEI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Larval Zebrafish Lateral Line as a Model for Acoustic Trauma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. plus.ac.at [plus.ac.at]
• 9. High throughput fluorescence assays for the measurement of mitochondrial activity in intact human neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High-Throughput Microscopy Analysis of Mitochondrial Membrane Potential in 2D and 3D Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mitochondrial membrane potential probes and the proton gradient: a practical usage guide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measurement of mitochondrial membrane potential using fluorescent rhodamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. A versatile, automated and high-throughput drug screening platform for zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Screening for chemicals that affect hair cell death and survival in the zebrafish lateral line - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Laboratory Environments: Proper Disposal of DASPEI

Researchers and drug development professionals utilizing DASPEI (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide), a fluorescent dye for staining mitochondria in live cells, must adhere to stringent disposal protocols to ensure laboratory safety and environmental protection.[1][2][3][4] Due to the absence of specific toxicological data for DASPEI, it is imperative to treat all waste containing this compound as hazardous chemical waste.[5] This includes contaminated laboratory consumables, solutions, and any materials that have come into contact with the chemical.

Core Principles for Safe Disposal

The primary objective in DASPEI waste management is to prevent its release into the environment and minimize exposure to laboratory personnel.[5] All disposal procedures should be performed in accordance with local, state, and national regulations.[6] It is crucial to avoid disposing of DASPEI waste down the drain or in regular trash.[6][7]

Step-by-Step Disposal Protocol

A systematic approach to the disposal of DASPEI waste is essential for maintaining a safe laboratory environment. The following protocol outlines the necessary steps for proper waste segregation, containment, and disposal.

1. Personal Protective Equipment (PPE): Before handling DASPEI or its waste, always wear appropriate PPE, including safety goggles, a lab coat, and nitrile gloves.[5]

2. Waste Segregation: At the point of generation, separate waste contaminated with DASPEI from non-hazardous laboratory trash.[5] Maintain distinct waste streams for solid and liquid waste to ensure proper handling and disposal.[5]

3. Containment of Waste:

• Liquid Waste: Collect all liquid waste containing DASPEI in a designated, leak-proof, and chemically compatible container.[5] The container must be securely capped to prevent spills and evaporation.[5]

• Solid Waste: Place all contaminated solid waste, such as gloves, weigh boats, and paper towels, in a sealed plastic bag with a thickness of at least 2 mil.[5] For enhanced safety, double-bagging is recommended.[5]

• Sharps: Any sharps, such as needles or broken glass, contaminated with DASPEI should be placed in a standard, puncture-resistant, and sealable sharps container.[5][8]

4. Labeling: Clearly label all waste containers with "Hazardous Waste" and specify the contents, including "DASPEI" and any solvents with their approximate concentrations.[5]

5. Decontamination: Thoroughly decontaminate any non-disposable equipment that has come into contact with DASPEI using a suitable solvent. The solvent used for decontamination must also be collected and disposed of as hazardous liquid waste.[5]

6. Storage and Disposal: Store hazardous waste containers in a designated, well-ventilated area away from incompatible materials.[6] Arrange for the disposal of the hazardous waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

Recommended Waste Container Specifications

For easy reference, the following table summarizes the recommended specifications for waste containers to be used for the disposal of DASPEI.

Waste Type	Container Specification	Key Considerations
Liquid Waste	Rigid, leak-proof, and chemically compatible container.	Use a vented cap if there is a risk of gas buildup.[5]
Solid Waste	Rigid, leak-proof container or a plastic bag with a minimum thickness of 2 mil.	Double-bagging is recommended for increased safety.[5]
Sharps	Standard, puncture-resistant, and sealable sharps box.	Do not overfill the container.[5][8]

Experimental Protocols

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of DASPEI waste, from the point of generation to final disposal.

References

• 1. biotium.com [biotium.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. DASPEI [2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide] *CAS#: 3785-01-1* | AAT Bioquest [aatbio.com]
• 4. Invitrogen™ DASPEI (2-(4-(dimethylamino)styryl) -N-Ethylpyridinium Iodide) | Fisher Scientific [fishersci.ca]
• 5. benchchem.com [benchchem.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. flinnsci.com [flinnsci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Daspei

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when working with chemical compounds like Daspei. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of Daspei, a fluorescent dye used for staining mitochondria in live cells. Adherence to these protocols is critical to minimize risk and ensure the integrity of your research.

Personal Protective Equipment (PPE)

While the full toxicological properties of Daspei have not been thoroughly investigated, it is crucial to handle it with caution.[1] The following table summarizes the recommended personal protective equipment (PPE) to be used at all stages of handling, from preparation of stock solutions to the final disposal of waste.

PPE Category	Recommended Equipment	Key Considerations
Hand Protection	Double gloving with nitrile gloves or wearing butyl rubber gloves.	Daspei stock solutions are prepared in Dimethyl Sulfoxide (DMSO), which can facilitate the absorption of substances through the skin. Standard nitrile gloves may not offer sufficient protection against DMSO. Always inspect gloves for any signs of degradation or perforation before use.
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles.	To protect against accidental splashes of Daspei solutions. A face shield may be necessary when handling larger quantities.
Body Protection	A fully buttoned laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory Protection	Not generally required when handling small quantities in a well-ventilated area.	If there is a risk of aerosolization or if working with the powder outside of a chemical fume hood, a dust mask or appropriate respirator should be considered.

Experimental Protocol: Mitochondrial Staining in Live Cells

This protocol outlines the standard procedure for staining mitochondria in live cells using Daspei.

Preparation of Daspei Stock Solution

• Dissolve Daspei in DMSO to create a 10 mM stock solution.

• Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots and store at -20°C or -80°C, protected from light.

Preparation of Daspei Working Solution

• Dilute the Stock Solution: Immediately before use, dilute the 10 mM stock solution with a pre-warmed, serum-free cell culture medium or Phosphate-Buffered Saline (PBS) to a final concentration of 5-10 µM.

Staining Procedure

The following diagram illustrates the workflow for staining both suspension and adherent cells with Daspei.

Caption: Workflow for staining suspension and adherent cells with Daspei.

Disposal Plan

Proper disposal of Daspei and all contaminated materials is crucial to ensure laboratory and environmental safety. As the toxicological properties of Daspei are not fully known, it should be handled as hazardous chemical waste.

Waste Segregation and Collection

• Liquid Waste:

  • Collect all aqueous solutions containing Daspei (e.g., used staining solutions, wash buffers) in a clearly labeled, leak-proof container.

  • Solutions of Daspei in DMSO should be collected in a separate, appropriately labeled container for halogenated organic waste.

  • Do not dispose of Daspei solutions down the drain.

• Solid Waste:

  • Collect all materials contaminated with Daspei, such as pipette tips, gloves, and paper towels, in a dedicated, sealed plastic bag or a labeled container.

  • Gels stained with Daspei should also be collected in this solid waste stream.[1]

  • Do not dispose of contaminated solid waste in the regular trash.[1]

Labeling and Storage

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name, "Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide)".

• Store waste containers in a designated satellite accumulation area, away from incompatible materials, until they are collected for disposal.

Final Disposal

• Arrange for the collection of all Daspei waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

References

• 1. esd.uga.edu [esd.uga.edu]